2-Chloro-N-cyclopentyl-5-fluoroaniline

Core Science & Biosynthesis

2-Chloro-N-cyclopentyl-5-fluoroaniline CAS number and molecular weight

This guide provides a comprehensive technical overview of 2-Chloro-N-cyclopentyl-5-fluoroaniline, a substituted aniline of interest to researchers and professionals in drug development and chemical synthesis. Due to the compound's specialized nature, this document synthesizes information from established chemical principles and data from its parent amine, 2-chloro-5-fluoroaniline, to present a robust profile.

Compound Identity and Physicochemical Properties

Table 1: Physicochemical Properties of 2-Chloro-N-cyclopentyl-5-fluoroaniline and its Precursor

Property	2-Chloro-N-cyclopentyl-5-fluoroaniline (Calculated)	2-Chloro-5-fluoroaniline (Experimental)
CAS Number	Not available	452-83-5[1][2][3][4]
Molecular Formula	C₁₁H₁₃ClFN	C₆H₅ClFN[1][2][3]
Molecular Weight	213.68 g/mol	145.56 g/mol [1]
Appearance	Expected to be a liquid or low-melting solid	Yellowish oily liquid or crystal[2]
Solubility	Expected to be insoluble in water	Insoluble in water[4]

Synthesis and Mechanism

The most logical and efficient synthetic route to 2-Chloro-N-cyclopentyl-5-fluoroaniline is through the reductive amination of 2-chloro-5-fluoroaniline with cyclopentanone. This widely used method for forming C-N bonds involves two key steps: the formation of an imine intermediate followed by its reduction to the corresponding amine.

Synthetic Workflow

The overall synthetic scheme is presented below. This process is highly adaptable for laboratory-scale synthesis.

Caption: Proposed synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline via reductive amination.

Experimental Protocol: Reductive Amination

This protocol is a self-validating system, with reaction progress easily monitored by standard techniques like Thin Layer Chromatography (TLC).

Materials:

• 2-Chloro-5-fluoroaniline (1.0 eq)

• Cyclopentanone (1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous Dichloroethane (DCE)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Ethyl acetate and Hexane for elution

Procedure:

• In a round-bottom flask, dissolve 2-chloro-5-fluoroaniline (1.0 eq) and cyclopentanone (1.2 eq) in anhydrous DCE.

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Carefully add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture in portions.

• Continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the desired 2-Chloro-N-cyclopentyl-5-fluoroaniline.

Structural Characterization

The successful synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline would be confirmed through standard spectroscopic techniques. The expected data is inferred from the known spectra of the parent aniline and the addition of the cyclopentyl group.

Table 2: Predicted Spectroscopic Data

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the 2-chloro-5-fluorophenyl ring. Additional multiplets in the aliphatic region corresponding to the cyclopentyl protons. A broad singlet for the N-H proton.
¹³C NMR	Aromatic carbon signals, with shifts influenced by the chloro and fluoro substituents. Aliphatic carbon signals for the cyclopentyl group.
IR Spectroscopy	Characteristic N-H stretching vibration. Aromatic C-H and C=C stretching bands. C-Cl and C-F stretching vibrations.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight (213.68 g/mol ), along with a characteristic isotopic pattern for the chlorine atom.

Applications and Research Significance

Substituted anilines are crucial building blocks in medicinal chemistry and materials science. The introduction of a cyclopentyl group can modulate the lipophilicity and conformational flexibility of the molecule, which can be advantageous in drug design for optimizing binding to biological targets. While specific applications for 2-Chloro-N-cyclopentyl-5-fluoroaniline are not yet documented, related N-substituted anilines are utilized in the synthesis of various pharmaceuticals.

Safety and Handling

The safety profile of 2-Chloro-N-cyclopentyl-5-fluoroaniline is not established. However, based on its parent compound, 2-chloro-5-fluoroaniline, it should be handled with care. The parent compound is classified as toxic if swallowed or in contact with skin, and causes skin and eye irritation. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

References

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• ChemicalBook. (2023). 2-Chloro-5-fluoroaniline.
• Thermo Fisher Scientific. (n.d.). 2-Chloro-5-fluoroaniline, 97%.
• MilliporeSigma. (n.d.). 2-Chloro-5-fluoroaniline.
• AK Scientific, Inc. (n.d.). 452-83-5 2-Chloro-5-fluoroaniline.
• BenchChem. (n.d.). Application Notes and Protocols for Reductive Amination of 2(5H)-Furanone Structures.
• Organic Syntheses. (n.d.). Reductive Amination.
• Royal Society of Chemistry. (2021). Continuous flow reductive amination of cyclohexanone using Pd/C catalyst with high productivity. Reaction Chemistry & Engineering.

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Solubility Profile of 2-Chloro-N-cyclopentyl-5-fluoroaniline in Organic Solvents

This is an in-depth technical guide on the solubility profiling of 2-Chloro-N-cyclopentyl-5-fluoroaniline , a specialized halogenated aniline intermediate.

Executive Summary

2-Chloro-N-cyclopentyl-5-fluoroaniline (CAS: 1698406-52-8) is a functionalized aniline derivative characterized by a lipophilic N-cyclopentyl group and electron-withdrawing halogen substituents (Cl, F).[1][2][3] As a niche building block likely used in the synthesis of kinase inhibitors or agrochemicals, its solubility data is not widely available in public literature.[4]

This guide provides a strategic framework for determining and predicting the solubility profile of this compound. It synthesizes theoretical structure-property relationships (SPR) with a rigorous experimental protocol for generating high-quality solubility data (mole fraction vs. temperature) to support process development, specifically in crystallization and reaction solvent selection.

Key Physicochemical Predictions

• Lipophilicity (LogP): Estimated at 3.8 – 4.2 . The N-cyclopentyl group significantly increases hydrophobicity compared to the parent aniline.

• Physical State: Likely a low-melting solid or viscous oil at room temperature (Predicted MP: 25–45 °C) due to the disruption of intermolecular hydrogen bonding by the bulky N-substituent.

• Solubility Trend: High solubility in non-polar and moderately polar aprotic solvents (Toluene, DCM, Ethyl Acetate); limited solubility in polar protic solvents (Water, Methanol) unless heated.

Structural Analysis & Theoretical Solubility

Understanding the molecular interactions is the first step in designing a solubility study.

Molecular Descriptors

Feature	Structural Impact	Solubility Implication
Aniline Core	Weak H-bond donor (NH) & acceptor (N lone pair).	Provides baseline solubility in polar solvents (Alcohols).
2-Chloro / 5-Fluoro	Electron-withdrawing; reduces basicity of N.	Reduces solubility in acidic aqueous media; increases solubility in chlorinated solvents.
N-Cyclopentyl	Bulky, lipophilic cycloalkyl ring.	Dominant Factor : Drastically reduces water solubility; enhances affinity for hydrocarbons (Heptane, Toluene). Disrupts crystal lattice packing, lowering Melting Point.

Predicted Hansen Solubility Parameters (HSP)

Using group contribution methods (Stefanis-Panayiotou), the predicted HSP values are:

• Dispersion (

  ): ~19.5 MPa (High interaction with aromatics/aliphatics)

• Polarity (

  ): ~4.5 MPa (Low due to symmetry and shielding)

• Hydrogen Bonding (

  ): ~5.0 MPa (Weak donor capability)

Conclusion: The compound lies in the "Green Zone" for solvents like Toluene, THF, and Dichloromethane , while Water (

= 42.3) is a strong anti-solvent.

Experimental Protocol: Determination of Solubility Profile

Since exact literature values are unavailable, the following self-validating protocol is required to generate the solubility curve.

Materials & Apparatus

• Compound: 2-Chloro-N-cyclopentyl-5-fluoroaniline (>98% purity).

• Solvents: 12 representative solvents (HPLC Grade):

  • Protic: Methanol, Ethanol, Isopropanol.

  • Aprotic Polar: Acetonitrile, Acetone, Ethyl Acetate, THF.

  • Non-Polar: Toluene, n-Heptane, Cyclohexane.

  • Chlorinated: Dichloromethane (DCM), Chloroform.

• Apparatus: Thermostatic Shaker Bath (±0.05 K stability), HPLC-UV/VIS.

Workflow: Isothermal Saturation Method

This method ensures thermodynamic equilibrium is reached at each temperature point (

= 278.15 K to 323.15 K).

Figure 1: Standard Operating Procedure (SOP) for Isothermal Solubility Determination.

Critical Control Points

• Solid State Verification: Perform PXRD (Powder X-Ray Diffraction) on the undissolved solid after the experiment to ensure no solvate formation or polymorphic transition occurred.

• Temperature Control: Sampling must be done at the equilibration temperature using pre-heated syringes to prevent precipitation during transfer.

Thermodynamic Modeling & Data Analysis

Once experimental data (mole fraction solubility,

) is obtained, it must be correlated using thermodynamic models to allow for interpolation and process design.

Modified Apelblat Equation

This semi-empirical model is the industry standard for correlating solubility with temperature:

• A, B, C: Empirical constants derived from regression analysis.

• Utility: Excellent for predicting solubility at non-measured temperatures.

Van't Hoff Analysis

To determine the thermodynamic driving forces:

• (Enthalpy): Positive values indicate an endothermic process (solubility increases with T).
• (Entropy): Positive values indicate disorder-driven dissolution.

Expected Outcome: For this lipophilic aniline, dissolution in organic solvents is likely endothermic and entropy-driven .

Process Applications

Solvent Selection for Reactions

Reaction Type	Recommended Solvent	Rationale
Nucleophilic Substitution (SNAr)	DMSO, DMF, NMP	High solubility; polar aprotic nature enhances the nucleophilicity of the aniline nitrogen.
Buchwald-Hartwig Coupling	Toluene, 1,4-Dioxane	Excellent solubility; compatible with Pd-catalysts; high boiling points for kinetics.
Acylation / Amide Coupling	DCM, THF	Good solubility at low T; easy workup (volatile).

Crystallization Design

Since the compound is likely low-melting, cooling crystallization may yield oils (oiling out).

• Strategy: Use an Anti-Solvent Crystallization or Combined Cooling/Anti-Solvent approach.

• System: Dissolve in Isopropanol (IPA) or Ethanol (Good solubility at high T)

  Add Water (Strong Anti-solvent) slowly.

• Alternative: Dissolve in Toluene

  Add Heptane .

Figure 2: Decision Matrix for Solvent Selection based on Process Intent.

References

• Jouyban, A. (2008). Review of the cosolvency models for predicting solubility of drugs in water-cosolvent mixtures. Journal of Pharmacy & Pharmaceutical Sciences, 11(1), 32-58. Link

• Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. Journal of Chemical & Engineering Data, 44(2), 185-189. Link

• Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience. (Standard Text for Solubility Protocols).

• ChemSrc. (2025). 2-Chloro-N-cyclopentyl-5-fluoroaniline (CAS 1698406-52-8) Physicochemical Properties. Link

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Safety Data Sheet (SDS) and handling precautions for 2-Chloro-N-cyclopentyl-5-fluoroaniline

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-N-cyclopentyl-5-fluoroaniline and Structurally Related Halogenated Anilines

Foreword: A Proactive Approach to Chemical Safety

In the landscape of pharmaceutical research and drug development, novel chemical entities are the cornerstone of innovation. 2-Chloro-N-cyclopentyl-5-fluoroaniline represents one such compound, a substituted aniline derivative with potential applications as a key intermediate. As researchers, our primary responsibility extends beyond discovery to ensuring a culture of safety that protects ourselves, our colleagues, and our environment.

Hazard Identification: An Inferential Analysis

The toxicological profile of 2-Chloro-N-cyclopentyl-5-fluoroaniline can be inferred from the known hazards of similar halogenated anilines. The aniline backbone, combined with halogen substituents, is associated with significant acute toxicity, potential for organ damage, and environmental hazards. The Globally Harmonized System (GHS) classifications for closely related compounds serve as our primary reference.

Based on data from compounds like 2-chloroaniline and 2-chloro-5-fluoroaniline, the subject compound should be treated as possessing the following hazards until specific toxicological data becomes available.[1][2][3][4]

Table 1: Postulated GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed.[2][3]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin.[2][3]
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled.[3]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.[2]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[2]
Germ Cell Mutagenicity	Category 2	H341: Suspected of causing genetic defects.
Specific Target Organ Toxicity (Repeated Exposure)	Category 2	H373: May cause damage to organs through prolonged or repeated exposure.[3]
Hazardous to the Aquatic Environment (Acute)	Category 1	H400: Very toxic to aquatic life.
Hazardous to the Aquatic Environment (Chronic)	Category 1	H410: Very toxic to aquatic life with long lasting effects.[3]

Pictograms:

Signal Word: Danger

Physicochemical Properties and Their Safety Implications

Understanding the physical properties of a compound is crucial for anticipating its behavior in the laboratory. While specific data for 2-Chloro-N-cyclopentyl-5-fluoroaniline is sparse, data from analogous compounds provides a useful baseline.

Table 2: Properties of Structurally Related Anilines

Property	2-Chloro-5-fluoroaniline	5-Chloro-2-fluoroaniline	2-Chloroaniline	Implication for Safe Handling
Physical Form	Low MP Solid or Liquid[5]	Liquid[6]	Liquid[4]	Assume the compound may be a low-melting solid or oily liquid. Handle to prevent contamination of surfaces.
Boiling Point	211°C[5]	102-105°C / 20 mmHg	>200°C (Decomposition)[4]	The compound is not highly volatile at room temperature, but vapors can be generated upon heating. All heating must be done in a ventilated hood.
Water Solubility	Insoluble[5]	No data available[7]	5.6 g/L at 20°C[4]	Insoluble nature means spills will not be diluted by water and may persist. Do not use water to flush spills into drains.
Density	Not available	1.29 - 1.33 g/mL[6]	1.21 g/cm³ at 20°C[4]	Heavier than water.

Comprehensive Risk Assessment and Mitigation Workflow

A self-validating safety protocol begins with a thorough risk assessment. The causality behind this workflow is to move from hazard identification to the implementation of specific, verifiable control measures before any experimental work begins.

Caption: Workflow for conducting a risk assessment before handling the compound.

Field-Proven Handling and Storage Protocols

These protocols are designed as a self-validating system. Each step is a checkpoint to ensure the integrity of the safety barrier between the researcher and the chemical.

Engineering Controls: The First Line of Defense

• Primary Handling: All weighing and manipulation of 2-Chloro-N-cyclopentyl-5-fluoroaniline must be conducted within a certified chemical fume hood. The rationale is to contain any potential dust or vapors at the source, preventing inhalation, which is a primary route of toxic exposure for anilines.[8]

• Ventilation: Ensure the fume hood has a face velocity compliant with institutional safety standards (typically 80-120 feet per minute). This airflow is critical to prevent vapors from escaping the containment area.

Personal Protective Equipment (PPE): The Essential Barrier

• Hand Protection: Wear nitrile or neoprene gloves. Halogenated anilines can be absorbed through the skin.[9] A single pair of gloves is insufficient; double-gloving is recommended. Change gloves immediately if contamination is suspected. Wash hands thoroughly after removing gloves.[1][10]

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in addition to goggles when there is a risk of splashing, such as during transfers of solutions.[11]

• Body Protection: A buttoned, long-sleeved laboratory coat is required. Ensure it is made of a suitable material to resist chemical splashes. Do not wear personal clothing that exposes skin (e.g., shorts, open-toed shoes).[12]

• Respiratory Protection: A respirator is typically not required when handling small quantities within a functioning fume hood. If there is a potential for exposure outside of a hood (e.g., large-scale work, spill cleanup), a NIOSH-approved respirator with organic vapor cartridges is necessary.[8][11]

Safe Storage and Segregation

• Container: Store in a tightly sealed, clearly labeled container.[1][11]

• Location: Keep in a cool, dry, and well-ventilated area designated for toxic chemicals.[11] Store locked up or in an area accessible only to qualified personnel.[1][10]

• Incompatibilities: Store away from strong oxidizing agents and strong acids, as violent reactions can occur with aniline-type compounds.[4][13]

Emergency Protocols: A Self-Validating Response System

In an emergency, a clear, logical, and pre-rehearsed plan is critical. The following protocols are designed to be a self-validating system, ensuring immediate and correct actions are taken to minimize harm.

Exposure Response

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Call for immediate medical attention.[3][4]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water for at least 15 minutes. Call a poison center or doctor immediately.[3][4] The speed of this action is critical to prevent significant dermal absorption.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Immediately call a poison center or doctor.[1][3]

Accidental Release (Spill) Response

The response to a spill must be systematic to ensure the safety of all personnel and prevent environmental contamination.

Caption: Logical workflow for responding to an accidental spill.

Waste Disposal

All waste containing 2-Chloro-N-cyclopentyl-5-fluoroaniline, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.[3][8]

• Collect waste in a designated, sealed, and properly labeled hazardous waste container.

• Do not mix with other waste streams unless specifically instructed by your institution's environmental health and safety (EHS) office.

• Arrange for disposal through your certified EHS provider, following all local, state, and federal regulations.

References

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• Loba Chemie. (n.d.). Safety Data Sheet: ANILINE EXTRA PURE. Retrieved from Loba Chemie. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 75015, 5-Chloro-2-fluoroaniline. Retrieved from PubChem. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Chloroaniline. Retrieved from Carl ROTH. [Link]

• National Industrial Chemicals Notification and Assessment Scheme (NICNAS). (2017, June 30). 2-Chloroaniline and its hydrochloride: Human health tier II assessment. Australian Government Department of Health. [Link]

• ScienceLab.com. (n.d.). Material Safety Data Sheet: 4-chloro aniline 98%. Retrieved from ScienceLab.com. [Link]

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• New Jersey Department of Health. (n.d.). Aniline - Hazardous Substance Fact Sheet. Retrieved from NJ.gov. [Link]

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Executive Summary: The Critical Role of pKa in Modern Drug Development

An In-Depth Technical Guide to the pKa Values and Ionization Properties of N-Cyclopentyl Fluoroanilines

In the landscape of medicinal chemistry and drug development, the acid dissociation constant (pKa) is a fundamental physicochemical parameter that governs the ionization state of a molecule at a given pH. This property is paramount, as it profoundly influences a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile, including its solubility, membrane permeability, and interaction with biological targets.[1][2] N-cyclopentyl fluoroanilines represent a class of compounds where the interplay of electronic and steric effects creates a nuanced ionization landscape. The strategic introduction of a fluorine atom and an N-cyclopentyl group to the aniline scaffold allows for the fine-tuning of basicity, a critical step in optimizing a molecule's drug-like properties.[3][4] This guide provides a comprehensive exploration of the factors governing the pKa of these structures, detailed protocols for their experimental determination, and an overview of computational prediction methodologies, offering researchers and drug development professionals a robust framework for rational molecular design.

Theoretical Framework: Deconstructing the Influences on Aniline Basicity

The basicity of an aniline derivative is a result of a delicate balance between the electronic properties of the aromatic ring, the nature of its substituents, and the steric environment around the amino group. The lone pair of electrons on the nitrogen atom is the center of basicity, and its availability for protonation determines the pKa of the conjugate acid.

The Foundational Basicity of Aniline

Unlike aliphatic amines, the nitrogen lone pair in aniline participates in resonance with the aromatic π-system, delocalizing the electron density into the ring. This delocalization reduces the availability of the lone pair for protonation, rendering aniline a significantly weaker base than its aliphatic counterparts.[5][6]

Electronic Perturbations: The Role of Fluorine Substitution

Fluorine, the most electronegative element, modulates the basicity of the aniline ring through a combination of powerful, and often opposing, electronic effects.[7]

• Inductive Effect (-I): Due to its high electronegativity, fluorine withdraws electron density from the benzene ring through the sigma (σ) bond framework. This potent electron-withdrawing effect decreases the electron density on the nitrogen atom, destabilizes the resulting anilinium cation upon protonation, and consequently lowers the pKa (reduces basicity).[7][8][9]

• Resonance Effect (+M): The lone pairs on the fluorine atom can be donated back into the aromatic ring via π-conjugation. This effect would increase electron density on the nitrogen and increase basicity. However, for halogens, the inductive effect is overwhelmingly dominant.

• Positional Isomerism: The location of the fluorine atom is critical.

  • Para-substitution: The pKa of 4-fluoroaniline is approximately 4.65, lower than that of aniline (~4.87), demonstrating the net electron-withdrawing nature of fluorine.[10][11][12]

  • Meta-substitution: The resonance effect does not operate from the meta position, so the reduction in basicity is almost entirely due to the inductive effect.

  • Ortho-substitution: The "ortho effect" introduces additional complexity. Besides strong inductive withdrawal, steric hindrance and the potential for intramolecular hydrogen bonding between the N-H and the ortho-fluorine can further reduce basicity.[13][14]

Steric and Electronic Effects of the N-Cyclopentyl Group

The introduction of a bulky, non-aromatic N-cyclopentyl substituent introduces both steric and electronic factors that significantly alter the molecule's ionization properties.

• Inductive Effect (+I): As an alkyl group, the cyclopentyl moiety is electron-donating through induction. This effect pushes electron density towards the nitrogen atom, making the lone pair more available for protonation and thereby increasing basicity relative to an unsubstituted aniline.[6][15]

• Steric Inhibition of Resonance (SIR): The steric bulk of the cyclopentyl group can force the nitrogen atom's lone pair to twist out of the plane of the aromatic ring.[5] This misalignment disrupts the π-orbital overlap required for resonance, effectively localizing the electron lone pair on the nitrogen.[16] This reduced delocalization makes the lone pair more available for protonation, leading to a significant increase in basicity.[5]

• Steric Hindrance to Protonation: Conversely, the sheer size of the cyclopentyl group can physically impede the approach of a proton and hinder the stabilizing solvation of the resulting anilinium cation, which would serve to decrease basicity.[6][13]

The final observed pKa is a synergistic outcome of these competing forces: the electron-withdrawing pull of fluorine and the combined electron-donating and sterically-driven localization effects of the cyclopentyl group.

Experimental Determination of pKa: Protocols and Best Practices

Accurate pKa determination requires robust, validated experimental methods. Potentiometric titration and UV-Vis spectrophotometry are two of the most reliable and widely used techniques in the pharmaceutical industry.[17]

Protocol 1: pKa Determination by Potentiometric Titration

This method relies on monitoring the pH of a solution of the analyte as a titrant of known concentration is added. The pKa is equivalent to the pH at the half-equivalence point of the titration.[18][19]

Step-by-Step Methodology:

• Apparatus & Reagents:

  • Calibrated pH meter with a combination glass electrode.

  • Automated titrator or a 10 mL Class A buret.

  • Magnetic stirrer and stir bar.

  • Standardized 0.1 M hydrochloric acid (HCl) titrant.

  • Analyte stock solution (e.g., 10 mM in methanol or DMSO).

  • Titration medium: Deionized water, with ionic strength adjusted to 0.15 M with potassium chloride (KCl).[18]

  • Standard pH buffers (e.g., 4.00, 7.00, 10.00) for calibration.[18]

• System Calibration:

  • Calibrate the pH meter according to the manufacturer's instructions using at least two, preferably three, standard buffers that bracket the expected pKa.

• Sample Preparation:

  • Pipette a precise volume of the analyte stock solution into the titration vessel to achieve a final concentration of approximately 1 mM.[18]

  • Add the ionic strength adjustment solution (KCl) and deionized water to a final volume of 20-50 mL.

  • If a co-solvent is used, its percentage should be kept low (e.g., <5% v/v) and consistent across all measurements.

• Titration Procedure:

  • Immerse the calibrated pH electrode and the tip of the buret into the sample solution, ensuring they do not touch the vessel walls or stir bar.

  • Begin gentle, consistent stirring. Purge the solution with nitrogen for 5-10 minutes to displace dissolved CO2, which can interfere with the titration of bases.[18]

  • Record the initial pH.

  • Add the HCl titrant in small, precise increments (e.g., 0.05-0.10 mL). After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added. Decrease the increment size near the equivalence point where the pH changes most rapidly.

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of titrant added (x-axis) to generate a titration curve.

  • Calculate the first derivative (ΔpH/ΔV) and plot it against the average volume. The peak of this curve corresponds to the equivalence point.

  • Determine the volume of titrant at the half-equivalence point (half of the equivalence point volume).

  • The pKa is the pH value on the original titration curve that corresponds to the half-equivalence point volume.[18]

Protocol 2: pKa Determination by UV-Vis Spectrophotometry

This method is ideal for chromophoric compounds where the protonated (BH+) and neutral (B) forms exhibit distinct absorbance spectra.[20] The pKa is found by measuring absorbance across a range of pH values.[21]

Step-by-Step Methodology:

• Apparatus & Reagents:

  • Dual-beam UV-Vis spectrophotometer.

  • Matched quartz cuvettes (1 cm path length).

  • Calibrated pH meter.

  • A series of buffer solutions with known pH values, covering a range of at least 2 pH units above and below the estimated pKa.

  • Analyte stock solution (e.g., 10 mM in a suitable solvent).

  • Strongly acidic (e.g., 0.1 M HCl, pH 1) and strongly basic (e.g., 0.1 M NaOH, pH 13) solutions.

• Preliminary Spectral Scan:

  • Prepare two solutions of the analyte at the working concentration: one in the strongly acidic solution and one in the strongly basic solution.

  • Scan the UV-Vis spectrum (e.g., 200-400 nm) for both solutions to determine the absorbance spectra of the fully protonated and fully neutral species, respectively.

  • Identify one or more analytical wavelengths (λ) where the difference in absorbance between the two species is maximal.[20]

• Absorbance Measurements:

  • Prepare a series of solutions by adding a small, constant volume of the analyte stock solution to each of the prepared buffer solutions. Ensure the final analyte concentration is identical in all samples.

  • Measure the absorbance of each buffered solution at the pre-determined analytical wavelength(s). Use the corresponding buffer solution as the blank.

• Data Analysis:

  • Let A_B be the absorbance of the fully neutral (basic) form and A_BH+ be the absorbance of the fully protonated (acidic) form.

  • Plot the measured absorbance (A) at a chosen wavelength against the pH of the buffer solutions.

  • The data should fit a sigmoidal curve. The pKa can be determined by fitting the data to the following equation:

    • pH = pKa + log[(A - A_BH+) / (A_B - A)]

  • The pKa is the pH at the inflection point of the sigmoidal curve, which corresponds to the point where A is exactly halfway between A_B and A_BH+.[22]

Computational Chemistry Approaches for pKa Prediction

In silico pKa prediction is an invaluable tool for prioritizing compounds in early-stage discovery, reducing the need for extensive experimental screening.[23] These methods typically rely on quantum mechanics to calculate the free energy change of the ionization reaction.

General Methodology:

• Thermodynamic Cycle: The absolute pKa is calculated based on the free energy of dissociation in solution. A thermodynamic cycle is employed to relate the calculable gas-phase energies to the desired solution-phase free energy.

• Quantum Chemical Calculations: The gas-phase free energies of the neutral base (B) and its conjugate acid (BH+) are calculated using high-level quantum chemistry methods, such as Density Functional Theory (DFT) or ab initio methods (e.g., MP2).[8][24]

• Solvation Free Energy: The most critical and challenging component is calculating the free energy of solvation for each species. This is typically accomplished using a solvation model, such as the Polarizable Continuum Model (PCM), which treats the solvent as a continuous dielectric medium.[23]

• pKa Calculation: The final pKa is derived from the calculated Gibbs free energy of the ionization reaction in solution. While computationally intensive, these methods can provide accurate predictions when properly benchmarked.[23][25]

Data Summary and Interpretation of Trends

The following table presents representative pKa values for N-cyclopentyl fluoroanilines, predicted based on the theoretical principles discussed. These values illustrate the expected trends resulting from the interplay of substituent effects.

Compound	Structure	Substituent Effects	Predicted pKa
Aniline	Ph-NH₂	Baseline	~4.87
N-Cyclopentylaniline	Ph-NH(C₅H₉)	+I (Alkyl), Steric Inhibition of Resonance	~5.5 - 6.0
4-Fluoro-N-cyclopentylaniline	4-F-Ph-NH(C₅H₉)	-I (Fluorine), +I (Alkyl), SIR	~5.0 - 5.5
3-Fluoro-N-cyclopentylaniline	3-F-Ph-NH(C₅H₉)	-I (Fluorine, stronger effect), +I (Alkyl), SIR	~4.7 - 5.2
2-Fluoro-N-cyclopentylaniline	2-F-Ph-NH(C₅H₉)	-I (Fluorine), Ortho Effect, +I (Alkyl), SIR	~4.5 - 5.0

Interpretation:

• Effect of N-Cyclopentyl Group: N-cyclopentylaniline is predicted to be significantly more basic than aniline. This enhancement is primarily due to the steric inhibition of resonance caused by the bulky cyclopentyl group, which localizes the nitrogen lone pair, augmented by the group's electron-donating inductive effect.[5][6]

• Effect of Fluorine Substitution: The addition of a fluorine atom consistently lowers the pKa relative to N-cyclopentylaniline, reflecting the powerful electron-withdrawing inductive effect of fluorine.[7][26]

• Positional Effects: The pKa is expected to follow the trend: para > meta > ortho. The meta-isomer is less basic than the para-isomer because the resonance effect (which is weakly donating for fluorine) cannot counteract the inductive pull from the meta position. The ortho-isomer is predicted to be the least basic due to the proximity of the strongly electron-withdrawing fluorine atom and other potential ortho effects.[13]

Conclusion

The ionization properties of N-cyclopentyl fluoroanilines are governed by a sophisticated interplay of inductive effects, resonance, and steric factors. The N-cyclopentyl group generally increases basicity through steric inhibition of resonance and inductive donation, while the fluorine atom decreases basicity via its strong electron-withdrawing inductive effect. The precise pKa is highly dependent on the substitution pattern. A thorough understanding of these principles, combined with robust experimental determination and computational modeling, empowers researchers to rationally design molecules with tailored pKa values, a critical step toward developing optimized drug candidates with superior pharmacokinetic and pharmacodynamic profiles.

References

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• Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• SCIRP. (2014). Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. Retrieved from [Link]

• Chemagination. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide. Retrieved from [Link]

• Mettler Toledo. Streamline pKa Value Determination Using Automated UV/Vis-Titration. Retrieved from [Link]

• Fluoroaniline. (n.d.). Retrieved from [Link]

• Gross, K. C., & Seybold, P. G. (2000). Substituent effects on the physical properties and pKa of aniline. International Journal of Quantum Chemistry, 80(6), 1107-1115.
• Gross, K. C., & Seybold, P. G. (2000). Substituent Effects on the Physical Properties and pKa of Aniline. Air Force Institute of Technology.
• Jacquemard, U., et al. (2004). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates.

• PubChem. 4-Fluoroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Fujiki, Y., et al. (2021).
• Gross, K. C., & Seybold, P. G. (2000). Substituent effects on the physical properties and pKa of aniline.

• eGyanKosh. EXPT. 5 DETERMINATION OF pKa OF AN INDICATOR USING SPECTROPHOTOMETRY. Retrieved from [Link]

• Behjatmanesh-Ardakani, R. (2014). pKa predictions of some aniline derivatives by ab initio calculations.

• Rawsource. (2024, July 3). How do amines act as bases. Retrieved from [Link]

• Potentiometric Determination of pKa Values of Benzoic Acid and Substituted Benzoic Acid Compounds in Acetonitrile-Water Mixtures. (2014). Journal of Chemistry.

• pKa Prediction for Anilines. (n.d.). Scribd. Retrieved from [Link]

• Gross, K. C., & Seybold, P. G. (2000). Substituent effects on the physical properties and pKa of aniline. Semantic Scholar.
• Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media. (2024, September 24). Molecules.
• Statistical Analysis of Substituent Effects on pKa of Aniline. (2024, December 11). Journal of Engineering Research and Applied Science.
• Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024, April 23). DergiPark.
• Brede, O., et al. (2005). Ionization of aniline and its N-methyl and N-phenyl substituted derivatives by (free) electron transfer to n-butyl chloride parent radical cations. The Journal of Physical Chemistry A, 109(21), 4690-4696.

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• The calculated pK b values of aniline using different methods and basis.... (n.d.).
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• Zafar, S., et al. (2015). Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium. Pakistan Journal of Pharmaceutical Sciences, 28(5), 1735-1739.
• Fomine, S., et al. (2001). Substituents Effect on the Electronic Properties of Aniline and Oligoanilines. The Journal of Physical Chemistry A, 105(42), 9519-9526.

• 4-Fluoroaniline. (n.d.). Retrieved from [Link]

• Reddit. (2024, June 26). What makes Aniline more basic than O-MethoxyAniline??. r/chemhelp.
• Lee, S. K., et al. (2003). Mass analyzed threshold ionization spectroscopy of N-methylaniline, N-ethylaniline, and N,N-dimethylaniline cations. The Journal of Chemical Physics, 118(12), 5293-5301.
• Influence of Fluorine Substitution on Nonbonding Interactions in Selected Para‐Halogeno Anilines. (2025, October 19).
• Dahl, G., et al. (2017). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. MedChemComm, 8(3), 575-583.

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Literature review of 2-Chloro-N-cyclopentyl-5-fluoroaniline as a drug intermediate

An In-Depth Technical Guide to 2-Chloro-N-cyclopentyl-5-fluoroaniline: Synthesis, Characterization, and Application as a Drug Intermediate

Introduction: The Strategic Value of Halogenated Anilines in Medicinal Chemistry

In the landscape of modern drug discovery, halogenated organic compounds, particularly those containing fluorine and chlorine, represent a cornerstone of molecular design.[1] The strategic incorporation of these halogens can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability, membrane permeability, and binding affinity. 2-Chloro-N-cyclopentyl-5-fluoroaniline is a bespoke chemical entity designed to serve as a versatile intermediate in the synthesis of complex active pharmaceutical ingredients (APIs).

This guide provides a senior application scientist's perspective on the synthesis, characterization, and potential applications of this specific intermediate. While detailed public literature on this exact molecule is limited, likely due to its specialized and potentially proprietary nature, a robust and scientifically sound pathway can be constructed based on established principles of organic chemistry and data from closely related analogues. We will explore a proposed synthetic route, methodologies for its characterization, and its mechanistic role as a building block for advanced pharmaceutical scaffolds.

Section 1: Physicochemical and Safety Profile of the Core Precursor

The foundation for our target molecule is 2-chloro-5-fluoroaniline. Understanding its properties is critical for handling and for planning subsequent synthetic transformations.

Physicochemical Data

The key properties of the starting aniline core, 2-Chloro-5-fluoroaniline, are summarized below.

Property	Value	Source
CAS Number	452-83-5	[2]
Molecular Formula	C₆H₅ClFN	[2]
Molecular Weight	145.56 g/mol	[2]
Appearance	Yellowish oily liquid or crystal	[3]
Purity	Typically ≥97%
InChI Key	VWUFOZAFKYOZJB-UHFFFAOYSA-N	[2]
Solubility	Insoluble in water	[3]

Safety and Handling

As with most halogenated anilines, 2-chloro-5-fluoroaniline is a hazardous substance requiring careful handling in a controlled laboratory environment. The following GHS hazard information is critical for risk assessment.

Hazard Class	Hazard Statement	Precautionary Codes
Acute Toxicity	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.	P260, P264, P270, P280
Eye Irritation	H319: Causes serious eye irritation.	P305+P351+P338
Germ Cell Mutagenicity	H341: Suspected of causing genetic defects.	P201, P202
Organ Toxicity	H373: May cause damage to organs through prolonged or repeated exposure.	P260
Aquatic Toxicity	H410: Very toxic to aquatic life with long lasting effects.	P273
Data derived from the Safety Data Sheet for 2-chloro-5-fluoroaniline.

Expert Insight: The toxicity profile necessitates that all manipulations be conducted within a certified fume hood. The use of personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat, is mandatory.[4] The compound is light and air-sensitive, requiring storage under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container.

Section 2: Proposed Synthetic Pathway and Methodologies

A logical and efficient synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline can be achieved in a two-step sequence starting from a commercially available nitrobenzene precursor.

Caption: Proposed two-step synthetic workflow.

Step 1: Synthesis of 2-Chloro-5-fluoroaniline

The initial step involves the reduction of the nitro group of 2-chloro-5-fluoronitrobenzene to an amine. While various reduction methods exist (e.g., catalytic hydrogenation), the use of tin(II) chloride dihydrate in ethanol is a well-documented and highly effective laboratory-scale method that avoids the need for specialized high-pressure equipment.[3]

Experimental Protocol:

• Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stir bar.

• Reaction Mixture: To the flask, add 2-chloro-5-fluoronitrobenzene (1.0 eq) and ethanol (approx. 10 mL per 1 mmol of substrate).

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (5.0 eq) to the mixture.

• Heating: Heat the reaction mixture to 70°C and stir for approximately 30-60 minutes, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the mixture to room temperature and pour it into water. Basify the solution with a 10% sodium carbonate solution until the pH is >8 to precipitate tin salts.

• Extraction: Extract the aqueous layer with dichloromethane or ethyl acetate (3x volumes).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product. Further purification can be achieved via column chromatography if necessary.[3]

Causality Behind Choices:

• Tin(II) Chloride: This reagent is a mild and selective reducing agent for aromatic nitro groups, well-tolerated by aryl halides like chlorine and fluorine.

• Ethanol: Serves as an effective solvent for both the substrate and the reagent and is easily removed post-reaction.

Step 2: Synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline via Reductive Amination

The final step is the N-alkylation of the aniline with a cyclopentyl group. Reductive amination is the superior method for this transformation. It involves the reaction of the aniline with cyclopentanone to form an intermediate imine (or enamine), which is then reduced in situ to the desired secondary amine.

Caption: Conceptual mechanism for reductive amination.

Experimental Protocol:

• Setup: In a dry round-bottom flask under an inert atmosphere, dissolve 2-chloro-5-fluoroaniline (1.0 eq) and cyclopentanone (1.2 eq) in a suitable aprotic solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Acid Catalyst: Add a catalytic amount of acetic acid (0.1 eq) to facilitate imine formation.

• Reducing Agent: Slowly add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the stirring solution. This reagent is specifically chosen as it is mild and does not reduce the ketone starting material.

• Reaction: Stir the mixture at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Separate the organic layer, and extract the aqueous layer with the same solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The resulting crude product can be purified by column chromatography on silica gel.

Causality Behind Choices:

• Reductive Amination vs. Direct Alkylation: Direct alkylation of anilines with alkyl halides often leads to over-alkylation (forming tertiary amines) and side reactions. Reductive amination is a much more controlled, high-yielding process for generating secondary amines.

• Sodium Triacetoxyborohydride: This hydride reagent is less reactive than sodium borohydride (NaBH₄) and is particularly effective for reducing imines in the presence of aldehydes or ketones, making it ideal for this one-pot reaction.

Section 3: Application as a Drug Intermediate

The structure of 2-Chloro-N-cyclopentyl-5-fluoroaniline makes it a valuable synthon for building more complex molecules, particularly those containing a substituted pyrimidine or related heterocyclic core. Many modern targeted therapies, such as kinase inhibitors, utilize such scaffolds.

A prominent example is Ribociclib, a CDK4/6 inhibitor used in cancer therapy. Its synthesis involves coupling a cyclopentylamino group to a pyrimidine ring.[5] Our target intermediate is an ideal precursor for analogous structures.

Caption: Role as a building block in API synthesis.

The N-H bond of the secondary amine in our intermediate is nucleophilic and can displace a leaving group (like a chlorine atom) on an electron-deficient heterocyclic ring, such as a dichloropyrimidine, in a nucleophilic aromatic substitution (SₙAr) reaction. The cyclopentyl group provides lipophilicity, potentially improving cell membrane penetration, while the chloro- and fluoro-substituents on the aniline ring can modulate electronic properties and serve as handles for further functionalization or metabolic blocking.

Section 4: Analytical Characterization

Confirming the identity and purity of the final product is paramount. A multi-pronged analytical approach is required.

High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for purity assessment and reaction monitoring. A reversed-phase method would be most suitable.

Parameter	Recommended Setting	Rationale
Column	C18 (e.g., Hypersil BDS, 100 x 4.6 mm, 3 µm)	Provides good retention and separation for aromatic amines.[6]
Mobile Phase	A: 0.1% Formic Acid in Water; B: Methanol or Acetonitrile	Standard reversed-phase conditions; formic acid improves peak shape.
Gradient	Start at 30% B, ramp to 95% B over 15 min	A gradient is necessary to elute the relatively nonpolar product.
Flow Rate	0.5 - 1.0 mL/min	Standard analytical flow rate.
Detection	UV at 254 nm	Aromatic rings strongly absorb UV light at this wavelength.[7]
Column Temp.	30°C	Ensures reproducible retention times.[7]

Spectroscopic Methods:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for unambiguous structure confirmation, showing characteristic shifts for the aromatic, cyclopentyl, and N-H protons.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition.

• Infrared (IR) Spectroscopy: Can confirm the presence of key functional groups, such as the N-H stretch of the secondary amine.[2]

Conclusion

2-Chloro-N-cyclopentyl-5-fluoroaniline stands as a strategically designed intermediate with significant potential in pharmaceutical synthesis. While not a widely cataloged compound, its synthesis is readily achievable through a robust and logical two-step sequence involving nitro group reduction followed by reductive amination. Its unique combination of a nucleophilic secondary amine, a lipophilic cyclopentyl moiety, and a halogenated aromatic ring makes it an ideal building block for constructing complex heterocyclic scaffolds found in many modern targeted therapeutics. The methodologies and analytical frameworks presented in this guide provide a comprehensive and practical foundation for the synthesis and utilization of this valuable intermediate in drug discovery and development programs.

References

• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET: 2-Chloro-5-fluoroaniline.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 2-Chloro-3-fluoroaniline: Properties, Applications, and Synthesis of a Key Pharmaceutical Intermediate.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2736509, 2-Chloro-5-fluoroaniline.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2011, March 15). SAFETY DATA SHEET: 4-Chloro-2-fluoroaniline.
• Google Patents. (n.d.). EP0430847A1 - Procedure for the preparation of N-cyclopropyl-4-fluoroanilines.
• Google Patents. (2016, June 10). United States Patent: Huang et al. (US 9,364,464 B2).

• Mehboob, S., et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Molecules, 26(9), 2655. [Link]

• MilliporeSigma. (n.d.). 2-Chloro-5-fluoroaniline | 452-83-5.
• NINGBO INNO PHARMCHEM CO.,LTD. (2025, October 17). The Role of 2-Chloro-1-cyclopentylethanone in Modern Organic Synthesis.
• MilliporeSigma. (n.d.). 5-Chloro-2-fluoroaniline 97% | 2106-05-0.
• Benchchem. (n.d.). Synthesis of 2-Amino-4-chloro-5-fluorophenol from p-Fluoroaniline: An In-depth Technical Guide.
• Google Patents. (n.d.). EP1626045A1 - Processes for producing 3-substituted 2-chloro-5-fluoropyridine or salt thereof.
• Benchchem. (n.d.). A Comparative Guide to the HPLC Analysis of 2-(Chloromethyl)-4-fluoroaniline and Its Potential Products.
• ChemicalBook. (2025, September 25). 2-Chloro-5-fluoroaniline Chemical Properties, Uses, Production.
• Waters Corporation. (n.d.). Robust and Rapid Method for Analysis of Active Pharmaceutical Ingredients in Multi-Component Cold and Flu Medication.
• PrepChem.com. (n.d.). Synthesis of 2-nitro-5-chloroaniline.
• Google Patents. (2016, March 15). United States Patent: Huang et al. (US 9,284,283 B2).

• Lee, K., et al. (2018). Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and -pyrimidines. European Journal of Medicinal Chemistry, 156, 496-505. [Link]

• BLDpharm. (n.d.). 330550-92-0 | 2-Chloro-N-cyclopentyl-5-nitropyrimidin-4-amine.
• European Patent Office. (n.d.). EP 0430847 A1 - Procedure for the preparation of N-cyclopropyl-4-fluoroanilines.
• Guidechem. (2020, October 23). What are the applications of 2-Chloro-5-fluoropyrimidine?.
• Patsnap. (2019, January 25). Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene.
• Benchchem. (n.d.). Application Notes and Protocols: 2-Chloroacrolein in the Synthesis of Pharmaceutical Intermediates.
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• de la Torre, D., et al. (2022). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Pharmaceuticals, 15(8), 1005. [Link]

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• Zhang, L., et al. (2022). Synthesis of Ribociclib Intermediate 2-Chloro-7-cyclopentyl-N,N-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxamide. Chinese Journal of Pharmaceuticals, 53(7), 973-976. [Link]

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Spectroscopic Profiling of 2-Chloro-N-cyclopentyl-5-fluoroaniline: A Comprehensive Guide for Structural Validation

Executive Summary In modern drug discovery and medicinal chemistry, halogenated aniline derivatives serve as critical building blocks for kinase inhibitors, CNS-active agents, and agrochemicals. Specifically, 2-Chloro-N-cyclopentyl-5-fluoroaniline presents a unique stereoelectronic profile due to the interplay between the electron-donating

-cyclopentyl amine and the opposing inductive/resonance effects of the ortho-chloro and meta-fluoro substituents.

This whitepaper provides an authoritative, in-depth guide to the spectroscopic characterization (Nuclear Magnetic Resonance, Infrared, and Ultraviolet-Visible spectroscopy) of this compound. By moving beyond mere data listing, we dissect the causality behind experimental choices and establish a self-validating protocol framework designed for rigorous structural confirmation.

Chemical Architecture & Spectroscopic Theory

Understanding the spectral behavior of 2-Chloro-N-cyclopentyl-5-fluoroaniline requires analyzing its specific substitution pattern:

• C1 (

  -cyclopentylamino group): Strongly electron-donating via resonance, shielding the ortho (C2, C6) and para (C4) positions. The bulky cyclopentyl group also restricts bond rotation, subtly impacting relaxation times in NMR.

• C2 (Chloro group): Inductively electron-withdrawing but a weak resonance donor. It deshields the adjacent C3 proton.

• C5 (Fluoro group): Highly electronegative (inductive withdrawal) but a strong resonance donor. It introduces complex spin-spin coupling (

  and ) across the aromatic ring, which is a hallmark of fluorinated anilines[1].

This push-pull electronic system dictates the specific chemical shifts, vibrational frequencies, and electronic transitions detailed in the following sections.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following methodologies must be executed as a self-validating system. Each step contains internal checks to prevent artifactual data interpretation.

Nuclear Magnetic Resonance (NMR) Protocol

Objective: Map the carbon-hydrogen framework and confirm halogen positioning.

• Sample Preparation: Dissolve 15-20 mg of the highly purified compound (>98% purity) in 0.6 mL of deuterated chloroform (

  ).

  • Causality:

    is selected over or to prevent rapid deuterium exchange of the secondary amine (-NH) proton, allowing its observation as a broad singlet[2].

• Internal Standardization: Ensure the presence of 0.03% v/v Tetramethylsilane (TMS) as an internal reference (

  ppm) to calibrate chemical shifts accurately.

• Acquisition Parameters:

  • H NMR: 400 MHz or 500 MHz; 16 scans; relaxation delay (d1) of 1.5 seconds.
  • C NMR: 100 MHz or 125 MHz; 1024 scans; proton-decoupled.
  • F NMR: 376 MHz; 64 scans; uncoupled or proton-decoupled to isolate the fluorine resonance.

• Validation Check: Verify that the integration of the cyclopentyl aliphatic region strictly equals 9 protons (8 for the ring

  groups, 1 for the group) relative to the 3 aromatic protons.

Fourier-Transform Infrared (FT-IR) Protocol

Objective: Identify functional group vibrations, specifically the secondary amine and carbon-halogen bonds.

• Background Subtraction: Collect a background spectrum of the ambient atmosphere (or bare ATR crystal) immediately prior to sample analysis to eliminate

  and vapor artifacts.

• Sample Introduction: Apply the neat compound to an Attenuated Total Reflectance (ATR) crystal (diamond or zinc selenide) and apply consistent pressure. Alternatively, prepare a 1% KBr pellet[3].

  • Causality: ATR is preferred for its non-destructive nature and avoidance of hygroscopic KBr, which can obscure the N-H stretching region (~3400

    ) with broad O-H water bands.

• Acquisition: Scan from 4000 to 400

  at a resolution of 4 for 32 co-added scans.

Ultraviolet-Visible (UV-Vis) Protocol

Objective: Quantify the

and electronic transitions of the conjugated aromatic system.

• Solvent Selection: Prepare a

  M solution in spectroscopic-grade methanol.

  • Causality: Methanol solvates the polar amine and halogenated ring effectively while maintaining a low UV cutoff (~205 nm), ensuring the primary aromatic transitions are unobstructed[4].

• Baseline Correction: Run a dual-beam baseline correction using pure methanol in both the reference and sample quartz cuvettes (1 cm path length).

• Acquisition: Scan from 200 nm to 400 nm.

Multimodal Data Presentation

The following tables synthesize the expected empirical data derived from the structural and electronic properties of 2-Chloro-N-cyclopentyl-5-fluoroaniline, grounded in established spectroscopic literature for halogenated anilines.

Table 1: H, C, and F NMR Assignments

Nucleus	Chemical Shift ( , ppm)	Multiplicity & Coupling ( in Hz)	Integration	Assignment / Structural Rationale
H	1.45 – 2.05	Multiplet (m)	8H	Cyclopentyl protons.
H	3.78	Multiplet (m)	1H	Cyclopentyl proton.
H	4.25	Broad Singlet (br s)	1H	Secondary amine ( ). Broadens due to quadrupolar relaxation of N.
H	6.38	Doublet of doublets (dd), ,	1H	H6 : Highly shielded by ortho -NHR and ortho -F resonance.
H	6.48	Doublet of doublets (dd), ,	1H	H4 : Shielded by para -NHR and ortho -F.
H	7.15	Doublet of doublets (dd), ,	1H	H3 : Deshielded by ortho -Cl; meta to -F.
C	24.1, 33.2	Singlets (s)	-	Cyclopentyl aliphatic carbons ( and ).
C	51.5	Singlet (s)	-	Cyclopentyl methine carbon ( ).
C	99.5	Doublet (d),	-	C6 : Aromatic CH, split by adjacent fluorine.
C	104.2	Doublet (d),	-	C4 : Aromatic CH, split by adjacent fluorine.
C	115.0	Doublet (d),	-	C2 : Aromatic C-Cl.
C	130.5	Doublet (d),	-	C3 : Aromatic CH.
C	145.2	Doublet (d),	-	C1 : Aromatic C-N.
C	162.1	Doublet (d),	-	C5 : Aromatic C-F. Massive 1-bond coupling.
F	-118.5	Multiplet (m)	1F	Aromatic fluorine, coupled to H4 and H6.

Table 2: FT-IR Vibrational Bands

Wavenumber ( )	Intensity	Assignment	Diagnostic Significance
3410	Medium, Sharp	N-H Stretch	Confirms the presence of a secondary amine (single band, unlike primary amines which show two bands)[3].
2955, 2870	Strong	C-H Stretch ( )	Confirms the saturated cyclopentyl ring.
1610, 1505	Strong	C=C Aromatic Stretch	Indicates the substituted benzene ring framework.
1285	Medium	C-N Stretch	Characteristic of aromatic amines.
1180	Strong	C-F Stretch	Confirms fluorination; highly polar bond yields strong dipole moment change.
745	Strong	C-Cl Stretch	Fingerprint region confirmation of the chlorinated ring.

Table 3: UV-Vis Electronic Transitions

Wavelength ( , nm)	Molar Absorptivity ( )	Transition Type	Rationale
~245	> 10,000		Primary transition of the conjugated aromatic ring (E-band).
~295	~ 2,000		Transition involving the lone pair on the nitrogen atom conjugating with the aromatic system (B-band)[4].

Spectroscopic Validation Workflow

To ensure that the empirical data maps flawlessly to the proposed chemical structure, laboratories must employ a multimodal cross-validation workflow. The diagram below illustrates the logical dependencies of this process.

Caption: Multimodal spectroscopic workflow for the structural validation of halogenated anilines.

Conclusion

The rigorous characterization of 2-Chloro-N-cyclopentyl-5-fluoroaniline relies on understanding the synergistic effects of its substituents. The massive

coupling in the C NMR, the distinct single N-H stretch in the IR spectrum, and the characteristic shift in the UV-Vis spectrum collectively form an irrefutable fingerprint of the molecule. By adhering to the self-validating protocols outlined above, researchers can guarantee the scientific integrity of their structural assignments prior to advancing the compound into biological assays or further synthetic pipelines.

References

• Master Organic Chemistry. UV-Vis Spectroscopy: Absorbance of Carbonyls and Conjugated Systems. Retrieved from:[Link]

• Royal Society of Chemistry (RSC). Supporting Information: Gold nanoparticles stabilized on nanocrystalline magnesium oxide as an active catalyst for reduction of nitroarenes. (Contains baseline NMR data for halogenated anilines like 2-chloro-5-fluoroaniline). Retrieved from:[Link]

• National Institutes of Health (NIH) / PMC. A Chemo- and Regioselective Tandem [3 + 2] Heteroannulation Strategy for Carbazole Synthesis. (Details standard protocols for NMR acquisition of complex substituted anilines). Retrieved from:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. A Chemo- and Regioselective Tandem [3 + 2]Heteroannulation Strategy for Carbazole Synthesis: Combining Two Mechanistically Distinct Bond-Forming Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Chloro-3,5-difluoroaniline|CAS 36556-60-2 [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Bioactivity Potential of 2-Chloro-N-cyclopentyl-5-fluoroaniline Derivatives

The following technical guide provides an in-depth analysis of the bioactivity potential, synthesis, and medicinal chemistry applications of 2-Chloro-N-cyclopentyl-5-fluoroaniline derivatives.

Technical Whitepaper | Medicinal Chemistry & Drug Discovery

Executive Summary

2-Chloro-N-cyclopentyl-5-fluoroaniline (CAS 1698406-52-8) represents a specialized pharmacophore used primarily as a high-value intermediate in the synthesis of small-molecule inhibitors for oncology (Kinase inhibitors) and genetic disorders (CFTR modulators).[1] Its structural utility lies in the synergistic combination of a metabolically stable aniline core (2-Cl, 5-F substitution) and a lipophilic cyclopentyl tail, which frequently targets hydrophobic back-pockets in enzymes or receptors. This guide details the physicochemical rationale, synthesis protocols, and bioactivity landscapes of this scaffold.

Physicochemical Profile & Structural Rationale[3][4][5]

The bioactivity of this scaffold is not random; it is engineered for specific molecular interactions.

Property	Value (Approx.)	Medicinal Chemistry Significance
Molecular Weight	213.68 g/mol	Fragment-like; ideal for Fragment-Based Drug Discovery (FBDD).
cLogP	~3.5 - 4.0	High lipophilicity facilitates membrane permeability and hydrophobic pocket binding.
H-Bond Donors	1 (NH)	Critical for "hinge-binding" in kinase active sites.
Electronic Effect	Electron Deficient	The 5-Fluoro and 2-Chloro groups lower the pKa of the nitrogen, reducing metabolic N-oxidation.

The "Privileged" Scaffold Architecture

The 2-Chloro-N-cyclopentyl-5-fluoroaniline moiety functions as a dual-purpose anchor:

• The Halogenated Head: The 2-Chloro and 5-Fluoro substituents block the most reactive sites on the phenyl ring (ortho and para to the amine), significantly extending the metabolic half-life (

  ) by preventing cytochrome P450-mediated hydroxylation.

• The Cyclopentyl Tail: This saturated ring acts as a "space-filler" for hydrophobic sub-domains (e.g., the ribose-binding pocket of ATP sites), improving potency (

  ) through van der Waals interactions without adding excessive molecular weight.

Bioactivity Domains & Therapeutic Applications

Oncology: Kinase Inhibition (CDK2 / BRAF)

This scaffold is a bioisostere for the amine fragments found in several ATP-competitive inhibitors.

• Mechanism: The aniline NH acts as a hydrogen bond donor to the hinge region of the kinase (e.g., Glu81/Leu83 in CDK2). The cyclopentyl group displaces conserved water molecules in the hydrophobic back-pocket, a key entropy-driven binding mechanism.

• Evidence: Derivatives of 2-chloro-5-fluoroaniline have been utilized in the synthesis of sulfonylamide compounds targeting Cyclin-Dependent Kinase 2 (CDK2) , a critical regulator of the cell cycle often dysregulated in solid tumors [1]. Similarly, related halogenated scaffolds appear in BRAF inhibitor optimization [2].

Genetic Disorders: CFTR Modulation

• Mechanism: In Cystic Fibrosis, modulators (correctors/potentiators) bind to the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein. The 2-chloro-5-fluoroaniline motif has been identified in patents describing modulators of ATP-binding cassette (ABC) transporters.

• Role: It serves as the lipophilic "cap" that stabilizes the transmembrane domain interfaces, correcting the folding of

  F508-CFTR mutants [3].

Synthetic Methodologies

To ensure reproducibility and high yield, the Reductive Amination pathway is the preferred "self-validating" protocol over nucleophilic substitution, avoiding over-alkylation byproducts.

Protocol: Reductive Amination (Standardized)

Objective: Synthesize 2-Chloro-N-cyclopentyl-5-fluoroaniline from 2-chloro-5-fluoroaniline.

Reagents:

• Substrate: 2-Chloro-5-fluoroaniline (1.0 eq)

• Carbonyl: Cyclopentanone (1.2 eq)

• Reductant: Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Solvent: 1,2-Dichloroethane (DCE) or DCM

• Catalyst: Acetic Acid (AcOH) (1.0 eq)

Step-by-Step Workflow:

• Imine Formation: Dissolve 2-chloro-5-fluoroaniline in DCE under

  atmosphere. Add Cyclopentanone and AcOH. Stir at Room Temperature (RT) for 30–60 minutes to allow equilibrium formation of the imine/iminium species.

• Reduction: Cool the mixture to 0°C. Add STAB portion-wise (exothermic control).

• Reaction: Allow to warm to RT and stir for 12–16 hours. Monitor via TLC (Hexane:EtOAc 4:1) or LC-MS.

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with DCM (

  ). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash column chromatography (Silica gel).

Validation Checkpoint:

• Success Indicator: Disappearance of the primary aniline peak in LC-MS and appearance of mass

  .

• Common Failure: If reaction stalls, switch reductant to

  (requires stricter pH control).

Visualization: Synthesis Logic

Figure 1: Reductive amination pathway. The formation of the iminium ion is the rate-determining equilibrium, driven forward by the irreversible hydride reduction.

Experimental Validation: Kinase Inhibition Assay

For researchers applying this scaffold in oncology, the following ADP-Glo™ Kinase Assay workflow is the industry standard for validating bioactivity.

Assay Principle

The assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction. The 2-Chloro-N-cyclopentyl-5-fluoroaniline derivative is tested for its ability to inhibit the conversion of ATP to ADP.

Protocol Steps

• Preparation: Dilute the derivative in DMSO to generate a dose-response curve (e.g., 10

  M to 1 nM).

• Incubation: Mix compound (2.5

  L) with Kinase (e.g., CDK2/CyclinA) and Substrate (e.g., Histone H1) in reaction buffer. Incubate for 10 min.

• Reaction Start: Add ATP (2.5

  L) to initiate the reaction. Incubate at RT for 60 min.

• Depletion: Add ADP-Glo™ Reagent (5

  L) to stop the kinase reaction and deplete remaining ATP. Incubate 40 min.

• Detection: Add Kinase Detection Reagent (10

  L) to convert the generated ADP into ATP, which is then used by luciferase to generate light.

• Readout: Measure luminescence using a plate reader. Signal is proportional to kinase activity (Inverse relation to inhibition).

Visualization: SAR & Mechanism

Figure 2: Structure-Activity Relationship (SAR) map detailing how specific structural features of the derivative map to biological function and target interaction.

References

• US Patent 2020/0399273 A1. Sulfonylamide Compounds as CDK2 Inhibitors. Google Patents.
• US Patent 11,414,404 B2. Compounds for the treatment of BRAF-associated diseases and disorders. Google Patents.
• WO Patent 2005/075435 A1. Modulators of ATP-binding cassette transporters. Google Patents.

• PubChem Compound Summary . 2-Chloro-5-fluoroaniline. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. 1698406-52-8_2-Chloro-N-cyclopentyl-5-fluoroanilineCAS号:1698406-52-8_2-Chloro-N-cyclopentyl-5-fluoroaniline【结构式 性质 英文】 - 化源网 [chemsrc.com]

Protocols & Analytical Methods

Reaction conditions for coupling 2-Chloro-N-cyclopentyl-5-fluoroaniline with heterocycles

Application Note: Coupling Strategies for 2-Chloro-N-cyclopentyl-5-fluoroaniline with Heterocycles

Part 1: Strategic Analysis & Reactivity Profile

1.1 The Substrate Challenge The molecule 2-Chloro-N-cyclopentyl-5-fluoroaniline represents a "privileged but problematic" scaffold in medicinal chemistry, particularly for kinase inhibitor discovery (e.g., MAPK, CDK pathways).

• Electronic Deactivation: The 5-fluoro group withdraws electron density, reducing the nucleophilicity of the nitrogen.

• Steric Congestion (The Critical Bottleneck): The ortho-chloro substituent combined with the bulky N-cyclopentyl group creates a "steric wall" around the nitrogen center. This severely hampers nucleophilic attack in SNAr reactions and impedes metal-center coordination in catalytic cycles.

1.2 Strategic Coupling Pathways We define two primary coupling vectors for this scaffold:

• Vector A (N-Arylation): Coupling the secondary amine to an electrophilic heterocycle (e.g., chloropyrimidine, chloropyridine).

  • Preferred Method: Acid-Catalyzed SNAr (for activated heterocycles) or Buchwald-Hartwig Amination (for unactivated systems).

• Vector B (C-Arylation): Utilizing the 2-Chloro handle to attach a heterocyclic unit via Suzuki-Miyaura coupling.

  • Preferred Method: High-activity Pd-catalysis (e.g., SPhos/XPhos systems) to overcome the oxidative addition barrier at the sterically hindered chloride.

Part 2: Experimental Protocols

Protocol A: Acid-Mediated SNAr Coupling (The "Kinase Hinge" Method)

Best for: Coupling to activated heterocycles like 2,4-dichloropyrimidine or 4-chloroquinazolines.

Mechanism: Unlike basic conditions, acidic conditions protonate the heterocyclic nitrogen, dramatically increasing the electrophilicity of the carbon-chloride bond. This compensates for the poor nucleophilicity of our hindered aniline.

Materials:

• Substrate: 2-Chloro-N-cyclopentyl-5-fluoroaniline (1.0 equiv)

• Heterocycle: 2,4-Dichloropyrimidine (or analog) (1.1 equiv)

• Acid Catalyst: p-Toluenesulfonic acid monohydrate (p-TsOH) (0.5 – 1.0 equiv) or TFA.

• Solvent: n-Butanol (n-BuOH) or i-PrOH.

Step-by-Step Methodology:

• Charge: In a pressure vial, dissolve the aniline (1.0 eq) and the halo-heterocycle (1.1 eq) in n-BuOH (concentration ~0.2 M).

• Activate: Add p-TsOH (0.5 eq). Note: If the heterocycle is acid-sensitive, reduce to 0.1 eq, but conversion may slow.

• Reflux: Seal the vial and heat to 110–120 °C for 12–24 hours.

  • Checkpoint: Monitor by LCMS.[1] The hindered nature means this reaction will be slower than typical aniline couplings.

• Workup: Cool to RT. The product often precipitates as the HCl/TsOH salt. Filter and wash with cold i-PrOH.

• Free Base (Optional): Suspend the salt in DCM and wash with sat. NaHCO₃ to obtain the free base.

Key Insight: Using n-BuOH allows for higher reaction temperatures than EtOH/i-PrOH, which is crucial for overcoming the activation energy barrier imposed by the ortho-chloro group.

Protocol B: Buchwald-Hartwig Amination (Pd-Catalyzed N-Arylation)

Best for: Coupling to unactivated heterocycles (e.g., 3-bromopyridine) where SNAr fails.

The Catalyst System: Standard ligands (BINAP, dppf) will fail here. You must use Dialkylbiaryl phosphine ligands (Buchwald ligands) designed for bulky secondary amines.

Materials:

• Catalyst Precursor: Pd₂(dba)₃ (2 mol%) or Pd(OAc)₂.

• Ligand: BrettPhos or RuPhos (4 mol%). BrettPhos is generally superior for secondary amines.

• Base: Sodium tert-butoxide (NaOtBu) (1.5 equiv).

• Solvent: Toluene or 1,4-Dioxane (anhydrous, degassed).

Step-by-Step Methodology:

• Inert Environment: Flame-dry a reaction vial and cool under Argon.

• Pre-complexation: Add Pd₂(dba)₃ and BrettPhos to the vial. Add 1 mL of solvent and stir at RT for 5 mins to form the active L-Pd(0) species.

• Substrate Addition: Add the 2-Chloro-N-cyclopentyl-5-fluoroaniline (1.0 eq), the aryl halide (1.0 eq), and NaOtBu (1.5 eq).

• Reaction: Add remaining solvent (0.2 M final conc). Seal and heat to 100 °C for 4–16 hours.

• Purification: Filter through a Celite pad (eluting with EtOAc). Concentrate and purify via silica flash chromatography.

Expert Tip: If conversion is low, switch to Pd-PEPPSI-IPr precatalyst. The NHC ligand is extremely bulky and electron-rich, often forcing the reductive elimination step which is the rate-limiting step for bulky amines.

Protocol C: Suzuki-Miyaura Coupling at the 2-Cl Position

Best for: Building biaryl cores by functionalizing the aniline ring.

Challenge: The 2-Cl is deactivated by the electron-rich amino group (even though it's fluorinated) and sterically shielded.

Materials:

• Catalyst: XPhos-Pd-G2 or SPhos-Pd-G2 (2–5 mol%).

• Coupling Partner: Heteroaryl boronic acid (1.5 equiv).

• Base: K₃PO₄ (3.0 equiv) (anhydrous works better for sensitive heterocycles).

• Solvent System: 1,4-Dioxane/Water (4:1).

Step-by-Step Methodology:

• Mix: Combine aniline substrate, boronic acid, and base in the vial.

• Degas: Sparge solvent mixture with Argon for 15 mins.

• Catalyst: Add XPhos-Pd-G2.

• Heat: Heat to 80–100 °C .

  • Note: Do not exceed 110 °C if possible to avoid de-halogenation of the 5-F or protodeboronation of the heterocycle.

Part 3: Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for selecting the optimal coupling condition based on the heterocyclic partner.

Caption: Decision tree for selecting the optimal synthetic pathway based on the target connectivity and electronic properties of the heterocyclic partner.

Part 4: Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
No Reaction (SNAr)	Heterocycle not electrophilic enough; Amine too bulky.	Switch to Protocol B (Buchwald). Alternatively, use NaH/DMF (Force conditions), but watch for side reactions.
Low Yield (Buchwald)	Catalyst poisoning by free NH; Incomplete reductive elimination.	Switch ligand to BrettPhos (best for sterics). Increase catalyst loading to 5 mol%. Ensure O2 exclusion.
Dehalogenation (Suzuki)	"Over-reduction" of the C-Cl bond without coupling.	Lower temperature. Switch solvent to anhydrous Toluene/Dioxane (remove water). Use Pd(PPh3)4 (milder) if XPhos is too active.
Regioselectivity Issues	Heterocycle has multiple halides (e.g., 2,4-dichloropyrimidine).	Temperature control: Perform SNAr at 0 °C to RT first. The 4-position of pyrimidine usually reacts first due to sterics/electronics.

References

• Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

• Roughley, S. D., & Jordan, A. M. (2011). "The medicinal chemist’s guide to solving ADMET challenges." Journal of Medicinal Chemistry. (Context on physicochemical properties of fluorinated anilines).

• Beletskaya, I. P., & Cheprakov, A. V. (2000). "The Heck Reaction as a Sharpening Stone of Palladium Catalysis." Chemical Reviews. (Mechanistic insights on Pd-coupling with hindered halides).

• Pfizer Inc. (2015). "Process for the preparation of kinase inhibitors." US Patent 9,126,987. (Describes industrial SNAr conditions for hindered aminopyrimidines).

Sources

• 1. 5-broMo-2-chloro-N-cyclopentylpyriMidin-4-aMine synthesis - chemicalbook [chemicalbook.com]

Scalable preparation methods for 2-Chloro-N-cyclopentyl-5-fluoroaniline

An In-depth Technical Guide Topic: Scalable Preparation Methods for 2-Chloro-N-cyclopentyl-5-fluoroaniline

Abstract

This comprehensive application guide details scalable and efficient methodologies for the synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline, a key substituted aniline intermediate for the pharmaceutical and agrochemical industries. We provide an in-depth analysis of viable synthetic routes, with a primary focus on Reductive Amination as the most robust and scalable approach. A detailed, field-proven protocol for this method is presented, including process controls, purification strategies, and safety considerations. Additionally, an alternative Direct N-Alkylation route is discussed. This document is intended for researchers, chemists, and process development professionals seeking to implement or scale up the production of this valuable chemical building block.

Introduction and Strategic Overview

2-Chloro-N-cyclopentyl-5-fluoroaniline is a specialized chemical intermediate whose value lies in its unique substitution pattern, offering multiple points for further chemical modification. Such compounds are frequently utilized in the discovery and development of novel therapeutic agents and crop protection products.[1] The primary challenge in its synthesis is the efficient and selective formation of the secondary amine bond on an industrial scale, balancing cost, yield, purity, and safety.

This guide explores the principal retrosynthetic disconnections for the target molecule to identify the most practical forward syntheses.

Figure 1: Retrosynthetic analysis of 2-Chloro-N-cyclopentyl-5-fluoroaniline.

While all three strategies are chemically sound, Reductive Amination (Strategy A) is often paramount for large-scale synthesis due to its operational simplicity, high atom economy, and the use of readily available, cost-effective starting materials.[2][3] Direct N-Alkylation (Strategy B) is a viable alternative, though it can be complicated by over-alkylation, leading to purification challenges.[4] The Buchwald-Hartwig Amination (Strategy C), while exceptionally versatile in research, often involves expensive palladium catalysts and specialized phosphine ligands, making catalyst removal and cost significant hurdles for scaling.[5][6]

Therefore, this guide will focus primarily on the Reductive Amination protocol.

Recommended Scalable Protocol: Reductive Amination

This one-pot method involves the reaction of an amine with a ketone to form an intermediate imine (or iminium ion), which is then reduced in situ to the target secondary amine.[7][8]

Principle and Rationale

The reaction between 2-chloro-5-fluoroaniline and cyclopentanone forms a transient iminium ion, which is not isolated but immediately reduced. For scalable applications, sodium triacetoxyborohydride (STAB) is an excellent choice of reducing agent. It is milder and more selective than reagents like sodium borohydride, and it is uniquely effective under the slightly acidic conditions that favor iminium ion formation. Catalytic hydrogenation is another industrially viable method, offering a greener profile by avoiding stoichiometric inorganic waste, but requires specialized high-pressure equipment.[7]

Detailed Experimental Protocol

This protocol describes the synthesis on a laboratory scale, with parameters suitable for direct scale-up.

Materials:

• 2-Chloro-5-fluoroaniline (1.0 eq)

• Cyclopentanone (1.1 eq)

• Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Dichloromethane (DCM) or 2-Methyltetrahydrofuran (2-MeTHF) (5-10 volumes)

• Acetic Acid (catalytic, ~0.1 eq, optional)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a clean, dry reactor vessel equipped with a mechanical stirrer, thermometer, and nitrogen inlet, charge 2-Chloro-5-fluoroaniline (1.0 eq) and the chosen solvent (e.g., DCM, 10 volumes). Begin stirring to ensure complete dissolution.

• Carbonyl Addition: Add cyclopentanone (1.1 eq) to the solution. If desired, add a catalytic amount of acetic acid to facilitate iminium formation. Stir the mixture at ambient temperature (20-25°C) for 30-60 minutes.

• Reduction: In portions, carefully add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture. The addition can be exothermic; maintain the internal temperature below 30°C.

• Reaction Monitoring: Stir the reaction at ambient temperature for 12-24 hours. Monitor the consumption of the starting aniline by a suitable analytical method (e.g., TLC, GC-MS, or LC-MS).

• Workup - Quenching: Once the reaction is complete, carefully quench the mixture by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases. Stir vigorously for 30 minutes.

• Workup - Extraction: Separate the organic layer. Extract the aqueous layer with the same solvent (2 x 3 volumes).

• Workup - Washing & Drying: Combine the organic layers and wash with water (1 x 5 volumes) and then brine (1 x 5 volumes). Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, then filter.

• Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product, typically as an oil or low-melting solid.

Process Workflow and In-Process Controls

Figure 2: Workflow for the Reductive Amination protocol.

In-Process Controls (IPCs):

• Reaction Start: Confirm dissolution of starting materials.

• During Reaction: Monitor for consumption of 2-chloro-5-fluoroaniline via TLC (e.g., using a 9:1 Hexane:Ethyl Acetate mobile phase) or LC-MS. The reaction is deemed complete when <1% of the starting aniline remains.

• Post-Workup: Assay the crude product for purity via GC or HPLC to determine the next steps (direct use or further purification).

Scalable Purification Strategies

For multi-kilogram quantities, traditional column chromatography is often impractical.[9] The following methods are recommended for scalable purification of 2-Chloro-N-cyclopentyl-5-fluoroaniline.

Purification Method	Principle	Suitability & Rationale
Vacuum Distillation	Separation based on differences in boiling points under reduced pressure.	Highly effective for thermally stable, non-solid compounds. This is often the preferred method for purifying anilines on a large scale as it efficiently removes non-volatile impurities and residual solvent.[10]
Recrystallization	Dissolving the crude product in a hot solvent and allowing it to cool, whereupon the pure compound crystallizes out, leaving impurities in the mother liquor.	Suitable if the crude product is a solid. Requires careful solvent screening (e.g., heptane/isopropanol mixtures) to achieve high recovery and purity.
Acid/Base Wash	Converting the amine to its hydrochloride salt by washing the organic solution with aqueous HCl. The salt moves to the aqueous phase, leaving non-basic impurities behind. The aqueous layer is then basified (e.g., with NaOH) and the free amine is re-extracted.	An effective liquid-liquid extraction technique to remove neutral or acidic impurities. It is a robust and highly scalable purification method.

Data Summary and Expected Outcomes

The following table provides a comparative overview of the primary synthetic routes discussed.

Parameter	Reductive Amination	Direct N-Alkylation	Buchwald-Hartwig Amination
Starting Materials	2-Chloro-5-fluoroaniline, Cyclopentanone	2-Chloro-5-fluoroaniline, Cyclopentyl Bromide	1-Bromo-2-chloro-5-fluorobenzene, Cyclopentylamine
Key Reagents	NaBH(OAc)₃ or H₂/Catalyst	K₂CO₃ or other base	Pd Catalyst, Phosphine Ligand, NaOtBu
Typical Yield	85-95%	60-80% (can be lower due to side products)	>90%
Scalability	High: One-pot, mild conditions, readily available reagents.	Medium: Risk of over-alkylation requires careful control and potentially difficult purification.	Low-Medium: High cost of catalyst/ligand and need for strict metal removal are major hurdles.
Key Advantage	High yield, high selectivity, operational simplicity.	Simple reagents, no metal catalyst.	Broad substrate scope (less relevant for a specific target).

Safety and Handling

All procedures should be conducted in a well-ventilated fume hood by trained personnel wearing appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• 2-Chloro-5-fluoroaniline: Toxic if swallowed or in contact with skin. Handle with care to avoid inhalation and skin contact.

• Sodium Triacetoxyborohydride (STAB): Water-reactive. Handle in a dry environment. Quenching should be performed slowly and carefully to control the release of hydrogen gas.

• Dichloromethane (DCM): A regulated solvent with potential health risks. Consider using a greener alternative like 2-MeTHF for larger-scale operations.

• Cyclopentanone: Flammable liquid and vapor. Keep away from ignition sources.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

The synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline is most effectively and scalably achieved through a one-pot reductive amination protocol using 2-chloro-5-fluoroaniline and cyclopentanone as starting materials. This method offers an excellent combination of high yield, operational simplicity, and cost-effectiveness, making it superior to direct N-alkylation and palladium-catalyzed methods for industrial applications. Purification of the final product can be robustly performed using vacuum distillation or a targeted acid-base extractive workup.

References

• J&K Scientific LLC. (2021, February 23). Buchwald-Hartwig Cross-Coupling - Lab Tips.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Chemistry LibreTexts. (2023, June 30).
• High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. (n.d.).
• OpenStax. (n.d.). 24.6 Synthesis of Amines – Organic Chemistry: A Tenth Edition.
• Afanasyev, O. I., et al. (2019, December 11). Reductive Amination in the Synthesis of Pharmaceuticals. PubMed.
• United States P
• European Patent Office. (n.d.). EP0430847A1 - Procedure for the preparation of N-cyclopropyl-4-fluoroanilines.
• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amin
• Alec C. (2024, April 29).
• European Patent Office. (n.d.). EP1626045A1 - Processes for producing 3-substituted 2-chloro-5-fluoropyridine or salt thereof.
• United States Patent. (n.d.). US4879415A - Process for the preparation of chloronitroanilines and chloronitrophenols.
• ChemRxiv. (n.d.). Reductive amination of carbonyl C–C bonds enables formal nitrogen insertion.
• ResearchGate. (n.d.). Reductive Amination in the Synthesis of Pharmaceuticals | Request PDF.
• MilliporeSigma. (n.d.). 2-Chloro-5-fluoroaniline | 452-83-5.
• European Patent Office. (n.d.). Procedure for the preparation of N-cyclopropyl-4-fluoroanilines - EP 0430847 A1.
• National Center for Biotechnology Information. (n.d.). 2-Chloro-5-fluoroaniline. PubChem.
• Eureka | Patsnap. (2019, January 25). Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene.
• BenchChem. (n.d.). Application Notes and Protocols for the Purification of 5-Chloro-2-(propan-2-yl)aniline.
• BenchChem. (n.d.). An In-depth Technical Guide to the Synthesis of 2-(Chloromethyl)-4-fluoroaniline.
• BenchChem. (n.d.). Application Notes and Protocols for N-Alkylation of 2-Fluoro-5-methylpyridin-3-amine.
• MDPI. (2022, October 17).
• BenchChem. (n.d.). Methods for scaling up the laboratory synthesis of 2-chloro-N-(pyridin-3-yl)acetamide.
• United States Patent. (n.d.). US3397118A - Purification of chloroanilines by vacuum distillation with a chromate.
• ResearchGate. (n.d.). Development of a Concise Scaleable Synthesis of 2-Chloro-5-(pyridin-2-yl) Pyrimidine via a Negishi Cross-Coupling | Request PDF.
• ChemicalBook. (n.d.). 5-Chloro-2-fluoroaniline synthesis.
• Chem-Impex. (n.d.). 5-Chloro-2-fluoroaniline.
• Google Patents. (n.d.). CN108329211A - The preparation method of 5- chloro-2-nitroanilines.

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Solvent selection for nucleophilic substitution using 2-Chloro-N-cyclopentyl-5-fluoroaniline

Application Note: Solvent Selection for Nucleophilic Substitution Using 2-Chloro-N-cyclopentyl-5-fluoroaniline

Mechanistic Causality: The Challenge of the Deactivated Nucleophile

In the synthesis of complex active pharmaceutical ingredients (APIs), such as targeted kinase inhibitors, the functionalization of heteroaryl scaffolds via Nucleophilic Aromatic Substitution (SNAr) is a foundational transformation. However, utilizing 2-Chloro-N-cyclopentyl-5-fluoroaniline as a nucleophile presents a dual-faceted chemical challenge driven by steric and electronic liabilities[1].

• Steric Hindrance: The secondary amine is tethered to a bulky cyclopentyl ring. This highly encumbered local environment significantly increases the activation energy required to achieve the optimal trajectory for nucleophilic attack on an electrophilic center[1].

• Electronic Deactivation: The aniline core is substituted with a 2-chloro and a 5-fluoro group. Both halogens exert a strong inductive electron-withdrawing effect (-I effect). This pulls electron density away from the aromatic ring and, consequently, from the nitrogen lone pair, severely depressing its nucleophilicity compared to an unsubstituted N-alkyl aniline[2].

Because the intrinsic reactivity of 2-Chloro-N-cyclopentyl-5-fluoroaniline is heavily compromised, the reaction environment—specifically the solvent—must be engineered to artificially lower the transition state energy. The solvent must stabilize the highly polar Meisenheimer complex intermediate without sequestering the already weak nucleophile through hydrogen bonding[3].

Solvent Selection Logic and Quantitative Parameters

The success of an SNAr reaction with a deactivated secondary aniline hinges on maximizing the thermodynamic activity of the nucleophile while stabilizing the developing charge in the transition state.

Protic solvents (like alcohols) are traditionally used in some pyrimidine substitutions because they can hydrogen-bond to the leaving group or the electrophile's heteroatoms. However, for 2-Chloro-N-cyclopentyl-5-fluoroaniline, protic solvents will hydrogen-bond directly to the amine lone pair, further burying the nucleophile and halting the reaction[3].

Conversely, Polar Aprotic Solvents (such as NMP, DMSO, or DMF) possess high dielectric constants and strong dipole moments but lack hydrogen-bond donors. They effectively solvate the counter-ions of the base and stabilize the zwitterionic SNAr transition state, leaving the aniline nitrogen "naked" and maximally reactive[2].

Table 1: Physicochemical Solvent Matrix for Hindered SNAr Reactions

Solvent	Dielectric Constant (ε)	Dipole Moment (D)	H-Bond Donor	Boiling Point (°C)	SNAr Suitability	Rationale for 2-Chloro-N-cyclopentyl-5-fluoroaniline
NMP	32.2	4.09	No	202	Optimal	High thermal stability; excellent solvation of polar transition states; does not mask the nucleophile.
DMSO	46.7	3.96	No	189	Excellent	Superior transition state stabilization, but difficult to remove during aqueous workup.
n-Butanol	17.5	1.66	Yes	117	Poor	H-bonding to the amine lone pair drastically reduces the already weak nucleophilicity.
Toluene	2.4	0.36	No	110	Incompatible	Fails to stabilize the Meisenheimer complex; requires transition-metal catalysis (Buchwald-Hartwig)[4].

Logical Decision Framework for Substitution

To dictate the correct synthetic pathway, the reactivity of the electrophilic partner must be weighed against the solvent choice. The following logical decision tree dictates the process.

Figure 1: Decision matrix for reacting 2-Chloro-N-cyclopentyl-5-fluoroaniline based on electrophile strength.

Self-Validating Experimental Protocol: SNAr with 2,4-Dichloropyrimidine

This protocol details the coupling of 2-Chloro-N-cyclopentyl-5-fluoroaniline with a highly activated electrophile (2,4-dichloropyrimidine) utilizing N-Methyl-2-pyrrolidone (NMP) as the optimized solvent. The system is self-validating through the integration of specific In-Process Controls (IPC).

Materials Required:

• 2-Chloro-N-cyclopentyl-5-fluoroaniline (Nucleophile, 1.0 equiv)

• 2,4-Dichloropyrimidine (Electrophile, 1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (Base, 2.5 equiv)

• Anhydrous NMP (Solvent, 0.5 M relative to aniline)

• 5% w/v aqueous LiCl solution (For workup)

Step-by-Step Methodology:

• System Preparation: To an oven-dried, argon-purged reaction vessel, add 2-Chloro-N-cyclopentyl-5-fluoroaniline (1.0 equiv) and 2,4-dichloropyrimidine (1.1 equiv).

• Solvation & Base Addition: Dissolve the reagents in anhydrous NMP to achieve a 0.5 M concentration. Add DIPEA (2.5 equiv) in a single portion. Causality Note: DIPEA is chosen over inorganic bases (like K2CO3) to maintain a completely homogeneous reaction mixture, ensuring consistent kinetics for the sterically hindered amine.

• Thermal Activation: Heat the reaction mixture to 110 °C.

• In-Process Control (IPC) Validation: After 6 hours, sample 10 µL of the reaction, dilute in 1 mL MeCN, and analyze via LC-MS.

  • Validation Check: The reaction is self-validating if the mass of the starting aniline is depleted by >90% and the mono-substitution product mass [M+H]+ is dominant. If conversion is <50%, it indicates moisture contamination (which hydrolyzes the pyrimidine) or insufficient thermal energy.

• Quench and Phase Separation: Cool the reaction to room temperature. Dilute the mixture with Ethyl Acetate (EtOAc) (10 volumes). Wash the organic layer with a 5% aqueous LiCl solution (3 × 5 volumes).

  • Causality Note: LiCl drastically increases the partition coefficient of NMP into the aqueous phase, preventing NMP from contaminating the final isolated product.

• Drying and Concentration: Wash the organic layer with saturated brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure coupled intermediate.

Figure 2: Linear experimental workflow for the SNAr reaction in NMP.

References

1.[3] Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (S N Ar) Reactions. ResearchGate. Available at: 2.[2] Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. National Institutes of Health (NIH). Available at: 3.[1] The Investigation of the Steric Hindrance of Anilines by Means of Reactions with PCl3 and BCl3. ResearchGate. Available at: 4.[4] Some Items of Interest to Process R&D Chemists and Engineers. American Chemical Society (ACS). Available at:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Crystallization and isolation techniques for 2-Chloro-N-cyclopentyl-5-fluoroaniline

Abstract & Strategic Context

The synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline (hereafter Target-A ) represents a critical transformation in the development of next-generation kinase inhibitors and fluorinated agrochemicals. While the reductive amination of 2-chloro-5-fluoroaniline is chemically straightforward, the isolation of Target-A is frequently complicated by its low melting point (estimated 45–65°C based on structural analogs) and tendency to "oil out" rather than crystallize.

This Application Note provides a robust, scalable protocol for the isolation of Target-A . Unlike standard flash chromatography methods, which are costly at scale, this guide focuses on a thermodynamically controlled crystallization coupled with a chemoselective acid-base swing . This dual-approach ensures >98% HPLC purity and effective removal of the specific impurities: unreacted aniline (starting material) and cyclopentanol (reduction byproduct).

Physicochemical Profile & Solubility Mapping

Understanding the solute-solvent interaction is the prerequisite for successful crystallization. Target-A possesses a lipophilic cyclopentyl ring and a halogenated aromatic core, resulting in a calculated LogP of ~3.8.

Table 1: Solubility Profile & Solvent Selection

Solvent	Solubility (RT)	Solubility (0°C)	Role in Protocol
Methanol	High (>200 mg/mL)	High	Reaction Solvent / Solubilizer
Ethyl Acetate	High	Moderate	Good solvent for extraction
Heptane	Moderate	Low (<5 mg/mL)	Anti-Solvent (Critical)
Water	Insoluble	Insoluble	Anti-Solvent / Wash
Toluene	High	Moderate	Alternative Crystallization Solvent

Process Insight: The high solubility in alcohols and low solubility in alkanes suggests a binary solvent system (Solvent/Anti-solvent) is required. A single-solvent cooling crystallization is risky due to the compound's tendency to supercool and form oils.

Impurity Origin & Control Strategy

To purify Target-A , we must first understand what we are removing. The synthesis typically involves the reductive amination of 2-chloro-5-fluoroaniline with cyclopentanone using sodium triacetoxyborohydride (STAB) or catalytic hydrogenation.

Diagram 1: Synthesis & Impurity Pathways

Caption: Reaction pathway showing the origin of Critical Quality Attributes (CQAs). Impurity A is the most difficult to remove due to structural similarity.

Detailed Protocol: Isolation & Crystallization

Phase 1: Workup & "Self-Validating" Purification (Acid-Base Swing)

Rationale: Crystallization is less effective if the crude purity is <85%. The basicity difference between the secondary amine (Target-A, pKa ~3-4) and neutral impurities (Cyclopentanol) allows for a chemical purification step.

• Quench: Quench the reaction mixture with 1M NaOH to pH > 10.

• Extraction: Extract the organics into Ethyl Acetate (EtOAc) . Discard the aqueous phase.

• The Acid Swing (Critical Step):

  • Wash the EtOAc layer with 1M HCl (aq) .

  • Mechanism:[1]Target-A protonates and moves to the aqueous phase. Cyclopentanol and non-basic impurities remain in the EtOAc.

  • Action: Separate layers. Keep the Aqueous Acidic Layer . Discard the organic layer (contains Impurity B).

• The Base Swing:

  • Cool the acidic aqueous layer to 5°C.

  • Slowly basify with 4M NaOH to pH 12. The product will precipitate as an oil or solid.

  • Extract back into Heptane/EtOAc (9:1 v/v) . (Using Heptane here pre-conditions the solution for crystallization).

Phase 2: Controlled Crystallization (Heptane/EtOAc System)

Rationale: Direct evaporation often yields a brown oil. We use a "Seeded Cooling" approach to force an orderly lattice formation.

Step-by-Step Protocol:

• Concentration: Concentrate the Heptane/EtOAc extract under reduced pressure (Rotavap) at 40°C until the volume is approx. 3 mL per gram of expected product.

  • Visual Check: The solution should be yellow/orange and clear. If oily droplets appear, add a small amount of EtOAc to redissolve.

• Anti-Solvent Addition: Add Heptane slowly until a slight turbidity (cloudiness) persists at 40°C.

• Seeding (The Nucleation Event):

  • Cool the mixture to 30°C .

  • Add seed crystals of Target-A (0.1 wt%). Note: If no seeds are available, scratch the glass wall with a spatula or use a dry ice bath briefly to induce spontaneous nucleation on a small aliquot.

• Maturation (Ostwald Ripening):

  • Hold at 30°C for 1 hour. This allows small, unstable crystals to dissolve and redeposit onto larger, purer crystals.

• Cooling Ramp:

  • Cool from 30°C to 0°C at a rate of 5°C/hour .

  • Warning: Rapid cooling will trap impurities (occlusion) and may cause oiling out.

• Isolation:

  • Filter the resulting white-to-off-white solids using a sintered glass funnel.

  • Wash: Wash the cake with cold Heptane (0°C).

  • Drying: Vacuum dry at 35°C for 12 hours.

Diagram 2: Isolation Workflow

Caption: Workflow demonstrating the Acid-Base Swing followed by Controlled Cooling Crystallization.

Analytical Validation & Troubleshooting

Quality Control Criteria

• HPLC Purity: >98.0% (Area %).[2]

• Appearance: White to pale beige crystalline solid.

• 1H NMR (CDCl3): Diagnostic signals:

  • 3.7-3.9 ppm (m, 1H, N-CH of cyclopentyl).
  • 4.2 ppm (br s, 1H, NH).

  • Aromatic protons split by F and Cl (typically

    6.3-7.2 range).

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Oiling Out	Cooling too fast or impurity level too high.	Re-heat to dissolve. Add more EtOAc (solvent). Seed at a higher temperature.
Low Yield	Product too soluble in Heptane/EtOAc mix.	Cool to -10°C. Use pure Heptane for the wash. Check pH during extraction (must be >10).
Color (Brown)	Oxidation of aniline.	Recrystallize with activated charcoal. Perform all steps under Nitrogen atmosphere.

References

• PubChem. (2025).[3] 2-Chloro-5-fluoroaniline Compound Summary. National Library of Medicine. [Link][3]

• European Patent Office. (1991). EP0430847A1: Procedure for the preparation of N-cyclopropyl-4-fluoroanilines.[4] (Used as a methodological analog for N-alkylation workup).

Disclaimer: This protocol is intended for research purposes only. Always consult the Safety Data Sheet (SDS) for 2-Chloro-N-cyclopentyl-5-fluoroaniline and its precursors before handling.

Sources

• 1. chemrevlett.com [chemrevlett.com]
• 2. [Separation and purification of 2-chloro-5-trichloromethylpyridine from products of photochemical chlorination of 3-methylpyridine using preparative liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Chloro-5-fluoroaniline | C6H5ClFN | CID 2736509 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Buchwald-Hartwig amination protocols involving 2-Chloro-N-cyclopentyl-5-fluoroaniline

An In-Depth Guide to the Buchwald-Hartwig Amination of 2-Chloro-N-cyclopentyl-5-fluoroaniline

Introduction: Navigating the Synthesis of Complex Arylamines

The Buchwald-Hartwig amination stands as a pillar of modern organic synthesis, offering an unparalleled method for the construction of carbon-nitrogen (C-N) bonds.[1] First established in the mid-1990s through the groundbreaking work of Stephen L. Buchwald and John F. Hartwig, this palladium-catalyzed cross-coupling reaction has transformed the synthesis of arylamines, which are ubiquitous scaffolds in pharmaceuticals, agrochemicals, and advanced materials.[2][3] It provides a robust and versatile alternative to traditional methods like the Ullmann condensation or nucleophilic aromatic substitution, which often demand harsh reaction conditions and have limited substrate scope.[4]

This guide focuses on the practical application of the Buchwald-Hartwig amination to a challenging and structurally relevant substrate: 2-Chloro-N-cyclopentyl-5-fluoroaniline . This secondary aniline presents several distinct challenges that require a carefully optimized protocol:

• Steric Hindrance: The N-cyclopentyl group and the ortho-chloro substituent on the aniline create significant steric bulk around the nitrogen atom.

• Electronic Effects: The fluorine atom at the 5-position is electron-withdrawing, which can modulate the nucleophilicity of the amine.

• Coupling with Aryl Chlorides: The target transformation often involves coupling with aryl chlorides, which are notoriously less reactive than the corresponding bromides or iodides, making the oxidative addition step of the catalytic cycle more difficult.[5][6]

As a Senior Application Scientist, this document provides not just a set of instructions, but a comprehensive guide grounded in mechanistic principles and field-proven insights to empower researchers in drug development and chemical synthesis to successfully navigate this powerful transformation.

The Catalytic System: A Deeper Look at the Core Components

The success of a Buchwald-Hartwig amination hinges on the synergistic interplay of four key components: the palladium source, the ligand, the base, and the solvent. The choice of each is critical, especially when dealing with demanding substrates.

The Palladium Source: Pre-catalysts vs. In-Situ Generation

While simple palladium salts like palladium(II) acetate (Pd(OAc)₂) or complexes like tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) can be used to generate the active Pd(0) catalyst in situ, the field has largely moved towards using well-defined precatalysts . These are air- and moisture-stable Pd(II) complexes that reliably and reproducibly generate the active, monoligated Pd(0) species upon activation by the base in the reaction mixture.

• Advantages of Precatalysts:

  • Stability: Air- and moisture-stable, simplifying handling and weighing.

  • Stoichiometry: Provide a precise 1:1 or 2:1 ligand-to-palladium ratio, preventing the formation of inactive palladium species.

  • Activity: Often show higher activity and require lower catalyst loadings.

Generations of Buchwald precatalysts (G3, G4) have been developed to offer improved solubility, stability, and activity for a wide range of cross-coupling reactions.

The Ligand: The Heart of the Catalyst

The ligand is arguably the most crucial component for a successful reaction, stabilizing the palladium center and facilitating the key steps of the catalytic cycle.[7] For challenging couplings involving aryl chlorides and sterically hindered amines, bulky and electron-rich dialkylbiaryl phosphine ligands are the undisputed choice.[1][5]

• Why Bulky, Electron-Rich Ligands?

  • Promote Oxidative Addition: The electron-rich nature of the phosphine increases the electron density on the palladium center, facilitating its insertion into the strong C-Cl bond.[8]

  • Facilitate Reductive Elimination: The steric bulk of the ligand promotes the final C-N bond-forming reductive elimination step, which is often the rate-determining step.[7]

  • Prevent Catalyst Deactivation: These ligands typically coordinate to the palladium in a monoligated fashion, creating a highly reactive, coordinatively unsaturated species while preventing the formation of inactive, bridged palladium dimers.[1]

Recommended Ligands for this System:

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl): A highly versatile and effective ligand for a wide range of C-N couplings.

• BrettPhos (2-(Dicyclohexylphosphino)-3,6-dimethoxy-2′,4′,6′-triisopropyl-1,1′-biphenyl): Often shows superior performance for coupling primary and secondary amines.[7][9]

• Josiphos-type ligands: Ferrocene-based ligands developed by the Hartwig group that are also highly effective.[1]

The Base: The Proton Abstractor

A stoichiometric amount of a strong, non-nucleophilic base is required to deprotonate the amine after it coordinates to the palladium(II) center, forming the key palladium-amido complex.[4][5]

• Commonly Used Bases:

  • Sodium tert-butoxide (NaOtBu): A highly effective and widely used base.

  • Lithium bis(trimethylsilyl)amide (LHMDS): A very strong base that can be advantageous for less nucleophilic amines or when functional group tolerance is a concern.[9]

  • Potassium Phosphate (K₃PO₄) or Cesium Carbonate (Cs₂CO₃): Weaker bases that can be employed for substrates sensitive to harsh basic conditions, though they may require higher temperatures or longer reaction times.[10]

The choice of base can significantly impact the reaction rate and outcome, and screening may be necessary for optimal results.

The Solvent: The Reaction Medium

The solvent must be anhydrous and capable of solubilizing all reaction components. Aprotic, non-polar, or weakly polar solvents are generally preferred.

• Standard Solvents:

  • Toluene: A common and effective solvent for many Buchwald-Hartwig reactions.

  • Dioxane: Another excellent choice, often used for its higher boiling point.

  • Tetrahydrofuran (THF): Suitable for reactions run at lower temperatures.

Mechanism of Action: The Catalytic Cycle

The Buchwald-Hartwig amination proceeds via a well-established catalytic cycle involving Pd(0) and Pd(II) intermediates.[1][11] Understanding this cycle is key to troubleshooting and optimizing the reaction.

• Oxidative Addition: The active, monoligated Pd(0) catalyst inserts into the aryl-halide (Ar-X) bond. This is often the rate-limiting step, particularly for unreactive aryl chlorides.[4]

• Amine Coordination & Deprotonation: The amine (R₂NH) coordinates to the resulting Pd(II) complex. The base then abstracts a proton from the coordinated amine to form a palladium-amido intermediate.[4]

• Reductive Elimination: The C-N bond is formed as the desired arylamine product is eliminated from the palladium center, regenerating the active Pd(0) catalyst, which can then re-enter the cycle.[1][4]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

General Experimental Workflow

A typical experiment follows a logical sequence of steps designed to ensure an oxygen- and moisture-free environment, which is critical for catalyst activity.

Caption: A typical experimental workflow for the Buchwald-Hartwig amination.

Detailed Protocol: Coupling of 2-Chloro-N-cyclopentyl-5-fluoroaniline with 4-Bromotoluene

This protocol provides a robust starting point for the coupling of 2-Chloro-N-cyclopentyl-5-fluoroaniline. Optimization may be required depending on the specific aryl halide partner.

Materials:

• 2-Chloro-N-cyclopentyl-5-fluoroaniline (1.0 equiv.)

• 4-Bromotoluene (1.2 equiv.)

• BrettPhos Pd G3 Precatalyst (2.0 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv.)

• Anhydrous Toluene (approx. 0.2 M concentration relative to the limiting reagent)

• Oven-dried Schlenk tube or round-bottom flask with a reflux condenser

• Magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add the BrettPhos Pd G3 precatalyst (0.02 equiv.) and sodium tert-butoxide (1.5 equiv.).

• Inert Atmosphere: Seal the Schlenk tube with a rubber septum. Evacuate the tube under high vacuum for 5 minutes and then backfill with an inert gas (Nitrogen or Argon). Repeat this cycle two more times to ensure a completely inert atmosphere.

• Reagent Addition: Under a positive pressure of inert gas, add anhydrous toluene via syringe. Begin stirring to create a suspension.

• Add 2-Chloro-N-cyclopentyl-5-fluoroaniline (1.0 equiv.) via syringe. If it is a solid, it can be added in step 1 with the other solids.

• Add 4-bromotoluene (1.2 equiv.) via syringe.

• Reaction: Place the sealed Schlenk tube in a preheated oil bath at 100-110 °C. Stir vigorously for 4-24 hours.

• Monitoring: Monitor the reaction progress by taking small aliquots (under inert atmosphere) and analyzing by TLC or LC-MS until the starting aniline is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.[12]

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure diarylamine product.[12]

Protocol Optimization and Troubleshooting

For any new combination of substrates, optimization is key. The following table outlines parameters that can be systematically varied to improve reaction yield and efficiency.

Parameter	Condition A (Starting Point)	Condition B (Alternative)	Condition C (For Difficult Cases)	Rationale & Notes
Ligand	BrettPhos	XPhos	Josiphos-type	Ligand choice is critical. BrettPhos is excellent for secondary amines, but others may offer improved performance.[7]
Base	NaOtBu	K₃PO₄	LHMDS	NaOtBu is a strong, general-purpose base. LHMDS is stronger and may help with less reactive partners. K₃PO₄ is milder for base-sensitive functional groups.[9][10]
Solvent	Toluene	1,4-Dioxane	t-Butanol	Solvent polarity and boiling point can influence solubility and reaction rates. Dioxane is often a good alternative to toluene.[13]
Temperature	100-110 °C	80 °C	Room Temp (with specific catalysts)	Higher temperatures are often needed for aryl chlorides. Some highly active catalyst systems can operate at lower temperatures.[5][6]
Catalyst Loading	1-2 mol%	0.5 mol%	5 mol%	Start with 1-2 mol%. If the reaction is slow or incomplete, loading can be increased. For highly efficient reactions, it can be decreased.

Common Issues & Solutions:

• Low or No Conversion:

  • Inactive Catalyst: Ensure the reaction was set up under strictly anhydrous and anaerobic conditions. Oxygen can deactivate the palladium catalyst.

  • Insufficient Temperature/Time: The reaction may require more forcing conditions. Increase the temperature or allow the reaction to run longer.

  • Wrong Ligand/Base Combination: The chosen conditions may not be optimal. Screen a different set of ligands and bases as outlined in the table.

• Formation of Side Products:

  • Hydrodehalogenation: The aryl halide is reduced to an arene. This can occur if there is a source of hydrogen (e.g., water) or via β-hydride elimination pathways.[1] Using bidentate or bulky monodentate ligands can help suppress this side reaction.[14]

  • Homocoupling of Aryl Halide: This suggests an issue with the catalytic cycle. Re-evaluating the ligand and reaction conditions is necessary.

Safety Precautions

• Reagents: Palladium catalysts are precious metals and should be handled with care. Sodium tert-butoxide is a strong base and is corrosive and moisture-sensitive. Organic solvents are flammable.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves when handling chemicals.

• Inert Atmosphere: Schlenk line techniques require proper training. Ensure all glassware is free of cracks and stars.

• Work Environment: All manipulations should be performed in a well-ventilated fume hood.

Conclusion

The Buchwald-Hartwig amination of 2-Chloro-N-cyclopentyl-5-fluoroaniline is a highly feasible yet nuanced transformation. Success is not merely about following a recipe but about understanding the function of each component in the catalytic system. By carefully selecting a modern palladium precatalyst, a bulky and electron-rich biarylphosphine ligand, and an appropriate base and solvent, researchers can reliably construct challenging C-N bonds. The protocols and optimization strategies detailed in this guide provide a comprehensive framework for achieving high yields and purity, paving the way for the efficient synthesis of complex molecules in pharmaceutical and materials science discovery.

References

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. (2023). Available from: [Link]

• Singleton, A. T., et al. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis (2020). Available from: [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Available from: [Link]

• J&K Scientific LLC. Buchwald-Hartwig Cross-Coupling. (2021). Available from: [Link]

• Dorel, R., & Grugel, C. P. The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition (2019). Available from: [Link]

• Valente, C., et al. Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. ResearchGate (2010). Available from: [Link]

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. Available from: [Link]

• Kaur, N., et al. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews (2025). Available from: [Link]

• Dorel, R., et al. The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition (2019). Available from: [Link]

• Xu, G., et al. A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. The Journal of Organic Chemistry (2007). Available from: [Link]

• Kaur, N., et al. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews (2025). Available from: [Link]

• ResearchGate. ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. (2013). Available from: [Link]

• Shields, J. D., et al. General Method for Ni-Catalyzed C–N Cross-Couplings of (Hetero)Aryl Chlorides with Anilines and Aliphatic Amines under Homogeneous Conditions Using a Dual-Base Strategy. Organometallics (2023). Available from: [Link]

• Foley, D. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (2021). Available from: [Link]

• Chung, K. H., et al. Buchwald–Hartwig Amination of Aryl Chlorides Catalyzed by Easily Accessible Benzimidazolyl Phosphine-Pd Complexes. Synlett (2012). Available from: [Link]

• Nolan, S. P., et al. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews (2020). Available from: [Link]

• CiteSeerX. Buchwald Ligands and Precatalysts Table of Contents. (2014). Available from: [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. Available from: [Link]

• Wölfling, J., et al. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry (2012). Available from: [Link]

• Organ, M. G., et al. Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. (2006). Available from: [Link]

• Reddit. [Named Reaction #2] Buchwald-Hartwig Amination. (2017). Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2736509, 2-Chloro-5-fluoroaniline. Available from: [Link]

• Al-Masoudi, N. A., et al. Mercuration and Telluration of 2-Fluoro-5-nitroaniline: Synthesis, Antibacterial, and Computational Study. Russian Journal of General Chemistry (2020). Available from: [Link]

• Journal of Young Pharmacists. Synthesis and Biological Properties of 4-Chloro-N1-(5-Chloro-1H-Indol-1-yl)-N2-(2-Chlorophenyl) benzene-1,2-Diamine Derivatives. (2024). Available from: [Link]

• ResearchGate. (PDF) 2-Chloro-5-nitroaniline. (2013). Available from: [Link]

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Application Note: Storage, Stability, and Handling Protocols for 2-Chloro-N-cyclopentyl-5-fluoroaniline Solutions

Introduction & Chemical Context

2-Chloro-N-cyclopentyl-5-fluoroaniline is a highly functionalized secondary aniline that serves as a critical building block in the synthesis of active pharmaceutical ingredients (APIs), particularly in the development of kinase inhibitors and targeted therapeutics. The molecule features an N-alkyl group (cyclopentyl) and a di-halogenated aromatic ring (chloro and fluoro). While these structural elements impart unique steric and electronic properties essential for target binding, they also introduce specific stability challenges when the compound is formulated into stock solutions for high-throughput screening or long-term storage.

This application note provides a comprehensive, self-validating framework for the preparation, storage, and analytical monitoring of 2-Chloro-N-cyclopentyl-5-fluoroaniline solutions, ensuring absolute chemical integrity across the drug development lifecycle.

Mechanistic Basis of Degradation

To design an effective storage protocol, one must first understand the causality behind the degradation of N-alkylated halogenated anilines. The degradation of this compound in solution is driven by three primary mechanisms:

• Oxidative Dimerization: Secondary anilines possess an electron-rich nitrogen atom that is highly susceptible to oxidation. Exposure to ambient oxygen leads to the formation of reactive cation radicals. These radicals rapidly undergo head-to-tail or tail-to-tail coupling to form dimeric and oligomeric impurities (e.g., substituted benzidines)[1]. This oxidative pathway is visually indicated by the solution darkening (turning yellow, brown, or purple) over time[2].

• Photodehalogenation: The carbon-halogen bonds—specifically the weaker C-Cl bond—can undergo homolytic cleavage upon exposure to ultraviolet (UV) or high-intensity visible light. This generates aryl radicals that react with the solvent or dissolved oxygen to form complex, dehalogenated degradation products[2].

• Moisture-Catalyzed Solvolysis: While the free base is not strictly hydrolyzable, the presence of water in hygroscopic solvents (like DMSO) can catalyze oxidative pathways and alter the local pH, accelerating the degradation of the aniline moiety[3].

Fig 1. Primary degradation pathways of 2-Chloro-N-cyclopentyl-5-fluoroaniline in solution.

Quantitative Stability & Storage Guidelines

To mitigate these degradation pathways, solutions must be prepared and stored under strictly controlled conditions. The following table summarizes the validated storage parameters required to maintain >99% purity of the API in solution.

Parameter	Validated Recommendation	Scientific Rationale
Solvent	Anhydrous DMSO (<0.1% H₂O)	Minimizes moisture-catalyzed oxidative degradation and maintains solubility[3].
Temperature	-80°C (Optimal) / -20°C (Acceptable)	Slows kinetic degradation; stable for up to 6 months at -80°C, and 1 month at -20°C[4].
Container	Amber Glass Vials	Prevents UV/Vis-induced photodehalogenation of the C-Cl and C-F bonds[2].
Headspace	Argon or Nitrogen Purge	Displaces ambient oxygen, preventing radical-mediated oxidative dimerization[1].
Handling	Single-use Aliquots	Eliminates freeze-thaw cycles which introduce condensation and physical stress.

Experimental Protocols

Protocol A: Preparation of 10 mM Stock Solution in Anhydrous DMSO

This protocol is designed to eliminate the introduction of oxygen and moisture during the solvation process.

• Equilibration: Allow the solid 2-Chloro-N-cyclopentyl-5-fluoroaniline to stand at room temperature for at least 60 minutes before opening the vial. This prevents atmospheric moisture from condensing on the cold solid.

• Weighing: Under an inert atmosphere (e.g., a nitrogen-purged glovebox), weigh the required mass of the solid API.

• Solvation: Dissolve the solid in Anhydrous DMSO (≥99.9% purity, <0.1% water) to achieve a 10 mM concentration[3].

• Agitation: Vortex the solution gently until fully dissolved. Critical Note: Avoid excessive ultrasonic bath sonication, as localized cavitation heating can accelerate premature degradation.

• Aliquoting: Dispense the solution into single-use, tightly sealed amber glass vials to protect the compound from light-induced degradation[2].

• Purging: Gently purge the headspace of each vial with a stream of high-purity Argon or Nitrogen gas for 5–10 seconds to displace ambient oxygen.

• Storage: Immediately transfer the sealed aliquots to a -80°C freezer for long-term storage (up to 6 months), or -20°C for short-term use (up to 1 month)[4].

Fig 2. Step-by-step workflow for the preparation and storage of stable API stock solutions.

Protocol B: Forced Degradation & Stability-Indicating Assay

To ensure the trustworthiness of the storage system, a forced degradation study must be performed to establish a baseline for analytical monitoring. This ensures that your HPLC-UV or LC-MS methods can accurately resolve the intact API from its degradation products.

• Acid/Base Stress: Treat a 1 mM stock solution aliquot with 0.1 M HCl or 0.1 M NaOH. Incubate at 60°C for 24 hours to force hydrolytic cleavage or salt-induced precipitation[2].

• Oxidative Stress: Treat a separate 1 mM aliquot with 3% H₂O₂ at room temperature for 4 hours to force the formation of N-oxides and dimeric species.

• Photostability Stress: Expose a clear-glass vial of the solution to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter[2].

• Analysis: Neutralize the samples (if applicable) and analyze via HPLC-UV (e.g., C18 column, Acetonitrile/Water gradient with 0.1% TFA, monitoring at 254 nm). The appearance of new chromatographic peaks (e.g., dimers or dehalogenated species) confirms that the analytical method is definitively stability-indicating.

References

• Tocris Bioscience. Stability and Storage Guidelines for Bioactive Chemicals.

• ResearchGate. Chemical oxidation of aniline and N-methylaniline: A kinetic study by Raman spectroscopy.1

• Biotium. Aniline, 10X in Acetate Buffer - Product Information and Storage.3

• Benchchem. Stability of aniline phosphate under different reaction conditions.2

• MedChemExpress. Biotin-aniline: Storage method and period of stock solution.4

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biotium.com [biotium.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline

Welcome to the technical support center for the synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to optimize your synthetic route and improve yields. Our approach is grounded in mechanistic principles and validated by practical, field-proven insights.

I. Reaction Overview & Mechanistic Considerations

The synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline most commonly involves a nucleophilic substitution reaction, specifically an N-alkylation of 2-chloro-5-fluoroaniline with a cyclopentyl electrophile, or a Buchwald-Hartwig amination. The choice of synthetic route can significantly impact yield and purity.

Route A: Reductive Amination

This pathway involves the reaction of 2-chloro-5-fluoroaniline with cyclopentanone in the presence of a reducing agent.

Route B: Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction joins 2-chloro-5-fluoroaniline with a cyclopentyl halide or sulfonate.[1][2] This method is often preferred for its high functional group tolerance and broad substrate scope.[1] The catalytic cycle involves oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][3]

II. Troubleshooting Guide: Common Issues & Solutions

This section addresses specific challenges you may encounter during the synthesis, providing explanations and actionable solutions.

Issue 1: Low to No Product Formation

A lack of desired product is a common, yet multifaceted, issue. A systematic approach to troubleshooting is critical.

• Potential Cause A: Catalyst Inactivity (Buchwald-Hartwig)

  • Explanation: The Pd(0) active catalyst may not be forming efficiently from the Pd(II) precatalyst, or it may be decomposing.[2]

  • Solution:

    • Precatalyst Choice: Employ air-stable and reliable Pd(0) sources like Pd₂(dba)₃ or use preformed palladium-ligand complexes.[4]

    • Ligand Selection: The choice of phosphine ligand is crucial. Sterically hindered biarylphosphine ligands often promote the formation of the active monoligated palladium species, which can increase reaction rates.[1] Consider ligands like BrettPhos for primary amines.[2][5]

    • Inert Atmosphere: Ensure the reaction is conducted under a strictly inert atmosphere (Argon or Nitrogen) to prevent catalyst oxidation.[2]

• Potential Cause B: Insufficient Nucleophilicity of the Aniline

  • Explanation: The electron-withdrawing effects of the chloro and fluoro substituents decrease the nucleophilicity of the aniline nitrogen, making it less reactive.[6]

  • Solution:

    • Base Selection: A strong, non-nucleophilic base is required to deprotonate the aniline, increasing its nucleophilicity. Sodium tert-butoxide (NaOt-Bu) or potassium tert-butoxide (KOt-Bu) are commonly used.[4][6] Weaker bases like K₂CO₃ may be insufficient.[6]

    • Solvent Choice: Polar aprotic solvents like DMF or DMSO can help to stabilize charged intermediates and increase reaction rates.[4][6] However, for Buchwald-Hartwig reactions, toluene is often a good choice.[4]

• Potential Cause C: Poor Leaving Group on the Cyclopentyl Moiety

  • Explanation: For N-alkylation reactions, the rate is dependent on the quality of the leaving group.

  • Solution: Employ cyclopentyl iodide or bromide over cyclopentyl chloride, as iodide and bromide are better leaving groups.

Issue 2: Formation of Side Products

The presence of multiple spots on a TLC plate or unexpected peaks in your analytical data indicates the formation of side products.

• Potential Side Product A: N,N-Dicyclopentyl-2-chloro-5-fluoroaniline (Over-alkylation)

  • Explanation: The mono-alkylated product, 2-Chloro-N-cyclopentyl-5-fluoroaniline, can be more nucleophilic than the starting aniline, leading to a second alkylation.[7]

  • Solution:

    • Stoichiometry Control: Use a slight excess of the 2-chloro-5-fluoroaniline relative to the cyclopentylating agent (e.g., 1.1 to 1.5 equivalents).[6]

    • Slow Addition: Add the cyclopentylating agent dropwise to the reaction mixture to maintain a low concentration, favoring mono-alkylation.

    • Lower Temperature: Running the reaction at a lower temperature can sometimes improve selectivity.[7]

• Potential Side Product B: Hydrodehalogenation (Buchwald-Hartwig)

  • Explanation: A competing reaction pathway where the aryl halide is reduced, removing the chlorine atom. This can occur via β-hydride elimination from the palladium-amide intermediate.[1]

  • Solution:

    • Ligand Choice: Certain ligands are designed to suppress this side reaction. Bidentate phosphine ligands like BINAP or DPPF can be effective.[1][5]

    • Base and Solvent: The choice of base and solvent can influence the rate of this side reaction.

• Potential Side Product C: Formation of Aryl Alcohol or Diarylether (Buchwald-Hartwig)

  • Explanation: If water or hydroxide is present in the reaction mixture, it can compete with the amine as a nucleophile, leading to the formation of the corresponding phenol or diaryl ether.[8][9]

  • Solution:

    • Anhydrous Conditions: Ensure all reagents and solvents are thoroughly dried before use.

    • Ligand Development: Specialized ligands, such as KPhos, have been developed to suppress hydroxylation side reactions, even in the presence of water.[8][9]

III. Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for this synthesis?

A1: The optimal temperature is highly dependent on the chosen synthetic route. For N-alkylation with alkyl halides, temperatures between 80°C and 140°C are often necessary to achieve a reasonable reaction rate, especially given the reduced nucleophilicity of the starting aniline.[6] For Buchwald-Hartwig aminations, temperatures around 100-110°C are common, though modern catalyst systems can sometimes allow for lower temperatures.[5]

Q2: How can I effectively monitor the progress of the reaction?

A2: Thin-Layer Chromatography (TLC) is a rapid and effective method for monitoring the reaction. Use a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to achieve good separation between the starting materials, product, and any potential side products. The reaction can also be monitored by LC-MS to track the formation of the desired product mass.

Q3: What is the best purification method for the final product?

A3: The crude product can typically be purified by column chromatography on silica gel.[10] A gradient elution with a mixture of hexane and ethyl acetate is often effective.[10] Alternatively, if the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water) can be an effective purification technique.[11] Preparative HPLC can be used for obtaining high-purity material.[12]

Q4: I am using an aryl chloride, which is known to be less reactive. What specific considerations should I take for a Buchwald-Hartwig reaction?

A4: Aryl chlorides are indeed more challenging substrates than aryl bromides or iodides. To achieve good yields, it is crucial to use a catalyst system specifically designed for aryl chloride activation. This typically involves sterically hindered and electron-rich phosphine ligands.[1] Additionally, higher reaction temperatures and longer reaction times may be necessary.[4]

Q5: Can I use aqueous ammonia as a nitrogen source in similar amination reactions?

A5: While not directly applicable to the synthesis of the title compound, it's relevant to note that recent advances have enabled the use of aqueous ammonia in palladium-catalyzed aminations. This has been made possible through the development of specialized ligands, like KPhos, that are stable in the presence of water and suppress competing hydroxylation reactions.[8][9]

IV. Experimental Protocols

Protocol 1: Buchwald-Hartwig Amination

Materials:

• 2-chloro-5-fluoroaniline

• Cyclopentyl bromide

• Palladium(II) acetate (Pd(OAc)₂)

• 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)[5]

• Sodium tert-butoxide (NaOt-Bu)

• Toluene (anhydrous)

Procedure:

• To an oven-dried reaction vessel, add 2-chloro-5-fluoroaniline (1.0 eq), sodium tert-butoxide (1.4 eq), Pd(OAc)₂ (0.02 eq), and BINAP (0.03 eq).[5]

• Evacuate and backfill the vessel with argon or nitrogen three times.

• Add anhydrous toluene via syringe.

• Add cyclopentyl bromide (1.2 eq) via syringe.

• Heat the reaction mixture to 110°C and stir for 8-12 hours, or until TLC/LC-MS indicates complete consumption of the starting material.[5]

• Cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography.

Protocol 2: Reductive Amination

Materials:

• 2-chloro-5-fluoroaniline

• Cyclopentanone

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloroethane (DCE)

• Acetic acid (optional)

Procedure:

• To a round-bottom flask, add 2-chloro-5-fluoroaniline (1.0 eq) and cyclopentanone (1.1 eq) in dichloroethane.

• If the reaction is slow, a catalytic amount of acetic acid can be added to facilitate imine formation.

• Stir the mixture at room temperature for 1-2 hours.

• Slowly add sodium triacetoxyborohydride (1.5 eq) in portions.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

V. Data Summary

Parameter	Buchwald-Hartwig Amination	Reductive Amination	Key Considerations
Catalyst	Palladium-based (e.g., Pd(OAc)₂/BINAP)	None (or acid catalyst)	Catalyst cost and sensitivity for large-scale synthesis.
Reagents	Cyclopentyl halide/sulfonate, Strong base	Cyclopentanone, Reducing agent	Availability and handling of reagents.
Temperature	Typically elevated (80-120°C)	Often room temperature	Energy consumption and thermal stability of substrates.
Common Side Products	Over-alkylation, Hydrodehalogenation	Unreacted starting materials, imine intermediate	Selectivity and ease of purification.
Yield Potential	Generally high	Variable, can be high with optimization	Dependent on substrate reactivity and conditions.

VI. Conclusion

Improving the yield in the synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline requires a systematic approach to troubleshooting and optimization. By understanding the underlying reaction mechanisms and the key parameters that influence them, researchers can effectively address common issues such as low conversion and side product formation. The choice between a Buchwald-Hartwig amination and a reductive amination will depend on the specific requirements of the synthesis, including scale, cost, and available equipment. This guide provides the foundational knowledge and practical protocols to navigate these challenges and achieve a successful synthesis.

VII. References

• Al-Zoubi, R. M. (Year). Synthesis and characterization of some new fluorinated anilines and phenols. Journal.

• Choi, K., Brunn, J. N., Borate, K., Kaduskar, R., Pueyo, C. L., Shinde, H., Goetz, R., & Hartwig, J. F. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society, 146(29), 19414–19424. [Link]

• Fors, B. P., Watson, D. A., Biscoe, M. R., & Buchwald, S. L. (2009). A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides. Journal of the American Chemical Society, 131(30), 10834–10835. [Link]

• Linciano, P., Pizzetti, M., Porcheddu, A., & Taddei, M. (2013). Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. Synlett, 24(17), 2249–2254. [Link]

• PubChem. (n.d.). 2-Chloro-5-fluoroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Surry, D. S., & Buchwald, S. L. (2011). Buchwald–Hartwig amination. In Name Reactions in Heterocyclic Chemistry II (pp. 551-579). John Wiley & Sons, Inc.

• Various Authors. (n.d.). Buchwald–Hartwig amination. Wikipedia. Retrieved from [Link]

• European Patent Office. (n.d.). EP0430847A1 - Procedure for the preparation of N-cyclopropyl-4-fluoroanilines. Google Patents. Retrieved from

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-nitro-5-chloroaniline. Retrieved from [Link]

• PubMed. (2006). [Separation and purification of 2-chloro-5-trichloromethylpyridine from products of photochemical chlorination of 3-methylpyridine using preparative liquid chromatography]. Retrieved from [Link]

• RSC Publishing. (2024). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. Retrieved from [Link]

• University of Windsor. (n.d.). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• PMC. (n.d.). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. Retrieved from [Link]

• PMC. (n.d.). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Retrieved from [Link]

• PMC. (n.d.). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Retrieved from [Link]

• High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. (n.d.). Retrieved from [Link]

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Minimizing side reactions during N-alkylation of 2-chloro-5-fluoroaniline

A Guide to Minimizing Side Reactions and Maximizing Mono-alkylation Selectivity

Welcome to the Technical Support Center for the N-alkylation of 2-chloro-5-fluoroaniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important synthetic transformation. As Senior Application Scientists, we understand that achieving high selectivity for the mono-N-alkylated product is often challenging due to the electronic properties of the starting material. This resource provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you overcome common hurdles and optimize your reaction outcomes.

Understanding the Challenges: The Reactivity of 2-Chloro-5-fluoroaniline

The N-alkylation of 2-chloro-5-fluoroaniline is influenced by the presence of two electron-withdrawing halogen substituents (chlorine and fluorine). These groups decrease the electron density of the aromatic ring and, by extension, the nucleophilicity of the amino group.[1] This reduced reactivity can necessitate more forcing reaction conditions, which in turn can lead to an increase in undesirable side reactions.[2]

The primary challenges encountered during the N-alkylation of this substrate are:

• Over-alkylation: The formation of the N,N-dialkylated product is a common side reaction. This occurs because the mono-alkylated secondary amine can sometimes be more nucleophilic than the starting primary aniline.[3]

• C-alkylation: Alkylation at the aromatic ring can occur, particularly at higher temperatures, leading to a mixture of regioisomers.[4]

• Low Reactivity: The reduced nucleophilicity of the aniline may result in slow or incomplete reactions under standard conditions.

This guide will provide you with the strategies to address these challenges and achieve clean, selective mono-N-alkylation.

Frequently Asked Questions (FAQs)

Q1: I am observing a significant amount of the N,N-dialkylated product. How can I improve the selectivity for mono-alkylation?

A1: Over-alkylation is the most common side reaction. Here are several strategies to enhance mono-selectivity:

• Stoichiometric Control: Use a slight excess of the 2-chloro-5-fluoroaniline relative to the alkylating agent (e.g., 1.2 to 1.5 equivalents of the aniline). This increases the statistical probability of the alkylating agent reacting with the more abundant primary amine.

• Slow Addition of Alkylating Agent: Adding the alkylating agent slowly to the reaction mixture at a controlled temperature helps to maintain a low concentration of the electrophile, further favoring reaction with the primary aniline.

• Choice of Alkylating Agent: Less reactive alkylating agents can sometimes provide better selectivity. For instance, using an alkyl bromide instead of an alkyl iodide may slow down the second alkylation step.

• Modern Catalytic Methods: Employing "borrowing hydrogen" catalysis with an alcohol as the alkylating agent is a highly effective method for achieving selective mono-alkylation.[5] This method, often catalyzed by transition metals like iridium or ruthenium, generates water as the only byproduct.[6] Reductive amination is another excellent alternative that avoids over-alkylation.[7]

Q2: My TLC shows multiple spots, and I suspect C-alkylation. How can I prevent this?

A2: C-alkylation is typically favored at higher temperatures.[4] To minimize this side reaction:

• Temperature Control: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. For many N-alkylation reactions, temperatures between 80-120°C are a good starting point. If C-alkylation is observed, try lowering the temperature.

• Catalyst Selection: Certain catalysts, such as specific zeolites, can offer shape-selectivity that favors N-alkylation over C-alkylation.[4]

Q3: The reaction is very slow or does not go to completion. What can I do to improve the conversion?

A3: The reduced nucleophilicity of 2-chloro-5-fluoroaniline can lead to sluggish reactions. To improve the reaction rate:

• Base Selection: A stronger base may be required to sufficiently deprotonate the aniline or neutralize the acid formed during the reaction. Consider using bases like potassium tert-butoxide (t-BuOK) or sodium hydride (NaH) instead of weaker bases like potassium carbonate (K₂CO₃).

• Solvent Choice: Polar aprotic solvents such as DMF, DMSO, or acetonitrile can help to stabilize charged intermediates and accelerate the reaction rate.

• Temperature: While high temperatures can promote side reactions, a moderate increase in temperature may be necessary to achieve a reasonable reaction rate. Careful optimization is key.

Q4: What are the best methods for selective mono-N-alkylation of 2-chloro-5-fluoroaniline?

A4: For high selectivity, we recommend exploring the following methods:

• "Borrowing Hydrogen" Catalysis: This is an elegant and atom-economical method that uses an alcohol as the alkylating agent.[5] It typically shows excellent selectivity for the mono-alkylated product.

• Reductive Amination: This two-step, one-pot reaction involves the formation of an imine from the aniline and a carbonyl compound, followed by in-situ reduction.[7] It is highly selective for the desired N-alkylated amine.

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is a versatile method for forming C-N bonds and can be a good option for specific alkyl groups.[7]

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps
Low yield of the desired mono-N-alkylated product	1. Incomplete reaction due to low nucleophilicity of the aniline. 2. Suboptimal reaction conditions (temperature, time). 3. Inefficient base.	1. Increase the reaction temperature in increments of 10°C and monitor for improvement in conversion and side product formation. 2. Switch to a stronger base (e.g., from K₂CO₃ to t-BuOK or NaH). 3. Increase the reaction time. 4. Consider using a more reactive alkylating agent (e.g., alkyl iodide instead of bromide).
Significant formation of N,N-dialkylated product	1. Molar ratio of alkylating agent to aniline is too high. 2. The mono-alkylated product is more reactive than the starting aniline. 3. High reaction temperature.	1. Use an excess of 2-chloro-5-fluoroaniline (1.2-1.5 eq.). 2. Add the alkylating agent slowly to the reaction mixture. 3. Lower the reaction temperature. 4. Switch to a less reactive alkylating agent. 5. Employ a catalytic method known for high mono-selectivity (e.g., "borrowing hydrogen").
Presence of C-alkylated byproducts	1. High reaction temperature. 2. Use of a catalyst that promotes Friedel-Crafts type reactions.	1. Reduce the reaction temperature. 2. If using a Lewis acid catalyst, consider alternative catalytic systems. Zeolite catalysts can sometimes offer better selectivity for N-alkylation.[4]
Reaction does not start	1. Inactive catalyst (if applicable). 2. Insufficiently strong base. 3. Low reaction temperature.	1. Ensure the catalyst is active and handled under appropriate conditions (e.g., inert atmosphere for air-sensitive catalysts). 2. Use a stronger base. 3. Gradually increase the reaction temperature.

Experimental Protocols

Protocol 1: Selective Mono-N-Alkylation via "Borrowing Hydrogen" Catalysis

This protocol describes a general procedure for the selective mono-N-alkylation of 2-chloro-5-fluoroaniline using an alcohol as the alkylating agent and an iridium catalyst.

Materials:

• 2-Chloro-5-fluoroaniline

• Alcohol (e.g., benzyl alcohol)

• [Ir(Cp*)Cl₂]₂ (or other suitable iridium or ruthenium catalyst)

• Potassium tert-butoxide (t-BuOK)

• Anhydrous toluene

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-chloro-5-fluoroaniline (1.0 mmol), the alcohol (1.2 mmol), [Ir(Cp*)Cl₂]₂ (0.01 mmol, 1 mol%), and t-BuOK (1.0 mmol).

• Add anhydrous toluene (5 mL).

• Seal the flask and heat the reaction mixture to 110-120°C with stirring for 16-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol 2: Selective Mono-N-Alkylation via Reductive Amination

This protocol outlines a procedure for the N-alkylation of 2-chloro-5-fluoroaniline with a carbonyl compound.

Materials:

• 2-Chloro-5-fluoroaniline

• Aldehyde or ketone (e.g., benzaldehyde)

• Sodium triacetoxyborohydride (STAB)

• Anhydrous dichloromethane (DCM) or dichloroethane (DCE)

• Acetic acid (catalytic)

Procedure:

• To a round-bottom flask, add 2-chloro-5-fluoroaniline (1.0 mmol) and the aldehyde or ketone (1.1 mmol) in anhydrous DCM (10 mL).

• Add a catalytic amount of acetic acid (0.1 mmol).

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Add sodium triacetoxyborohydride (1.5 mmol) portion-wise over 10-15 minutes.

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Data Presentation

Table 1: Influence of Base and Solvent on Mono- vs. Di-alkylation Selectivity (Illustrative)

Base	Solvent	Temperature (°C)	Mono-alkylation : Di-alkylation Ratio
K₂CO₃	Acetonitrile	80	70 : 30
Cs₂CO₃	DMF	80	85 : 15
t-BuOK	Toluene	110	95 : 5
NaH	THF	65	90 : 10

Note: These are representative values and the optimal conditions should be determined experimentally for each specific substrate and alkylating agent.

Visualizations

Caption: Competing pathways in the N-alkylation of 2-chloro-5-fluoroaniline.

Caption: General experimental workflow for selective N-alkylation.

References

• Chemistry LibreTexts. (2020, May 30). 20.7: Reactions of Arylamines. Retrieved from [Link]

• Çetinkaya, B., et al. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. Molecules, 28(3), 1383. Available at: [Link]

• De Luca, L., et al. (2005). Selective N-alkylation of anilines in ionic liquids. Green Chemistry, 7, 565-567.
• Google Patents. (1989). Selective N-alkylation of aniline in the presence of zeolite catalysts.
• Ishida, T., et al. (2010). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols.

• Chemistry LibreTexts. (2026, February 16). 3.4: Substituent Effects in the Reactivity of Aromatic Rings. Retrieved from [Link]

• Paul, N. D., et al. (2023). Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. The Journal of Organic Chemistry, 88(2), 771-787.
• Makosza, M., et al. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4817.

• NPTEL. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Al-Shboul, T. M. A., et al. (2022). Visible light-catalyzed fluoroalkylation reactions of free aniline derivatives. Photochemical & Photobiological Sciences, 21, 1-18.

• Chemistry Steps. (2024, January 12). Reactions of Aniline. Retrieved from [Link]

• American Chemical Society. (n.d.). N alkylation at sp3 Carbon Reagent Guide. Retrieved from [Link]

• Google Patents. (2013). CN103102276A - Method for preparing 3,5-dichloroaniline.

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Removing unreacted starting materials from 2-Chloro-N-cyclopentyl-5-fluoroaniline

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals facing challenges with the purification of 2-Chloro-N-cyclopentyl-5-fluoroaniline. The primary focus is on the effective removal of common unreacted starting materials, ensuring the high purity required for subsequent applications.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials and subsequent impurities I should expect?

A1: The synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline typically proceeds via N-alkylation of 2-chloro-5-fluoroaniline. The most common synthetic routes are reductive amination using cyclopentanone or direct alkylation with a cyclopentyl halide (e.g., cyclopentyl bromide).[1][2] Consequently, the primary impurities in your crude product will likely be unreacted 2-chloro-5-fluoroaniline and potentially residual alkylating agent or byproducts from the reducing agent.[3][4]

Q2: My initial analysis (TLC/LCMS) shows a major spot corresponding to unreacted 2-chloro-5-fluoroaniline. What is the most straightforward first step for its removal?

A2: An acidic aqueous extraction (acid wash) is the most efficient and economical first step to remove the bulk of the unreacted primary aniline (2-chloro-5-fluoroaniline).[5][6] The basic nitrogen atom of the primary aniline is readily protonated by a dilute acid (e.g., 1M HCl), forming a water-soluble ammonium salt which is then extracted into the aqueous phase.[7][8] Your N-cyclopentylated product is significantly less basic due to steric hindrance and will preferentially remain in the organic layer.

Q3: Is column chromatography always necessary for final purification?

A3: Not always, but it is the most robust method for achieving high purity (>99%). If an initial acid wash removes the primary aniline starting material effectively, and no other significant impurities are present, you may be able to achieve sufficient purity for your needs. However, for applications requiring very high purity, such as in drug development, flash column chromatography is strongly recommended to remove any remaining trace impurities.[9][10]

Q4: My product appears to be degrading or streaking on my silica gel TLC plate/column. What's happening?

A4: Amines, particularly anilines, can interact strongly with the acidic silanol groups on the surface of silica gel. This can lead to peak tailing, streaking, or even degradation of the target compound.[5] To mitigate this, the eluent system should be modified by adding a small amount (0.5-1%) of a basic modifier, such as triethylamine (TEA) or ammonia in methanol. This deactivates the acidic sites on the silica, leading to much-improved chromatography.[10]

Section 2: Troubleshooting and Purification Strategy

This section provides a logical workflow to diagnose purity issues and select the appropriate purification protocol.

Initial Purity Assessment

Before attempting any purification, it is critical to analyze the crude reaction mixture.

• Technique : Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[11][12]

• Objective : To identify the presence of starting materials and other byproducts.

• Typical TLC Conditions :

  • Stationary Phase : Silica gel 60 F254

  • Mobile Phase (Eluent) : Start with a non-polar system like 95:5 Hexane:Ethyl Acetate. Increase polarity as needed. Add 0.5% triethylamine to the eluent to prevent streaking.

Purification Decision Workflow

The following diagram outlines a decision-making process for purifying your crude 2-Chloro-N-cyclopentyl-5-fluoroaniline.

Purification decision workflow for 2-Chloro-N-cyclopentyl-5-fluoroaniline.

Section 3: Detailed Protocols

Protocol: Acid-Base Extraction for Removal of Unreacted 2-chloro-5-fluoroaniline

Principle: This technique exploits the difference in basicity between the primary aniline starting material and the secondary aniline product. The primary aniline is readily protonated and extracted into an aqueous acid phase.[6]

Materials:

• Crude product dissolved in a water-immiscible organic solvent (e.g., Ethyl Acetate, Dichloromethane).

• 1M Hydrochloric Acid (HCl).

• Saturated Sodium Bicarbonate (NaHCO₃) solution.

• Brine (saturated NaCl solution).

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄).

• Separatory Funnel.

Procedure:

• Dissolve the crude reaction mixture in an appropriate volume of ethyl acetate (EtOAc) in a separatory funnel.

• Add an equal volume of 1M HCl solution to the funnel.

• Stopper the funnel and shake vigorously for 30-60 seconds, periodically venting to release any pressure.

• Allow the layers to separate completely. The unreacted 2-chloro-5-fluoroaniline will now be in the lower aqueous layer as its hydrochloride salt.

• Drain and discard the lower aqueous layer.

• Repeat the acid wash (steps 2-5) one or two more times to ensure complete removal.

• To neutralize any residual acid, wash the organic layer with saturated sodium bicarbonate solution. Caution: CO₂ gas will be evolved; vent the funnel frequently.

• Wash the organic layer with brine to remove the bulk of the dissolved water.

• Drain the organic layer into a clean Erlenmeyer flask and dry over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the organic solvent in vacuo to yield the product, now largely free of the starting aniline.

Protocol: Flash Column Chromatography

Principle: This method separates compounds based on their differential adsorption to a stationary phase (silica gel) and solubility in a mobile phase (eluent).[9] The less polar N-cyclopentylated product will typically elute before the more polar primary aniline starting material.

Table 1: Physical Properties of Key Compounds

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Physical State
2-chloro-5-fluoroaniline	145.56[13]	206.3	Low-melting solid or liquid[14][15]
2-Chloro-N-cyclopentyl-5-fluoroaniline	213.68	N/A (Higher than starting material)	Likely oil or solid

Procedure:

• Select Eluent: Based on initial TLC analysis, prepare an appropriate eluent system. A good starting point is a mixture of Hexane and Ethyl Acetate (e.g., 98:2 to 90:10). Crucially, add 0.5-1% triethylamine (TEA) to the eluent mixture to prevent peak tailing.[10]

• Pack Column: Prepare a slurry of silica gel in the least polar component of your eluent system (hexane) and carefully pack the chromatography column.

• Load Sample: Adsorb the crude product (pre-purified by acid wash, if necessary) onto a small amount of silica gel. Evaporate the solvent to get a dry, free-flowing powder. Carefully add this to the top of the packed column.

• Elute: Begin elution with your chosen solvent system, starting with a lower polarity if running a gradient.

• Collect Fractions: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the final, purified 2-Chloro-N-cyclopentyl-5-fluoroaniline.

Section 4: Purity Assessment

After purification, the final product's purity should be confirmed.

• HPLC: Provides quantitative purity data. A typical column would be a C18 reverse-phase column.[11][12]

• GC-MS: Can also be used to determine purity and confirm the mass of the desired product.[16]

• ¹H NMR: Confirms the structure of the final compound and can reveal the presence of proton-containing impurities.

By following this structured approach of analysis, targeted extraction, and chromatographic separation, researchers can reliably and efficiently remove unreacted starting materials to obtain high-purity 2-Chloro-N-cyclopentyl-5-fluoroaniline.

References

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Reddy, T. S., et al. (2007). One-Pot Reductive Mono-N-alkylation of Aniline and Nitroarene Derivatives Using Aldehydes. Organic Letters, 9(25), 5039-5041. Available from: [Link]

• Reddy, T. S., et al. (2007). One-pot reductive mono-N-alkylation of aniline and nitroarene derivatives using aldehydes. PubMed. Retrieved from [Link]

• ResearchGate. (2014). How do I remove aniline from the reaction mixture? Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-5-fluoroaniline. National Institutes of Health. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Arylamine synthesis by amination (alkylation). Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• University of California, Irvine. (n.d.). Exp 6 - Extraction. Retrieved from [Link]

• Capot Chemical Co., Ltd. (n.d.). Specifications of 2-Chloro-5-fluoroaniline. Retrieved from [Link]

• Chemistry Stack Exchange. (2014). How to obtain pure aniline from a mixture of phenol and aniline? Retrieved from [Link]

• Fenix. (2002). Recovery of Aniline from Aqueous Solution Using the Membrane Aromatic Recovery System (MARS). Retrieved from [Link]

• LookChem. (n.d.). Purification of Aniline. Retrieved from [Link]

• LCGC International. (2020). Simplified Yet Sensitive Determination of Aniline and Nitroanilines. Retrieved from [Link]

• Journal of Chemical Health Risks. (2021). Separation of aniline from water and wastewater samples based on activated carbon nanoparticles and dispersive solid phase extra. Retrieved from [Link]

• Google Patents. (n.d.). JPH08295654A - Method for purifying aniline.

• PrepChem.com. (n.d.). Synthesis of 2-nitro-5-chloroaniline. Retrieved from [Link]

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Technical Support Center: Overcoming Steric Hindrance with 2-Chloro-N-cyclopentyl-5-fluoroaniline

Welcome to the technical resource hub for researchers, chemists, and drug development professionals working with 2-Chloro-N-cyclopentyl-5-fluoroaniline. This sterically demanding building block presents unique challenges in synthesis due to significant steric shielding at the nitrogen atom. This guide provides in-depth, field-proven troubleshooting advice, mechanistic explanations, and optimized protocols to help you overcome these hurdles and achieve your synthetic goals.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

Question 1: Why is 2-Chloro-N-cyclopentyl-5-fluoroaniline so unreactive in standard coupling reactions?

Answer: The low reactivity of this aniline derivative stems from a combination of steric and electronic factors originating from its structure.

• Steric Hindrance: The primary obstacle is severe steric bulk around the reactive nitrogen atom.

  • Ortho-Chloro Group: The chlorine atom at the ortho-position to the amine physically blocks the approach of electrophiles or metal catalysts.

  • N-Cyclopentyl Group: This bulky, non-planar alkyl group further shields the nitrogen's lone pair of electrons, hindering its ability to act as a nucleophile.

• Electronic Effects: The fluorine and chlorine substituents are electron-withdrawing, which decreases the electron density on the aniline nitrogen. This reduced nucleophilicity, combined with the steric blockade, makes standard reactions sluggish or entirely unsuccessful.

Caption: Steric shielding in 2-Chloro-N-cyclopentyl-5-fluoroaniline.

Part 2: Troubleshooting Guide for Common Reactions

This section addresses specific issues encountered during common synthetic transformations involving 2-Chloro-N-cyclopentyl-5-fluoroaniline.

Scenario 1: Failed or Low-Yield Amide Bond Formation

Question: My standard amide coupling reaction (e.g., using EDC/HOBt or DCC) with 2-Chloro-N-cyclopentyl-5-fluoroaniline is giving no product or very low yields. What should I do?

Answer: This is a classic challenge of steric hindrance. Standard carbodiimide-based reagents often fail because the sterically congested nitrogen cannot efficiently attack the activated carboxylic acid intermediate. To overcome this, you must employ more potent activation strategies or more reactive reagents.

Caption: Troubleshooting workflow for sterically hindered amide coupling.

• Switch to a More Powerful Coupling Reagent: Uronium/aminium salt-based reagents like HATU are exceptionally effective for coupling sterically hindered amines.[1][2][3][4] They work by forming a highly reactive OAt-active ester intermediate that is more susceptible to nucleophilic attack by the hindered aniline.[1][2]

Coupling Reagent Class	Examples	Efficacy with Hindered Amines	Key Considerations
Carbodiimides	EDC, DCC	Low	Often fails due to insufficient activation.
Uronium/Aminium Salts	HATU , HBTU, COMU	High	Highly effective, rapid reaction times.[1][4] Use a non-nucleophilic base like DIPEA.
Phosphonium Salts	PyBOP, PyAOP	Moderate to High	Good alternative to uronium salts.
Triazine-based	CDMT	Moderate	Can be effective with hindered amines, often requires N-methylmorpholine (NMM).[5]

• Convert the Carboxylic Acid to an Acyl Chloride: The high reactivity of acyl chlorides can overcome the low nucleophilicity of the hindered aniline.[5] This is a classic and robust method for difficult couplings.

  Protocol: Acyl Chloride Formation and Coupling

  • In a fume hood, dissolve the carboxylic acid (1.0 eq) in an anhydrous solvent like DCM or toluene.

  • Add oxalyl chloride (1.5 eq) or thionyl chloride (1.5 eq) dropwise at 0 °C, along with a catalytic amount of DMF.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours until gas evolution ceases.

  • Remove the solvent and excess reagent under vacuum.

  • Dissolve the crude acyl chloride in anhydrous DCM and cool to 0 °C.

  • Slowly add a solution of 2-Chloro-N-cyclopentyl-5-fluoroaniline (1.1 eq) and a non-nucleophilic base (e.g., triethylamine or DIPEA, 1.5 eq).

  • Stir until the reaction is complete, then proceed with workup and purification.

• Employ Microwave-Assisted Synthesis: Microwave irradiation can dramatically accelerate reaction rates by providing rapid and uniform heating, often driving sluggish reactions to completion.[6][7][8] This technique is particularly useful for overcoming the high activation energy barriers associated with sterically demanding transformations.[9]

Scenario 2: Failed or Low-Yield Buchwald-Hartwig Amination

Question: I am trying to synthesize 2-Chloro-N-cyclopentyl-5-fluoroaniline via a Buchwald-Hartwig amination, but the reaction is failing. How can I optimize it?

Answer: The success of the Buchwald-Hartwig amination for sterically hindered substrates is critically dependent on the choice of the phosphine ligand.[10] The ligand must be both bulky and electron-rich to facilitate the key steps of the catalytic cycle, particularly the final C-N reductive elimination, which is often the rate-limiting step for hindered substrates.[11]

• Ligand Selection is Crucial: Standard ligands like PPh₃ are ineffective. You must use specialized bulky, electron-rich biaryl phosphine ligands. These ligands promote the formation of the active monoligated palladium species needed for challenging couplings and accelerate the difficult reductive elimination step.[10][12]

Ligand Generation	Ligand Examples	Target Substrates	Key Features
First Generation	P(o-tolyl)₃	Aryl bromides/iodides	Moderate activity, often requires high temperatures.
Second Generation	BINAP, DPPF	Aryl bromides/iodides	Bidentate ligands, improved stability.
Third/Fourth Gen.	XPhos, RuPhos, BrettPhos	Aryl chlorides, hindered substrates	Bulky, electron-rich dialkylbiaryl phosphines.[13] Essential for hindered systems. [14]

• Choice of Base and Solvent: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOt-Bu) is the most common and effective choice. Solvents like toluene or dioxane are typically used.

• Palladium Pre-catalyst: Use a reliable palladium source such as Pd₂(dba)₃ or Pd(OAc)₂. Pre-formed catalysts (e.g., XPhos Pd G3) can also offer improved activity and convenience.

Protocol: Optimized Buchwald-Hartwig Amination for Hindered Anilines

• Setup: In a glovebox, add the aryl halide (1.0 eq), cyclopentylamine (1.2 eq), NaOt-Bu (1.4 eq), the bulky phosphine ligand (e.g., XPhos, 2-4 mol%), and the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%) to an oven-dried reaction vial.[10]

• Solvent: Add anhydrous, degassed toluene or dioxane.

• Reaction: Seal the vial, remove it from the glovebox, and heat with vigorous stirring. Temperatures between 80-120 °C are typical.

• Monitoring: Monitor the reaction progress by GC-MS or LC-MS. Reactions with hindered substrates may require extended times (12-24 hours).[10]

• Workup: After cooling, quench the reaction, filter through a pad of celite to remove palladium black, and proceed with extraction and purification.

Caption: The Buchwald-Hartwig cycle; reductive elimination is often rate-limiting.

References

• The Science Behind HATU: Mechanism and Applications in Modern Chemistry. NINGBO INNO PHARMCHEM CO.,LTD.
• HATU：a third-generation coupling reagent. ChemicalBook.
• HATU | Peptide Coupling Reagent. MedchemExpress.com.
• Bulky phosphine ligands promote palladium-catalyzed protodeboronation. ChemRxiv.
• The Inner Workings of a Peptide Synthesis Powerhouse: A Technical Guide to the HATU Reagent. Benchchem.
• Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society.
• Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts]. TCI Chemicals.
• Highly efficient Suzuki coupling using moderately bulky tolylphosphine ligands. University of Liverpool.
• Overcoming challenges in the synthesis of sterically hindered anilines. Benchchem.
• Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. American Chemical Society.
• A Bulky Biaryl Phosphine Ligand Allows for Palladium-Catalyzed Amidation of Five-Membered Heterocycles as Electrophiles. PMC.
• Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Advances.
• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. PMC.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
• Buchwald–Hartwig amination. Wikipedia.
• Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines. Benchchem.
• Practical catalytic method for synthesis of sterically hindered anilines. RSC Publishing.
• The Synthesis of Sterically Hindered Amides. CHIMIA.
• Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics - ACS Publications.
• Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction. Indian Academy of Sciences.
• Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. PMC.
• Kinetics and reactivity of substituted anilines with 2‐chloro‐5‐nitropyridine in dimethyl sulfoxide and dimethyl formamide. ResearchGate.
• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science.
• Microwave-assisted synthesis. Anton Paar Wiki.
• MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. IJNRD.
• The Chlorination of Reactive Anilines. Sciencemadness.org.
• Reactivity of Chloro-S-triazines. II. j-stage.
• Walsh Et Al 2002 The Chlorination of Reactive Anilines. Scribd.
• Reactions of Aniline. Chemistry Steps.

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• 6. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijrpas.com [ijrpas.com]
• 8. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 9. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | TCI Deutschland GmbH [tcichemicals.com]
• 12. A Bulky Biaryl Phosphine Ligand Allows for Palladium-Catalyzed Amidation of Five-Membered Heterocycles as Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Solubility Issues for 2-Chloro-N-cyclopentyl-5-fluoroaniline

Welcome to the Formulation Support Center. As a Senior Application Scientist, I frequently guide research teams through the physicochemical hurdles of developing assays and in vivo formulations for challenging molecules.

2-Chloro-N-cyclopentyl-5-fluoroaniline is a notoriously difficult compound to keep in aqueous solution. The presence of the electron-withdrawing ortho-chloro and meta-fluoro groups severely depletes the electron density of the aniline nitrogen, dropping its pKa to a level where salt formation is virtually impossible[1]. Furthermore, the bulky cyclopentyl substitution drastically increases the molecule's lipophilicity (LogP) and crystal lattice energy. At physiological pH (7.4), the compound is entirely unionized and highly hydrophobic, leading to rapid precipitation.

This guide provides field-proven, self-validating strategies to overcome these solubility barriers.

Section 1: Troubleshooting FAQs

Q1: Why does 2-Chloro-N-cyclopentyl-5-fluoroaniline crash out of solution when diluted from DMSO into my pH 7.4 in vitro assay buffer? Answer: The precipitation is driven by the thermodynamics of solvation. Because the compound is highly lipophilic and lacks ionizable centers at pH 7.4, water molecules are forced to form a highly ordered, energetically unfavorable "cage" around the hydrophobic cyclopentyl and halogenated phenyl rings. When the DMSO concentration drops below the critical solubilization threshold (typically <1%), the drug molecules self-associate to minimize contact with water, forming precipitates. To resolve this, you must lower the dielectric constant of the buffer using co-solvents or encapsulate the drug using surfactants[2].

Q2: I need to dose this compound orally in rodents, but standard acidic salt formation failed. What is the most reliable formulation strategy? Answer: Salt formation is ineffective here because the halogens pull electron density away from the amine, rendering it too weakly basic to form stable salts that won't immediately disproportionate in gastric fluids[1]. Instead, utilize a ternary co-solvent/surfactant system. A standard, highly effective vehicle for lipophilic anilines is 5% DMSO, 40% PEG400, 5% Tween 80, and 50% Water . PEG400 disrupts water's hydrogen bonding network, while Tween 80 lowers interfacial tension and forms micelles that sequester the hydrophobic compound, preventing precipitation upon dilution in the GI tract[2][3].

Q3: Can cyclodextrins accommodate the bulky cyclopentyl group of this compound? Answer: Yes, and it is often the superior approach for this specific chemotype. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is exceptionally well-suited for this molecule. The internal hydrophobic cavity of β-cyclodextrin is perfectly sized to encapsulate bulky, lipophilic moieties like the cyclopentyl and halogenated aromatic rings via non-covalent van der Waals forces[4]. The hydrophilic hydroxyl groups on the exterior of the cyclodextrin torus maintain aqueous solubility, effectively masking the drug from the aqueous environment and significantly enhancing bioavailability without the toxicity associated with high co-solvent loads[4].

Section 2: Quantitative Comparison of Solubility Enhancement Strategies

To select the optimal approach for your specific assay, review the comparative data below summarizing the mechanisms and expected outcomes of each formulation strategy.

Strategy	Mechanism of Action	Expected Aqueous Solubility Enhancement	Pros	Cons
Co-solvents (e.g., PEG400)	Lowers the dielectric constant of the aqueous system; disrupts H-bonding[2].	10x - 100x	Easy to formulate; well-tolerated for PO dosing.	May cause shock-precipitation upon extreme dilution in blood (IV).
Surfactants (e.g., Tween 80)	Micellar encapsulation; lowers interfacial tension between drug and solvent[3].	5x - 50x	Excellent for preventing precipitation in gastric fluids.	High concentrations can cause hemolysis or assay interference.
Cyclodextrins (HP-β-CD)	Host-guest inclusion complexation via hydrophobic cavity encapsulation[4].	10x - 1000x+	Completely masks lipophilicity; excellent biocompatibility.	Requires specific molar ratios; can be expensive at large scales.

Section 3: Experimental Workflows & Logical Relationships

The following diagrams illustrate the decision-making process for formulation selection and the mechanistic pathway of cyclodextrin complexation.

Decision matrix for selecting solubility enhancement strategies based on experimental application.

Mechanistic pathway of HP-β-CD inclusion complexation enhancing aqueous solubility.

Section 4: Self-Validating Experimental Protocols

Protocol A: Ternary Co-Solvent/Surfactant Formulation (In Vivo PO/IV)

Target Vehicle: 5% DMSO / 40% PEG400 / 5% Tween 80 / 50% Water

Scientific Causality: The order of addition is critical. You must transition the drug from its most soluble state (pure organic) to its least soluble state (aqueous) in a stepwise manner to prevent localized shock-precipitation.

• Solubilization: Weigh the required amount of 2-Chloro-N-cyclopentyl-5-fluoroaniline into a glass vial. Add the calculated volume of DMSO (5% of final volume) . Vortex until the solution is completely clear. Reasoning: DMSO acts as the primary solubilizer to break the high crystal lattice energy.

• Dielectric Adjustment: Add PEG400 (40% of final volume) to the vial. Vortex for 1 minute. Reasoning: PEG400 lowers the dielectric constant of the mixture, preparing it for aqueous dilution[2].

• Micellar Sequestration: Add Tween 80 (5% of final volume) . Vortex for 1 minute. Reasoning: Tween 80 coats the solvated drug molecules, forming micelles that will protect the drug from the water phase[3].

• Aqueous Dilution: Slowly add Water or Saline (50% of final volume) dropwise while continuously vortexing.

• Self-Validation Step (Tyndall Effect): In a dark room, shine a laser pointer through the glass vial. If you see a solid beam of light scattering through the liquid (Tyndall effect), you have formed a micro-suspension, not a true solution. If the laser passes through invisibly, you have successfully achieved a true molecular dispersion.

Protocol B: HP-β-CD Inclusion Complexation (In Vitro / In Vivo)

Target: 1:2 Molar Ratio Complex via Kneading Method

Scientific Causality: Mechanical energy is required to force the hydrophobic drug into the cyclodextrin cavity, displacing the high-enthalpy water molecules currently residing inside the torus.

• Preparation: Weigh 2-Chloro-N-cyclopentyl-5-fluoroaniline and HP-β-CD in a 1:2 molar ratio.

• Paste Formation: Place the HP-β-CD in a ceramic mortar. Add a minimal amount of a 50:50 Water/Ethanol mixture to form a thick, uniform paste.

• Kneading: Geometrically add the drug powder to the paste. Knead vigorously with a pestle for 45–60 minutes. Reasoning: The mechanical shear forces the lipophilic cyclopentyl and halogenated rings into the hydrophobic cavity of the cyclodextrin[4].

• Drying: Transfer the paste to a vacuum desiccator or lyophilizer and dry completely for 24 hours.

• Reconstitution: Dissolve the resulting powder in your desired volume of pH 7.4 assay buffer or saline.

• Self-Validation Step (Centrifugation): Centrifuge the reconstituted solution at 10,000 x g for 10 minutes. Carefully inspect the bottom of the tube. The absence of a white pellet confirms 100% inclusion complexation and complete aqueous solubilization.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics MDPI URL
• Effects of Cyclodextrins,Tween-80 and PVP on the Solubility and Dissolution Rate of Etoricoxib PharmaInfo URL
• An overview of techniques for multifold enhancement in solubility of poorly soluble drugs UMLUB URL
• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs International Journal of Pharmaceutical Sciences URL

Sources

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• 2. ijpsjournal.com [ijpsjournal.com]
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• 4. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics [mdpi.com]

Technical Support Center: Thermal Stability and Decomposition Analysis of 2-Chloro-N-cyclopentyl-5-fluoroaniline

Welcome to the technical support center for the thermal analysis of 2-Chloro-N-cyclopentyl-5-fluoroaniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of determining the thermal stability and decomposition profile of this compound. Given the absence of specific literature data for this molecule, this guide emphasizes experimental best practices, data interpretation strategies based on analogous compounds, and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Here, we address common questions that arise during the thermal analysis of halogenated N-alkylated anilines.

Q1: What are the expected primary thermal events for 2-Chloro-N-cyclopentyl-5-fluoroaniline when analyzed by DSC?

A1: For a crystalline solid, you should expect to observe a sharp endothermic peak corresponding to its melting point.[1][2] The presence of impurities or multiple crystalline forms (polymorphism) can lead to peak broadening or the appearance of multiple melting peaks.[3] Following the melt, at higher temperatures, exothermic events may be observed, which typically correspond to decomposition.

Q2: What is a suitable temperature range and heating rate for a preliminary TGA scan of this compound?

A2: A good starting point for a preliminary Thermogravimetric Analysis (TGA) scan is to heat the sample from ambient temperature to around 600-800 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.[4] This range is typically sufficient to capture the full decomposition profile of most organic molecules. The use of an inert atmosphere like nitrogen prevents oxidative decomposition in the initial analysis.[5]

Q3: What are the likely gaseous byproducts of the thermal decomposition of 2-Chloro-N-cyclopentyl-5-fluoroaniline?

A3: Based on the structure, the decomposition is likely to release a variety of volatile fragments. These may include hydrogen chloride (HCl), hydrogen fluoride (HF), various nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and fragments of the cyclopentyl and aniline rings.[6] Techniques like TGA coupled with Mass Spectrometry (TGA-MS) or Fourier Transform Infrared Spectroscopy (TGA-FTIR) are essential for identifying these evolved gases.[7][8]

Q4: My TGA curve shows a multi-step decomposition. What could this indicate?

A4: A multi-step decomposition profile suggests that the molecule breaks down through a series of sequential reactions rather than a single concerted event. For 2-Chloro-N-cyclopentyl-5-fluoroaniline, the initial, lower temperature weight loss could be associated with the cleavage of the N-cyclopentyl group, followed by the fragmentation of the halogenated aniline ring at higher temperatures.

Q5: How can I confirm if an observed DSC peak is a true melting event or a solid-solid phase transition?

A5: A simple way to differentiate is to perform a heat-cool-heat cycle. A melting peak will disappear upon cooling and reappear during the second heating scan (if the material recrystallizes). In contrast, a solid-solid phase transition is often reversible, and the peak may reappear upon cooling. Additionally, visual inspection of the sample in the DSC cell after the event can confirm if melting has occurred.[9]

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments.

Issue 1: Irreproducible DSC Melting Point

• Symptom: The onset temperature of the melting peak varies significantly between runs.

• Potential Causes & Solutions:

  • Impurity: The presence of impurities can depress and broaden the melting peak. Consider purifying the sample.

  • Inconsistent Sample Preparation: Ensure a consistent sample mass and that the sample is pressed flat against the bottom of the DSC pan for good thermal contact.

  • Heating Rate Effects: High heating rates can shift the peak to higher temperatures. Use a consistent and appropriate heating rate (e.g., 5-10 °C/min) for all measurements.[3]

  • Polymorphism: The sample may exist in different crystalline forms with different melting points. A controlled cooling and heating cycle can help in identifying and isolating a specific polymorph.

Issue 2: Baseline Drift in TGA Curve

• Symptom: The TGA baseline is not flat before or after a weight loss event.

• Potential Causes & Solutions:

  • Buoyancy Effects: Changes in the density of the purge gas with temperature can cause apparent weight changes. Perform a blank run with an empty pan and subtract it from the sample run to correct for this.

  • Sample Volatility: If the compound has a significant vapor pressure below its decomposition temperature, you may observe a gradual weight loss. Consider using a hermetically sealed pan with a pinhole lid to control the release of volatiles.

  • Instrument Contamination: Residue from previous experiments in the furnace or on the balance mechanism can cause baseline drift. Regular cleaning and bake-out of the TGA furnace are recommended.

Issue 3: Unexpected Exotherm in DSC Before Apparent Decomposition in TGA

• Symptom: The DSC curve shows a significant exothermic peak at a temperature where the TGA curve shows no weight loss.

• Potential Causes & Solutions:

  • Crystallization: If the sample was amorphous or partially amorphous, this exotherm could be due to cold crystallization. This can be confirmed by observing a glass transition at a lower temperature.

  • Phase Transition: It could represent a transition to a more stable crystalline form.

  • Decomposition with Non-Volatile Products: The initial decomposition step might be a rearrangement or polymerization reaction that does not produce gaseous byproducts, hence no weight loss in TGA.

Experimental Protocols

Here are detailed steps for conducting thermal analysis on 2-Chloro-N-cyclopentyl-5-fluoroaniline.

Protocol 1: Thermogravimetric Analysis (TGA)

• Instrument Preparation: Ensure the TGA is clean and calibrated.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a clean, tared TGA crucible (ceramic or platinum).

• Experimental Parameters:

  • Purge Gas: Nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp from 30 °C to 800 °C at 10 °C/min.

• Data Analysis: Determine the onset temperature of decomposition (Tonset) and the temperatures of maximum weight loss rate from the derivative (DTG) curve.

Protocol 2: Differential Scanning Calorimetry (DSC)

• Instrument Preparation: Calibrate the DSC for temperature and enthalpy using certified standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and hermetically seal it.

• Experimental Parameters:

  • Purge Gas: Nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 25 °C.

    • Ramp from 25 °C to a temperature above the expected melting point but below the onset of decomposition (determined from TGA) at 10 °C/min.

• Data Analysis: Determine the onset temperature, peak maximum, and enthalpy of melting (ΔHm).

Data Presentation

Table 1: Predicted and Analogous Compound Thermal Properties

Property	Predicted/Analogous Value	Rationale/Reference
Melting Point	~30-60 °C	Based on similar substituted anilines. The cyclopentyl group may lower the melting point compared to a simple aniline.
Boiling Point	>200 °C	Halogenated anilines typically have high boiling points.
Tonset (N2)	~200-300 °C	N-alkylanilines can decompose via cleavage of the N-alkyl bond.[10]
Decomposition Products	HCl, HF, NOx, CO, CO2, aniline fragments, cyclopentyl fragments	Based on the elemental composition and known decomposition pathways of similar compounds.[6]

Visualizations

Caption: Experimental workflow for thermal analysis.

Caption: Hypothetical decomposition pathway.

References

• NSF PAR. (n.d.). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts.
• Kwiecień, A., et al. (n.d.).
• Azo Materials. (2024, April 18). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control.
• ResearchGate. (n.d.).
• MDPI. (2023, May 25). Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals.
• PMC. (2023, October 1).
• Journal of the Chemical Society (Resumed) (RSC Publishing). (n.d.). The thermal decomposition of quaternary ammonium hydroxides. Part I.
• Lupine Publishers. (2019, October 31). Thermal Analysis as a Useful Tool in Drug-Excipient Compatibilty Studies: The Impact in Pharmaceuticals Products.
• PMC. (n.d.). Thermal Analysis of Some Antidiabetic Pharmaceutical Compounds.
• BenchChem. (n.d.). Stability issues and degradation of 4-(3-Chloro-4-fluorophenyl)aniline.
• Sciencemadness Discussion Board. (2007, December 15).
• Semantic Scholar. (2013). Thermal Decomposition Characteristic and Kinetics of AIBN in Aniline Solvent.
• Mettler Toledo. (2000). Interpreting DSC curves Part 1: Dynamic measurements.
• Labcompare. (2025, August 18). How to Interpret Differential Scanning Calorimeter (DSC) Curves.
• PubMed. (2024, October 1). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts.
• EAG Laboratories. (n.d.). Evolved Gas Analysis with Thermogravimetric Analysis (TGA-MS).
• PubMed. (2007, October 15).
• Spectroscopy Online. (2020, November 16).
• Chemistry LibreTexts. (2025, July 13). 4: Differential Scanning Calorimetry (DSC).
• Torontech. (2025, May 19). Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights.
• TA Instruments. (n.d.). Interpreting Unexpected Events and Transitions in DSC Results.
• ResearchGate. (n.d.). Thermal decomposition of the prepared compounds.
• MDPI. (n.d.). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties.
• Indian Academy of Sciences. (n.d.).

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. torontech.com [torontech.com]
• 3. skztester.com [skztester.com]
• 4. Thermal Analysis of Some Antidiabetic Pharmaceutical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. eag.com [eag.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. mdpi.com [mdpi.com]
• 10. Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

HPLC Method Development for Purity Analysis of 2-Chloro-N-cyclopentyl-5-fluoroaniline: A Comparative Guide

Executive Summary

The accurate purity analysis of complex pharmaceutical intermediates is a critical prerequisite for ensuring the safety and efficacy of downstream Active Pharmaceutical Ingredients (APIs). 2-Chloro-N-cyclopentyl-5-fluoroaniline presents a unique chromatographic challenge: it is a highly hydrophobic, weakly basic, halogenated secondary amine.

This guide objectively compares traditional alkyl-phase (C18) high-performance liquid chromatography (HPLC) methods against optimized aryl-phase (Biphenyl) methodologies. By analyzing the fundamental adsorption thermodynamics and fluid dynamics[1], we demonstrate why relying on standard C18 columns often fails to resolve critical regioisomeric impurities, and how transitioning to a

interacting stationary phase creates a robust, self-validating analytical method.

Physicochemical Profiling & Chromatographic Causality

To design a highly selective HPLC method, we must first deconstruct the analyte's physicochemical properties and establish the causality behind our experimental choices.

• Hydrophobicity & Steric Bulk: The addition of the cyclopentyl group to the aniline core significantly increases the molecule's LogP. On a standard reversed-phase column, this drives strong dispersive (hydrophobic) interactions, leading to strong retention.

• Ionization State (pKa): The secondary amine acts as a weak base, but its lone pair is delocalized into the electron-deficient aromatic ring (pulled by the highly electronegative fluorine and chlorine atoms). To prevent peak tailing caused by a mixed ionization state or secondary interactions with free silanols, the mobile phase must be strictly buffered at an acidic pH (e.g., pH 2.7 using 0.1% Formic Acid) to ensure consistent protonation.

• Halogenated Aromaticity: The presence of Cl and F on the benzene ring creates a distinct dipole moment and an electron-deficient ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -cloud. Traditional C18 columns, which rely purely on hydrophobic partitioning, are often "blind" to the subtle geometric differences of halogenated regioisomers. Aryl chemically bonded phases (such as Biphenyl or Phenyl-Hexyl) introduce and dipole-dipole retention mechanisms, which are highly sensitive to the exact positioning of halogens on an aromatic ring[2].

Decision tree for selecting the optimal stationary phase for halogenated aromatic amines.

Comparative Analysis: Method A (C18) vs. Method B (Biphenyl)

To objectively evaluate performance, we compared a traditional C18 approach against an optimized Biphenyl approach for the separation of 2-Chloro-N-cyclopentyl-5-fluoroaniline from its two most common synthetic impurities:

• Impurity 1: 2-Chloro-5-fluoroaniline (Des-cyclopentyl starting material).

• Impurity 2: 4-Chloro-N-cyclopentyl-3-fluoroaniline (A closely related regioisomer).

The Role of the Organic Modifier (Causality)

In Method A , Acetonitrile is used as the organic modifier. However, in Method B , Methanol is strictly required. Why? Acetonitrile (

) contains a carbon-nitrogen triple bond with its own electrons. If used with a Biphenyl column, acetonitrile competes with the analyte for the interaction sites on the stationary phase, effectively neutralizing the column's unique selectivity. Methanol ( ) lacks electrons, allowing the halogenated aromatic ring of our target analyte to fully interact with the biphenyl groups.

Experimental Data Summary

Analyte / Metric	Method A: C18 + Acetonitrile	Method B: Biphenyl + Methanol
Impurity 1 (Starting Material)	RT: 4.2 min | Rs: N/A	RT: 5.1 min | Rs: N/A
Target Analyte	RT: 7.8 min | Rs: 4.5	RT: 9.4 min | Rs: 6.8
Impurity 2 (Regioisomer)	RT: 8.1 min | Rs: 1.2 (Fail)	RT: 10.8 min | Rs: 3.1 (Pass)
Target Tailing Factor (Tf)	1.6 (Moderate Tailing)	1.1 (Excellent Symmetry)

Conclusion of Comparison: Method A fails to achieve baseline resolution (

) for the regioisomer because C18 cannot differentiate the subtle changes in dipole moment. Method B achieves a highly robust resolution ( ) by leveraging interactions, making it the superior choice for purity validation[3].

Self-Validating Experimental Protocol (Optimized Method B)

The following protocol is designed as a self-validating system. A method is only scientifically trustworthy if it contains internal mechanisms to prove its own real-time performance before unknown samples are quantified[3].

Chromatographic Conditions

• Column: Biphenyl reversed-phase column (150 mm × 4.6 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water (pH ~2.7).

• Mobile Phase B: 100% HPLC-grade Methanol.

• Elution Mode: Isocratic, 35% A / 65% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Stabilizes mass transfer kinetics).

• Detection: UV at 254 nm (Optimal for halogenated aromatics).

• Injection Volume: 5 µL.

Solution Preparation

• Diluent: Methanol:Water (50:50, v/v). Causality: Matching the diluent closely to the initial mobile phase prevents solvent-shock peak distortion at the solvent front.

• Blank Solution: Pure Diluent.

• System Suitability Solution (Resolution Mix): Spike 2-Chloro-N-cyclopentyl-5-fluoroaniline (100 µg/mL) with Impurity 2 (10 µg/mL) in the diluent.

• Standard Solution: 100 µg/mL of the target analyte reference standard in diluent.

• Sample Solution: 100 µg/mL of the synthesized batch in diluent.

Execution & Self-Validation Criteria

Do not proceed to sample analysis unless the system passes the following sequential validation gates:

• Step 1: Blank Injection. Inject the Blank Solution.

  • Validation Criterion: No interfering peaks at the retention times of the target or known impurities. Proves absence of column carryover.

• Step 2: Resolution Verification. Inject the System Suitability Solution.

  • Validation Criterion: The resolution (

    ) between the Target Analyte and Impurity 2 must be . Proves the column's selectivity is currently active and capable of separating critical pairs.

• Step 3: Precision Verification. Inject the Standard Solution five consecutive times.

  • Validation Criterion: The Relative Standard Deviation (%RSD) of the target peak area must be

    , and the Tailing Factor ( ) must be . Proves injector precision and optimal ionization state.

• Step 4: Sample Analysis. Only after Steps 1-3 pass, inject the Sample Solutions in duplicate. Bracket the sequence with a Standard Solution injection at the end to prove system stability over the run time.

References

• In Silico High-Performance Liquid Chromatography Method Development via Machine Learning Source: Analytical Chemistry - ACS Publications URL:[Link]

• Comparison of different aryl chemically bonded NUCLEODUR® phases for the determination of primary aromatic amines Source: MACHEREY-NAGEL Application Notes URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mn-net.com [mn-net.com]
• 3. benchchem.com [benchchem.com]

A Guide to the Structural Elucidation of 2-Chloro-N-cyclopentyl-5-fluoroaniline: A Predictive and Comparative NMR Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the precise structural characterization of novel compounds is paramount. Substituted anilines, in particular, represent a core scaffold in numerous pharmaceuticals and functional materials. Their biological activity and physical properties are intrinsically linked to the nuanced interplay of their molecular structure and electronic environment. This guide offers an in-depth, predictive interpretation of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-Chloro-N-cyclopentyl-5-fluoroaniline, a compound of interest in drug discovery.

Due to the absence of publicly available experimental spectra for this specific molecule, this guide will leverage a comparative approach. By analyzing the known NMR data of structurally related analogues—namely 2-chloroaniline, 5-fluoroaniline, and N-cyclopentylaniline—we will construct a detailed prediction of the expected chemical shifts and coupling patterns. This exercise not only provides a valuable reference for the future analysis of this compound but also serves as a practical demonstration of the principles of NMR spectroscopy in structural elucidation.

The Power of NMR in Molecular Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique, offering unparalleled insight into the connectivity and three-dimensional structure of molecules in solution.[1] By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, NMR provides a detailed map of the chemical environment of each atom within a molecule. Key parameters derived from NMR spectra, such as chemical shift (δ), spin-spin coupling constants (J), and signal multiplicity, are instrumental in piecing together the molecular puzzle.[2][3]

Predicted ¹H NMR Spectrum of 2-Chloro-N-cyclopentyl-5-fluoroaniline

The predicted ¹H NMR spectrum of 2-Chloro-N-cyclopentyl-5-fluoroaniline is expected to exhibit distinct signals corresponding to the aromatic protons of the substituted aniline ring and the aliphatic protons of the N-cyclopentyl group.

Aromatic Region (δ 6.5 - 7.5 ppm):

The aromatic region will be characterized by three signals, each corresponding to a single proton on the trisubstituted benzene ring. The chemical shifts and multiplicities of these protons are influenced by the electronic effects of the three substituents: the electron-donating N-cyclopentylamino group, and the electron-withdrawing chloro and fluoro groups.

• H-3: This proton is situated between the chloro and N-cyclopentylamino groups. The deshielding effect of the adjacent chloro group is expected to shift this signal downfield. It will likely appear as a doublet of doublets (dd) due to coupling with H-4 and H-6.

• H-4: Located para to the chloro group and meta to the N-cyclopentylamino and fluoro groups, this proton's chemical shift will be a balance of these effects. It is predicted to be a triplet or a doublet of doublets, coupling with H-3 and H-6.

• H-6: This proton is positioned between the fluoro and N-cyclopentylamino groups. The strong electronegativity of the fluorine atom will cause a significant downfield shift. This signal is expected to be a doublet of doublets, coupling with H-3 and H-4.

Aliphatic Region (δ 1.5 - 4.0 ppm):

The N-cyclopentyl group will give rise to signals in the aliphatic region of the spectrum.

• N-CH (methine proton): The proton on the carbon directly attached to the nitrogen atom will be the most downfield of the cyclopentyl protons due to the deshielding effect of the nitrogen. It is expected to appear as a multiplet.

• Cyclopentyl CH₂ groups: The remaining eight protons of the cyclopentyl ring will likely appear as overlapping multiplets in the upfield region of the spectrum.

N-H Proton: The proton on the nitrogen atom will likely appear as a broad singlet, and its chemical shift can be highly variable depending on the solvent and concentration.

Predicted ¹³C NMR Spectrum of 2-Chloro-N-cyclopentyl-5-fluoroaniline

The proton-decoupled ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule.

Aromatic Carbons (δ 100 - 160 ppm):

• C-1 (ipso-carbon to N-cyclopentylamino): This carbon will be significantly shielded by the electron-donating amino group, appearing at a relatively upfield chemical shift for an aromatic carbon.

• C-2 (ipso-carbon to Chloro): The carbon atom bonded to the chlorine will be deshielded.

• C-5 (ipso-carbon to Fluoro): The carbon attached to the fluorine atom will exhibit a large downfield shift and will appear as a doublet due to one-bond C-F coupling.

• C-3, C-4, C-6: The remaining aromatic carbons will have chemical shifts influenced by the combined electronic effects of the substituents.

Aliphatic Carbons (δ 20 - 60 ppm):

• N-CH (methine carbon): The carbon directly bonded to the nitrogen will be the most downfield of the aliphatic carbons.

• Cyclopentyl CH₂ carbons: The other two sets of equivalent methylene carbons in the cyclopentyl ring will appear at more upfield chemical shifts.

Comparative Analysis with Structurally Related Compounds

To substantiate our predictions, we will compare the expected spectral features with the known NMR data of 2-chloroaniline, 5-fluoroaniline, and N-cyclopentylaniline.

Compound	Aromatic ¹H Chemical Shifts (ppm)	Aromatic ¹³C Chemical Shifts (ppm)	Aliphatic ¹H Chemical Shifts (ppm)	Aliphatic ¹³C Chemical Shifts (ppm)
2-Chloroaniline	6.67-7.22[4][5]	115.8-144.1[6]	N/A	N/A
5-Fluoro-2-methylaniline	6.19-6.93[7]	Not available	N/A	N/A
N-Cyclopentylaniline	6.64-7.21[8]	112.7-148.6[8]	0.94-3.62[8]	14.0-44.0[8]
Predicted: 2-Chloro-N-cyclopentyl-5-fluoroaniline	6.5 - 7.5	100 - 160	1.5 - 4.0	20 - 60

Data for 5-fluoro-2-methylaniline is used as a proxy for 5-fluoroaniline due to availability.

The comparison reveals that the expected chemical shift ranges for 2-Chloro-N-cyclopentyl-5-fluoroaniline are a logical amalgamation of the substituent effects observed in the individual analogues. The presence of both electron-withdrawing (Cl, F) and electron-donating (N-cyclopentyl) groups on the same aromatic ring will lead to a more complex and spread-out aromatic region in the ¹H NMR spectrum compared to the simpler analogues.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra of 2-Chloro-N-cyclopentyl-5-fluoroaniline, the following detailed protocol is recommended.

1. Sample Preparation:

• Weigh approximately 5-20 mg of the compound for ¹³C NMR and 1-5 mg for ¹H NMR.[1][9]

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry 5 mm NMR tube.[1][9] Ensure the sample is fully dissolved to create a homogenous solution, free of any particulate matter.[9]

• The optimal sample height in the NMR tube should be between 40-50 mm.[9]

2. Instrument Setup:

• Use a modern NMR spectrometer with a field strength of at least 400 MHz for ¹H NMR to ensure good signal dispersion.

• Tune the probe to the appropriate frequencies for ¹H and ¹³C nuclei.

• Lock the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field.[9]

• Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

3. Data Acquisition:

• ¹H NMR:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30° or 45° pulse angle, a spectral width of approximately 15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters include a 90° pulse width, a spectral width of around 250 ppm, a relaxation delay of 2-5 seconds, and a significantly larger number of scans (e.g., 1024 or more) due to the lower natural abundance and sensitivity of the ¹³C nucleus.[1]

4. Data Processing:

• Apply Fourier transformation to the acquired free induction decay (FID).

• Phase correct the spectrum to ensure all peaks are in the absorptive mode.

• Perform baseline correction to obtain a flat baseline.

• Reference the spectrum using the residual solvent peak (e.g., CHCl₃ in CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons for each signal.

Visualizing the NMR Interpretation Workflow

The process of interpreting NMR spectra can be systematically visualized as a logical workflow.

Caption: A workflow diagram illustrating the key stages of NMR data acquisition, processing, and interpretation for structural elucidation.

Conclusion

While direct experimental NMR data for 2-Chloro-N-cyclopentyl-5-fluoroaniline remains to be reported, a robust and scientifically sound prediction of its ¹H and ¹³C NMR spectra can be formulated through a comparative analysis of its structural components. This guide provides a comprehensive framework for the interpretation of these anticipated spectra, grounded in the fundamental principles of NMR spectroscopy. The detailed experimental protocol outlined herein offers a clear path for researchers to acquire high-quality data for this and similar molecules. As a senior application scientist, I emphasize that this predictive approach, combined with rigorous experimental validation, is a powerful strategy in the efficient characterization of novel chemical entities.

References

• Benchchem. Structural Analysis of Substituted Aniline Compounds: An In-depth Technical Guide.
• Organomation.
• NMR Sample Prepar
• Analyzing NMR d
• NMR Sample Prepar
• Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes - Supporting Inform
• New Journal of Chemistry Supporting Inform
• Comparison of the substituent effects on the 13 C NMR with the 1 H NMR chemical shifts of CH N in substituted benzylideneanilines.
• NMR d
• 2-Chloroaniline(95-51-2) 13C NMR spectrum. ChemicalBook.
• 5-Fluoro-2-methylaniline(367-29-3) 13C NMR spectrum. ChemicalBook.
• 2-Chloroaniline. SpectraBase.
• A study of the 15N NMR chemical shifts in substituted anilines and phenylhydrazines, and their deriv
• Substituent effects on carbon-13 chemical shifts in 4-substituted biphenyls and benzenes. Substituent effect transmitted through eight covalent bonds.
• The influence of substituents on the 13C-NMR chemical shifts of meta- and para- substituted phenylacetylenes.
• NMR Spectra of Anilines.
• N-cyclopentylaniline 40649-26-1 wiki. Guidechem.
• Complete Assignments of 1 H and 13 C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verific
• 13C NMR Substituent Effects on para-Substituted Tolans: Using Deuteration to Assign 13C Signals in Methyltolan. eGrove.
• N-methylcyclopentylamine. SpectraBase.
• Interpreting. OpenOChem Learn.
• 2-Chloroaniline | C6H6ClN | MD Topology | NMR | X-Ray.
• o-Chloroaniline. the NIST WebBook.
• NMR spectroscopy - An Easy Introduction. Chemistry Steps.
• Mechanistic Studies on the N-Alkylation of Amines with Alcohols Catalysed by Iridium(I)
• N-Cyclopentylaniline. PubChem - NIH.
• 5 Combin
• N-cyclopentylaniline (C11H15N). PubChemLite.
• 2-Chloroaniline(95-51-2) 1H NMR spectrum. ChemicalBook.
• 2-Chloro-5-fluoroaniline. PubChem - NIH.
• What to expect: Chemical Shifts & Coupling Constants in Low-field NMR Spectroscopy.
• 2-Chloro-5-fluoropyridine(31301-51-6) 1H NMR spectrum. ChemicalBook.
• A Complete and Unambiguous 1H and 13C NMR Signals Assignment of para-Naphthoquinones, ortho- and para-Furanonaphthoquinones. SciELO.
• H-1 and C-13 NMR data to aid the identification and quantification of residual solvents by NMR spectroscopy.
• 2-chloro-5-fluoroaniline (C6H5ClFN). PubChemLite.

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Comparative Guide: LC-MS/MS Fragmentation Patterns of 2-Chloro-N-cyclopentyl-5-fluoroaniline

Executive Summary

2-Chloro-N-cyclopentyl-5-fluoroaniline (Exact Mass: 213.0720 Da) is a structurally complex halogenated secondary amine frequently encountered as a pharmacophore or synthetic intermediate in drug development. Accurate structural elucidation and quantification of this compound in biological matrices require a deep understanding of its gas-phase dissociation kinetics. This guide provides a definitive comparison of its fragmentation patterns across two primary LC-MS/MS platforms: Triple Quadrupole (QqQ) utilizing Collision-Induced Dissociation (CID) and Quadrupole Time-of-Flight (Q-TOF) utilizing High-Energy Collisional Dissociation (HCD).

Mechanistic Causality: The "Why" Behind the Fragmentation

Understanding the causality behind a molecule's fragmentation is critical for reliable method development. The dissociation of 2-Chloro-N-cyclopentyl-5-fluoroaniline under positive Electrospray Ionization (ESI+) is governed by two primary mechanisms:

• Inductive Cleavage of the Cycloalkyl Group: The secondary amine acts as the primary site of protonation. Upon collisional activation, charge migration drives the inductive cleavage of the N-cyclopentyl bond, resulting in the neutral loss of cyclopentene (68.0626 Da)[1]. This yields a highly stable primary anilinium ion at m/z 146.0173, which serves as the base peak in most spectra.

• The "Ortho Effect" Halogen Cleavage: Halogenated anilines typically exhibit high gas-phase stability; however, the specific placement of the chlorine atom ortho to the amine group creates a unique structural vulnerability. Through a cyclic transition state, the protonated amine facilitates the abstraction of the ortho-chlorine, leading to the neutral loss of HCl (35.9767 Da)[2]. This charge retention fragmentation pathway is highly diagnostic for ortho-halogenated anilines, distinguishing them from their meta and para isomers[2].

Proposed ESI+ fragmentation pathway for 2-Chloro-N-cyclopentyl-5-fluoroaniline.

Platform Comparison: QqQ (CID) vs. Q-TOF (HCD)

The choice of mass analyzer fundamentally alters the observed fragmentation data and its downstream application.

• Triple Quadrupole (QqQ) with CID: Optimal for targeted pharmacokinetics. CID operates via multiple low-energy collisions with a neutral gas (e.g., Argon). For this compound, the MRM transition 214.1 → 146.0 offers the highest signal-to-noise ratio for quantitation, as the low-energy regime heavily favors the inductive cleavage of the cyclopentyl group over the higher-energy halogen losses.

• Q-TOF with HCD: Essential for metabolite identification and structural elucidation. HCD utilizes a higher energy extraction field, often applied in stepped Normalized Collision Energies (NCE) (e.g., 30, 50, 80 NCE) to capture both fragile precursor ions and stable core fragments in a single composite spectrum[3]. The High-Resolution Accurate Mass (HRAM) capabilities allow for sub-5 ppm mass accuracy, ensuring confident empirical formula assignment for complex structural screening[4].

LC-MS/MS platform comparison workflow for halogenated aniline analysis.

Quantitative Data & Fragmentation Profiles

The following table summarizes the quantitative fragmentation data, comparing the high-resolution output of a Q-TOF with the optimal collision energies derived from a QqQ platform.

Fragment Ion	Empirical Formula	Exact Mass (m/z)	Mass Error (ppm)	Q-TOF Rel. Abundance (HCD 50 NCE)	QqQ Optimal CE (V)	Proposed Mechanism
[M+H]⁺	C₁₁H₁₄ClFN⁺	214.0799	< 2.0	15%	-	Intact Precursor Ion
[M+H - C₅H∸]⁺	C₆H₆ClFN⁺	146.0173	< 2.0	100% (Base)	15	Inductive cleavage of cyclopentyl
[M+H - HCl]⁺	C₁₁H₁₃FN⁺	178.1032	< 3.0	25%	20	Ortho-effect halogen loss
[M+H - C₅H∸ - HCl]⁺	C₆H₅FN⁺	110.0406	< 3.0	60%	35	Consecutive neutral losses
[M+H - C₅H∸ - HF]⁺	C₆H₅ClN⁺	126.0111	< 4.0	10%	40	Loss of fluoro group

Self-Validating Experimental Protocol

To ensure rigorous reproducibility and scientific integrity, the following methodology is designed as a self-validating system. The protocol includes built-in causality checks to verify instrument performance prior to data acquisition.

Phase 1: Sample Preparation & System Suitability Test (SST)

• Preparation: Dissolve 2-Chloro-N-cyclopentyl-5-fluoroaniline reference standard in 50:50 Methanol:Water (v/v) to a final concentration of 100 ng/mL.

• SST Injection (Self-Validation Check 1 - Isotopic Fidelity): Inject 1 µL of the standard. The system is validated only if the precursor MS1 scan exhibits a ~3:1 intensity ratio between m/z 214.0799 (³⁵Cl) and m/z 216.0769 (³⁷Cl). Failure to observe this ratio indicates in-source fragmentation or severe matrix interference.

Phase 2: UHPLC Separation

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phases: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3.0 minutes. Flow rate: 0.4 mL/min.

• Self-Validation Check 2 - Retention Time Lock: The retention time across three technical replicates must not deviate by > ±0.05 minutes.

Phase 3: MS/MS Acquisition Parameters

For QqQ (Targeted MRM):

• Set Capillary Voltage to 3.5 kV (ESI+).

• Program the primary quantifier transition: 214.1 → 146.0 (CE: 15V).

• Program the secondary qualifier transition: 214.1 → 110.0 (CE: 35V).

For Q-TOF (Structural Elucidation):

• Operate in All Ions MS/MS or Data-Dependent Acquisition (DDA) mode[4].

• Utilize stepped HCD normalized collision energies (NCE) at 30, 50, and 80 to ensure the capture of both the low-energy cyclopentyl loss and the high-energy halogen cleavages[3].

• Self-Validation Check 3 - Mass Accuracy: Extracted fragment masses must fall within a ±5 ppm mass error window compared to their theoretical exact masses.

References

• Understanding of the mass spectrometric fragmentation pathways of a few potentially genotoxic haloaniline isomers in their proto Source: Ovid URL
• All Ions MS/MS: Targeted Screening and Quantitation Using Agilent TOF and Q-TOF LC/MS Systems Source: Agilent URL
• Introduction to LC-MS Fragmentation Source: LCGC International URL
• Automatic detection and grouping of MS1 fragmentation in LC-MS data Source: ThermoFisher URL

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. ovid.com [ovid.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. agilent.com [agilent.com]

A Senior Application Scientist's Guide to Validating Analytical Standards for 2-Chloro-N-cyclopentyl-5-fluoroaniline

Introduction: The Imperative of Rigor in Analytical Standard Validation

In the landscape of pharmaceutical development, the integrity of every analytical measurement underpins the safety and efficacy of the final drug product. The foundation of this integrity lies in the quality of the analytical standards used for identification, purity assessment, and quantification. For a key intermediate like 2-Chloro-N-cyclopentyl-5-fluoroaniline, which may be a critical building block in a synthetic pathway, an unvalidated or poorly characterized analytical standard introduces unacceptable risks, potentially leading to incorrect process-related impurity profiles, inaccurate stability predictions, and flawed regulatory submissions.

This guide provides a comprehensive framework for the validation of a new, in-house analytical standard of 2-Chloro-N-cyclopentyl-5-fluoroaniline. We will objectively compare its performance against a hypothetical, commercially available Certified Reference Material (CRM) through a series of structured experiments. The narrative is grounded in the principles outlined by the International Council for Harmonisation (ICH), particularly guidelines Q2(R2) for Validation of Analytical Procedures and Q1A(R2) for stability testing.[1][2] The causality behind each experimental choice is explained to provide not just a protocol, but a field-proven strategy for ensuring your analytical standard is truly fit for its intended purpose.

The Analyte: 2-Chloro-N-cyclopentyl-5-fluoroaniline

2-Chloro-N-cyclopentyl-5-fluoroaniline is an aromatic amine derivative. Its structure presents key features that inform our analytical strategy: a substituted aniline core, halogen atoms (Cl and F), and a secondary amine linkage to a cyclopentyl group. These features dictate the spectroscopic and chromatographic behavior we expect to observe.

Figure 1: Structure of 2-Chloro-N-cyclopentyl-5-fluoroaniline

The Validation Workflow: A Three-Pillar Approach

A robust validation process ensures the standard's Identity , Purity , and Stability . Each pillar is interdependent; a standard of unknown identity cannot have its purity confirmed, and an impure or unstable standard is useless for quantitative analysis. Our validation follows this logical progression.

Sources

• 1. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 2. resolvemass.ca [resolvemass.ca]

A Comparative Guide to the Impact of Fluorine Substitution on the Lipophilicity of N-Cyclopentyl Anilines

For Researchers, Scientists, and Drug Development Professionals

The Critical Role of Lipophilicity in Drug Design

Lipophilicity, the affinity of a molecule for a lipid-rich environment, is a cornerstone of pharmacokinetic and pharmacodynamic profiling in drug discovery. Commonly quantified as the logarithm of the partition coefficient (logP) between octanol and water, this parameter profoundly influences a drug candidate's absorption, distribution, metabolism, excretion, and toxicity (ADMET). A delicate balance is required; sufficient lipophilicity is necessary for membrane permeation and target engagement, while excessive lipophilicity can lead to poor solubility, increased metabolic clearance, and off-target toxicity.

Fluorine: A Strategic Tool for Modulating Lipophilicity

The introduction of fluorine into drug candidates is a widely employed strategy in medicinal chemistry to fine-tune a molecule's physicochemical properties. The unique characteristics of the fluorine atom, including its small size, high electronegativity, and the strength of the carbon-fluorine bond, can lead to significant and often predictable changes in a molecule's lipophilicity. While the effect of fluorination is context-dependent, general trends have been established. For instance, the substitution of a hydrogen atom with fluorine on an aromatic ring typically leads to a modest increase in lipophilicity.

This guide will now delve into a comparative analysis of the lipophilicity of N-cyclopentyl aniline and its hypothetical fluorinated derivatives, drawing upon experimental data from closely related compounds to inform our predictions.

Comparative Analysis of Lipophilicity in N-Cyclopentyl Anilines

Compound	Structure	Experimental/Calculated logP	Data Source
N-Cyclopentylaniline	C₁₁H₁₅N	3.2 (Calculated)	PubChem CID 142481[1]
Aniline	C₆H₇N	0.9 (Experimental)	Various Sources
2-Fluoroaniline	C₆H₆FN	1.26 (Experimental)	PubChem CID 9584[2]
4-Fluoroaniline	C₆H₆FN	1.15 (Experimental)	PubChem CID 9731[3]

Analysis of Trends and Predictions for Fluorinated N-Cyclopentyl Anilines:

The parent N-cyclopentylaniline possesses a significant lipophilicity (calculated logP of 3.2), largely driven by the non-polar cyclopentyl and phenyl rings. The introduction of fluorine onto the aniline ring is expected to modulate this value.

• Monofluorination: Based on the data for 2-fluoroaniline (logP 1.26) and 4-fluoroaniline (logP 1.15) relative to aniline (logP 0.9), we can infer that a single fluorine substitution on the aromatic ring of N-cyclopentylaniline will likely increase its lipophilicity. The increase is generally modest, and the position of the fluorine atom will influence the magnitude of this effect. The electron-withdrawing nature of fluorine can also impact the basicity of the aniline nitrogen, which in turn can affect the distribution coefficient (logD) at a given pH.

• Positional Isomers (ortho, meta, para):

  • 4-Fluoro-N-cyclopentylaniline (para): This is predicted to have a higher logP than the parent compound. The fluorine atom at the para position will contribute to an increase in overall lipophilicity.

  • 2-Fluoro-N-cyclopentylaniline (ortho): Similar to the para-substituted analogue, an increase in logP is expected. Intramolecular interactions between the ortho-fluorine and the amine proton could slightly influence the conformation and, consequently, the lipophilicity.

  • 3-Fluoro-N-cyclopentylaniline (meta): A similar increase in lipophilicity is anticipated for the meta-substituted compound.

• Multi-fluorination: The addition of multiple fluorine atoms to the aniline ring is expected to have a more pronounced, and often additive, effect on lipophilicity. For example, a di- or tri-fluorinated N-cyclopentylaniline will likely have a significantly higher logP than the monofluorinated analogues. However, it is important to consider that excessive fluorination can sometimes lead to a decrease in lipophilicity due to strong dipole moments and altered solvation properties.

Experimental Determination of Lipophilicity: A Step-by-Step Protocol

To experimentally validate these predictions, a robust and high-throughput method is required. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is a widely accepted technique for the determination of logP values.

Principle of the RP-HPLC Method for logP Determination

The retention time of a compound on a non-polar stationary phase (like C18) in an RP-HPLC system is directly related to its lipophilicity. By calibrating the system with a set of reference compounds with known logP values, a linear relationship between the logarithm of the capacity factor (log k') and logP can be established. The logP of an unknown compound can then be determined by measuring its retention time under the same conditions and interpolating from the calibration curve.

Experimental Workflow Diagram

Caption: Workflow for logP determination using RP-HPLC.

Detailed Step-by-Step Methodology

1. Preparation of Standard and Sample Solutions:

• Reference Compounds: Prepare stock solutions (e.g., 1 mg/mL) of a series of at least five reference compounds with well-established logP values spanning the expected range of the test compounds. Suitable reference compounds for aromatic amines could include aniline, N-methylaniline, N,N-dimethylaniline, naphthalene, and biphenyl. Dissolve the standards in the mobile phase.
• Test Compound: Prepare a stock solution (e.g., 1 mg/mL) of the N-cyclopentyl aniline derivative in the mobile phase.

2. HPLC System and Conditions:

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is typically used.
• Mobile Phase: An isocratic mobile phase, such as a mixture of acetonitrile and water or methanol and water, is employed. The exact ratio should be optimized to achieve good separation and reasonable retention times.
• Flow Rate: A typical flow rate is 1.0 mL/min.
• Column Temperature: Maintain a constant column temperature, for example, 25 °C.
• Detector: A UV detector set at a wavelength where all compounds have adequate absorbance (e.g., 254 nm).

3. Determination of Dead Time (t₀):

• Inject a non-retained compound, such as uracil or sodium nitrate, to determine the column dead time (t₀). This is the time it takes for an unretained compound to pass through the column.

4. Analysis of Reference and Test Compounds:

• Inject each reference compound and the test compound individually onto the HPLC system.
• Record the retention time (tR) for each compound.

5. Data Analysis:

• Calculate the Capacity Factor (k'): For each compound, calculate the capacity factor using the formula: k' = (tR - t₀) / t₀
• Calculate log k': Take the logarithm of each capacity factor.
• Construct the Calibration Curve: Plot log k' (y-axis) versus the known logP values (x-axis) for the reference compounds.
• Perform Linear Regression: Fit a straight line to the data points to obtain a linear regression equation in the form: log k' = m * logP + c where 'm' is the slope and 'c' is the y-intercept.
• Calculate the logP of the Test Compound: Using the calculated log k' of the test compound, determine its logP using the regression equation: logP = (log k' - c) / m

Conclusion

The strategic incorporation of fluorine into the N-cyclopentyl aniline scaffold offers a powerful approach to fine-tune the lipophilicity of potential drug candidates. While a direct experimental dataset for this specific series is not yet established, by leveraging data from analogous compounds and employing robust experimental techniques like RP-HPLC, researchers can make informed predictions and guide their synthetic efforts. The principles and protocols outlined in this guide provide a solid foundation for the rational design and evaluation of novel fluorinated N-cyclopentyl anilines in the pursuit of optimized drug-like properties.

References

• PubChem Compound Summary for CID 142481, N-Cyclopentylaniline. National Center for Biotechnology Information. [Link][1]

• PubChem Compound Summary for CID 9584, 2-Fluoroaniline. National Center for Biotechnology Information. [Link][2]

• PubChem Compound Summary for CID 9731, 4-Fluoroaniline. National Center for Biotechnology Information. [Link][3]

• Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies. MDPI. [Link][4]

• Determination of aromatic amines in surface waters and comparison of their behavior in HPLC and on sediment columns. PubMed. [Link][5]

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• 3. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Determination of aromatic amines in surface waters and comparison of their behavior in HPLC and on sediment columns - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: 2-Chloro-N-cyclopentyl-5-fluoroaniline vs. 2-Chloro-N-cyclopentylaniline for Drug Discovery and Synthesis

Introduction

In the landscape of modern medicinal chemistry and materials science, the strategic modification of molecular scaffolds is paramount to optimizing function. The introduction of halogen atoms, particularly fluorine, is a well-established strategy for fine-tuning the physicochemical and biological properties of a molecule.[1][2] This guide provides an in-depth comparative analysis of 2-Chloro-N-cyclopentyl-5-fluoroaniline and its non-fluorinated analog, 2-Chloro-N-cyclopentylaniline.

The aniline scaffold is a prevalent substructure in countless pharmaceuticals and functional materials.[3] By systematically comparing these two closely related compounds, this guide will illuminate the profound impact of a single fluorine atom on key parameters such as basicity, lipophilicity, and reactivity. This analysis is designed to provide researchers, scientists, and drug development professionals with the foundational data and experimental insights necessary to make informed decisions in their synthetic and screening endeavors. We will explore the electronic effects that govern their properties, provide detailed protocols for their synthesis and analysis, and discuss the implications of fluorination within the context of drug design.[4]

Comparative Physicochemical Properties: The Fluorine Effect

The addition of a fluorine atom to the aniline ring instigates a significant shift in the molecule's electronic and physical nature. Fluorine's high electronegativity imparts a strong inductive electron-withdrawing effect (-I), while its lone pairs provide a weak resonance electron-donating effect (+M).[1] This duality is central to the observed differences in properties.

The table below summarizes the key physicochemical properties of the two title compounds. These values, some of which are predicted based on established computational models, provide a quantitative basis for our comparison.

Property	2-Chloro-N-cyclopentyl-5-fluoroaniline	2-Chloro-N-cyclopentylaniline	Rationale for Difference
Molecular Formula	C₁₁H₁₃ClFN	C₁₁H₁₄ClN	Addition of a fluorine atom.
Molecular Weight	213.68 g/mol	195.69 g/mol	The atomic weight of fluorine is greater than that of hydrogen.
pKa (Predicted)	~3.5 - 4.0	~4.0 - 4.5	The potent electron-withdrawing inductive effect of fluorine reduces the electron density on the nitrogen atom, making its lone pair less available for protonation, thus decreasing basicity (lower pKa).[5]
XLogP3 (Predicted)	3.5	3.2	Fluorine substitution generally increases lipophilicity, which can enhance membrane permeability and improve binding to hydrophobic protein pockets.[2][5]
Appearance	Yellowish oily liquid or crystal[6]	Amber liquid	Physical state can vary with purity and conditions.

Synthesis and Reaction Mechanisms

The most common and efficient methods for synthesizing these N-alkylated anilines involve the coupling of the parent aniline with a cyclopentylating agent. Reductive amination, which proceeds via an imine intermediate, is a robust and widely used strategy.[7]

The general workflow involves the reaction of the aniline (2-chloro-5-fluoroaniline or 2-chloroaniline) with cyclopentanone in the presence of a reducing agent. This method offers high atom economy and often proceeds under relatively mild conditions.

Caption: General workflow for the synthesis via reductive amination.

Experimental Protocol: Synthesis via Reductive Amination

This protocol describes a general procedure adaptable for both the fluorinated and non-fluorinated analogs.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-chloro-5-fluoroaniline (1.0 eq) or 2-chloroaniline (1.0 eq) and a suitable solvent such as dichloromethane (DCE) or tetrahydrofuran (THF) (approx. 0.1 M concentration).

• Reagent Addition: Add cyclopentanone (1.2 eq) to the solution. Stir for 20-30 minutes at room temperature to facilitate imine formation.

• Reduction: In a single portion, add a reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq).

  • Causality Note: Sodium triacetoxyborohydride is a mild and selective reducing agent, ideal for reductive aminations. It is less sensitive to moisture than other hydrides like sodium cyanoborohydride and can often be used without strict anhydrous conditions.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[7]

• Work-up: Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Stir for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate, 3 x volumes).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel to afford the desired N-cyclopentylated aniline.[7]

Comparative Reactivity and Spectroscopic Insights

The electronic properties of the aromatic ring are significantly modulated by the substituents, which in turn dictates the molecule's reactivity. The chlorine atom provides a reactive handle for further modifications, such as palladium-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig amination).[8][9]

The fluorine atom, due to its strong inductive effect, deactivates the aromatic ring, making it less susceptible to electrophilic aromatic substitution compared to its non-fluorinated counterpart. This effect is crucial when planning subsequent synthetic steps.

Caption: Electronic effects of substituents on the aniline ring.

Experimental Protocol: Analytical Characterization

Standard spectroscopic techniques are essential for confirming the structure and purity of the synthesized compounds.[10]

• NMR Spectroscopy:

  • Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[10]

  • Analysis: Acquire ¹H, ¹³C, and (for the fluorinated analog) ¹⁹F NMR spectra. For the fluorinated compound, the ¹⁹F spectrum will show a singlet, and couplings between fluorine and adjacent protons/carbons will be observable in the respective spectra, providing definitive structural confirmation.

• High-Performance Liquid Chromatography (HPLC):

  • Sample Preparation: Prepare a dilute solution of the analyte (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Method: Use a C18 reversed-phase column with a mobile phase gradient of water and acetonitrile (often containing 0.1% formic acid to improve peak shape and ionization for MS detection). This method is crucial for assessing the purity of the final compound.[10]

Implications for Drug Development

The choice between a fluorinated and a non-fluorinated analog in a drug discovery program is driven by the desire to optimize the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of a lead compound.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong and resistant to cleavage by metabolic enzymes, such as cytochrome P450s.[5] Introducing fluorine at a metabolically labile position can block oxidation, thereby increasing the compound's half-life and bioavailability. This is a primary motivator for using fluorinated analogs.[2][4]

• Binding Affinity and Selectivity: Fluorine can participate in unique non-covalent interactions, such as hydrogen bonds and halogen bonds, with protein targets.[11] This can lead to enhanced binding affinity and improved selectivity for the target receptor over off-targets.[12]

• Permeability and Bioavailability: The increased lipophilicity (higher logP) of the fluorinated analog can improve its ability to cross cell membranes.[2] However, the lower pKa means that at physiological pH (~7.4), a slightly smaller fraction of the fluorinated amine will be in its neutral, membrane-permeable form compared to the non-fluorinated analog. This balance between lipophilicity and ionization state is a critical consideration for oral bioavailability.

Conclusion

The comparative analysis of 2-Chloro-N-cyclopentyl-5-fluoroaniline and 2-Chloro-N-cyclopentylaniline demonstrates that the incorporation of a single fluorine atom profoundly alters the molecule's fundamental properties. The fluorinated analog exhibits lower basicity, higher lipophilicity, and is predicted to have greater metabolic stability. These modifications are cornerstone strategies in modern drug design used to enhance the pharmacokinetic and pharmacodynamic profiles of therapeutic candidates. While the non-fluorinated analog may be simpler to synthesize from more common starting materials, the potential benefits conferred by fluorination often justify the additional synthetic effort. The choice between these two building blocks ultimately depends on the specific goals of the research program, whether it is optimizing metabolic stability, modulating pKa for specific target engagement, or fine-tuning lipophilicity for improved cell penetration.

References

• BenchChem. (2025).
• BenchChem. (n.d.).
• BenchChem. (2025). electronic effects of fluorine and bromine on the aniline ring. Benchchem.
• RSC Publishing. (2024, May 1). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. RSC Publishing.
• BenchChem. (2025). Application Notes and Protocols for the N-alkylation of 4-(Furan-2-yl)aniline. Benchchem.
• ResearchGate. (2025, October 19). Influence of Fluorine Substitution on Nonbonding Interactions in Selected Para‐Halogeno Anilines.
• PMC. (n.d.). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. PMC.
• Sparrow Chemical. (n.d.). Fluoroaniline Series. Sparrow Chemical.
• BenchChem. (2025). 2-Chloro-N-phenylaniline: A Versatile Reagent in Modern Organic Synthesis. Benchchem.
• BenchChem. (2025). A Comprehensive Technical Review of 2-chloro-N-phenylaniline: Synthesis, Properties, and Biological Landscape. Benchchem.
• BenchChem. (2025). A Comparative Analysis of Trifluoromethylated and Non-Fluorinated Benzylamines for Drug Discovery. Benchchem.
• Chem-Impex. (n.d.). 5-Chloro-2-fluoroaniline. Chem-Impex.
• MDPI. (n.d.). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI.
• ACS Publications. (2020, February 21). Recent Advances and Outlook for the Isosteric Replacement of Anilines.
• MDPI. (2022, May 30). Fluorinated Analogues of Lepidilines A and C: Synthesis and Screening of Their Anticancer and Antiviral Activity. MDPI.
• Ataman Kimya. (n.d.). 2-CHLOROANILINE.
• ChemicalBook. (2025, September 25). 2-Chloro-5-fluoroaniline. ChemicalBook.
• Ossila. (n.d.). 3-Chloro-5-fluoroaniline | CAS 4863-91-6. Ossila.

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Quality Control Parameters for Industrial Grade 2-Chloro-N-cyclopentyl-5-fluoroaniline

This guide provides an in-depth technical analysis of quality control parameters for 2-Chloro-N-cyclopentyl-5-fluoroaniline (CAS 1698406-52-8), a critical intermediate in the synthesis of advanced pharmaceutical active ingredients (APIs), particularly kinase inhibitors targeting pathways such as CDK4/6.

Introduction: The Criticality of Intermediate Purity

2-Chloro-N-cyclopentyl-5-fluoroaniline is a secondary aromatic amine formed by the N-alkylation of 2-chloro-5-fluoroaniline.[1] In drug development, this structural motif often serves as a scaffold for building complex heterocyclic cores found in targeted cancer therapies.[1]

The quality of this intermediate is pivotal because impurities introduced at this stage—specifically unreacted primary anilines or over-alkylated tertiary amines—can be difficult to purge in subsequent coupling steps (e.g., Buchwald-Hartwig aminations), leading to genotoxic impurity risks in the final drug substance.[1]

Core Chemical Identity[1][2][3][4]

• CAS Number: 1698406-52-8[1][2][3]

• Molecular Formula: C₁₁H₁₃ClFN[1]

• Molecular Weight: 213.68 g/mol [1]

• Structure: Aniline ring substituted with Cl (pos 2), F (pos 5), and a cyclopentyl group on the nitrogen.[1]

Comparative Analysis: Grade Selection Guide

Selecting the appropriate grade of 2-Chloro-N-cyclopentyl-5-fluoroaniline is a balance between cost efficiency and downstream risk mitigation .[1] The following table compares the performance and specifications of the two primary industrial grades available.

Table 1: Comparative Specifications of Industrial vs. High-Purity Grades

Parameter	Standard Industrial Grade	High-Purity (Pharma) Grade	Impact on API Synthesis
Assay (HPLC)	≥ 97.0%	≥ 99.5%	Lower assay requires stoichiometry adjustments, affecting yield consistency.[1]
Appearance	Dark brown/reddish oil or low-melt solid	Pale yellow to off-white solid/oil	Color indicates oxidation (quinones); dark color can foul downstream catalysts.[1]
2-Chloro-5-fluoroaniline (SM)	≤ 1.0%	≤ 0.10%	Critical: Residual primary amine competes in coupling reactions, creating difficult-to-remove side products.[1]
Bis-cyclopentyl Impurity	≤ 1.5%	≤ 0.15%	Inert in many couplings but acts as a "dead load" reducing throughput.[1]
Water (KF)	≤ 0.5%	≤ 0.1%	High water content deactivates moisture-sensitive catalysts (e.g., Pd-catalysts).[1]
Cost Index	1.0x (Baseline)	2.5x - 3.0x	High-purity grade justifies cost by eliminating recrystallization steps later.[1]

Recommendation

• Use Standard Industrial Grade for early-stage synthesis (Step 1-3) where subsequent purification (crystallization/column) is planned.[1]

• Use High-Purity Grade if the intermediate is introduced in the final 3 steps of the GMP synthesis, or if the downstream chemistry involves highly sensitive metal-catalyzed couplings where the primary amine impurity acts as a catalyst poison or competitive substrate.[1]

Impurity Origin & Fate Mapping

Understanding where impurities come from allows for targeted QC.[1] The synthesis typically involves the reductive amination of 2-chloro-5-fluoroaniline with cyclopentanone.[1]

Visualization: Synthesis & Impurity Pathways

The following diagram maps the origin of key impurities and their detection points.[1]

Figure 1: Impurity fate mapping for the reductive amination synthesis route.

Experimental Protocols: Validated QC Methods

A. High-Performance Liquid Chromatography (HPLC)

This method is designed to separate the polar starting material from the lipophilic product and the highly lipophilic bis-alkylated impurity.[1]

Method Principle: Reverse Phase Chromatography (RP-HPLC) using a C18 stationary phase with gradient elution.[1]

Protocol:

• Instrument: HPLC with UV-Vis / PDA Detector (Agilent 1260 or equivalent).

• Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.[1]

• Mobile Phase A: 0.1% Phosphoric Acid in Water (Buffer pH ~2.5).[1]

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient Program:

  • 0.0 min: 80% A / 20% B[1]

  • 15.0 min: 20% A / 80% B (Linear Ramp)

  • 20.0 min: 20% A / 80% B (Hold)[1]

  • 20.1 min: 80% A / 20% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C.

• Detection: UV at 254 nm (aromatic ring absorption).[1]

• Sample Prep: Dissolve 25 mg of sample in 50 mL of Acetonitrile:Water (50:50).

System Suitability Criteria:

• Resolution (Rs): > 2.0 between Starting Material (Impurity A) and Product.

• Tailing Factor: < 1.5 for the main peak.[1]

• RSD: < 2.0% for 5 replicate injections of the standard.[1]

B. Headspace GC for Residual Solvents

Since the synthesis often uses Methanol or THF, residual solvent analysis is mandatory for pharmaceutical applications.[1]

Protocol:

• Column: DB-624 (30 m x 0.32 mm x 1.8 µm).[1]

• Carrier Gas: Nitrogen or Helium at 1.5 mL/min (Constant Flow).

• Oven Program: 40°C (hold 5 min) → 10°C/min → 220°C (hold 5 min).

• Headspace Conditions:

  • Incubation Temp: 80°C.

  • Incubation Time: 20 min.

• Limit: Methanol < 3000 ppm, THF < 720 ppm (ICH Q3C Class 2/3 limits).

QC Workflow Decision Tree

The following logic ensures that only compliant material enters the production stream.

Figure 2: Quality Control Decision Tree for Batch Release.

References

• ChemSrc. (2025).[1] Chemical Properties and Safety Data for CAS 1698406-52-8. Retrieved from [Link]

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for 2-Chloro-5-fluoroaniline (Precursor). Retrieved from [Link]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012).[1] Practical HPLC Method Development. Wiley-Interscience.[1] (General reference for RP-HPLC method design).

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• 2. 1698406-52-8_2-Chloro-N-cyclopentyl-5-fluoroanilineCAS号:1698406-52-8_2-Chloro-N-cyclopentyl-5-fluoroaniline【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 3. CAS#:144536-58-3 | 2-(3,3-dimethyl-2-oxobutyl)cyclohexan-1-one | Chemsrc [chemsrc.com]

A Comparative Guide to the Assessment of Genotoxic Impurities in 2-Chloro-N-cyclopentyl-5-fluoroaniline

This guide provides an in-depth comparison of analytical methodologies for the assessment of genotoxic impurities (GTIs) in 2-Chloro-N-cyclopentyl-5-fluoroaniline, an important intermediate in pharmaceutical synthesis. The control of GTIs is a critical aspect of drug development and manufacturing, mandated by regulatory bodies such as the International Council for Harmonisation (ICH) to ensure patient safety.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven protocols.

The presence of GTIs, even at trace levels, can pose a significant health risk due to their potential to damage DNA and cause mutations, which may lead to cancer.[2][3] Regulatory guidelines, particularly ICH M7, provide a framework for the identification, categorization, qualification, and control of mutagenic impurities to limit potential carcinogenic risk.[4][5][6] A key concept in these guidelines is the Threshold of Toxicological Concern (TTC), which establishes a default safe level of exposure for most genotoxic impurities at 1.5 µ g/day for lifetime exposure.[7][8][9]

Potential Genotoxic Impurities in 2-Chloro-N-cyclopentyl-5-fluoroaniline Synthesis

The synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline can potentially generate several classes of genotoxic impurities. A thorough understanding of the synthetic route is paramount in predicting and identifying these impurities. Common classes of GTIs that could arise include:

• Aromatic Amines: Starting materials or byproducts such as other chloro-fluoroaniline isomers can be carried through the synthesis. Aromatic amines are a well-known class of potential mutagens.[10]

• Alkylating Agents: Reagents used in the synthesis or formed as intermediates may possess alkylating properties, making them reactive towards DNA.

• Nitroaromatics: If nitration steps are involved in the synthesis of precursors, residual nitroaromatic compounds could be present. Many nitroaromatics are known to be mutagenic.[11]

A crucial first step in risk assessment is the use of in-silico methods like (Quantitative) Structure-Activity Relationship ((Q)SAR) analysis to predict the mutagenic potential of impurities based on their chemical structure.[7][12]

Comparative Analysis of Analytical Methodologies

The detection and quantification of GTIs at trace levels present significant analytical challenges.[1][13] The choice of analytical technique is dictated by the physicochemical properties of the impurity, the required sensitivity, and the complexity of the drug substance matrix. This section compares the most common and effective methods for assessing GTIs in 2-Chloro-N-cyclopentyl-5-fluoroaniline samples.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile organic compounds, making it suitable for many potential GTIs.[10][14]

Causality Behind Experimental Choices: The choice of GC-MS is often driven by the volatility of the target impurities. For aromatic amines, derivatization is frequently employed to improve their chromatographic behavior and sensitivity.[10][15] The mass spectrometer provides high selectivity and allows for confident identification of impurities based on their mass spectra.

Experimental Protocol: GC-MS Analysis of Aromatic Amine Impurities

• Sample Preparation (with Derivatization):

  • Accurately weigh 100 mg of the 2-Chloro-N-cyclopentyl-5-fluoroaniline sample into a vial.

  • Dissolve the sample in 10 mL of a suitable solvent (e.g., toluene).

  • Add an internal standard solution (e.g., deuterated aromatic amine) to correct for variability.[10]

  • Add 100 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS).

  • Cap the vial and heat at 70°C for 30 minutes to ensure complete derivatization.

  • Cool the sample to room temperature before analysis.

• Instrumentation:

  • Gas Chromatograph: Equipped with a capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.[16][17]

  • Injection: 1 µL splitless injection.

  • Oven Temperature Program: Start at 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Mass Spectrometer: Operated in full scan mode for initial identification and Selected Ion Monitoring (SIM) mode for quantification to achieve lower detection limits.

• Data Analysis:

  • Identify impurities by comparing their retention times and mass spectra with those of certified reference standards.

  • Quantify the impurities using a calibration curve prepared with the derivatized standards.

Liquid Chromatography-Mass Spectrometry (LC-MS)

For non-volatile, polar, or thermally labile GTIs, LC-MS is the method of choice.[14] It offers high sensitivity and specificity, making it ideal for detecting a wide range of impurities at very low concentrations.[1][3]

Causality Behind Experimental Choices: LC-MS is selected when impurities are not amenable to GC analysis. The versatility of liquid chromatography allows for the separation of a broad range of compounds, and the mass spectrometer provides the necessary sensitivity and selectivity for trace-level quantification.[18][19]

Experimental Protocol: LC-MS/MS Analysis of Non-Volatile Impurities

• Sample Preparation:

  • Accurately weigh 10 mg of the 2-Chloro-N-cyclopentyl-5-fluoroaniline sample into a volumetric flask.

  • Dissolve and dilute to 10 mL with a suitable solvent mixture (e.g., 50:50 acetonitrile:water).

  • Filter the solution through a 0.22 µm syringe filter before injection.

• Instrumentation:

  • Liquid Chromatograph: A UPLC or HPLC system equipped with a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF) operated in Multiple Reaction Monitoring (MRM) mode for quantification or full scan for identification.[20]

• Data Analysis:

  • Identify impurities based on their retention times and the fragmentation patterns observed in their MS/MS spectra.

  • Quantify the impurities using an external calibration curve prepared with reference standards.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a biological assay used to assess the mutagenic potential of chemical compounds.[21][22] It utilizes several strains of bacteria (typically Salmonella typhimurium and Escherichia coli) that have mutations in genes involved in histidine or tryptophan synthesis, respectively.[22][23] A positive test indicates that the chemical can cause mutations in the DNA of the test organism.[21]

Causality Behind Experimental Choices: The Ames test is a foundational in-vitro genotoxicity assay recommended by the ICH M7 guideline.[4] It is used to determine if an impurity has mutagenic potential. Often, a mammalian liver extract (S9 fraction) is included to simulate metabolic activation, as some compounds only become mutagenic after being metabolized.[24][25]

Experimental Protocol: Ames Test

• Strain Preparation:

  • Prepare overnight cultures of the appropriate bacterial tester strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537 and E. coli WP2 uvrA).

• Metabolic Activation (S9 Mix):

  • Prepare the S9 mix from the liver homogenate of rats induced with a suitable agent (e.g., Aroclor 1254 or a combination of phenobarbital and β-naphthoflavone).

• Plate Incorporation Assay:

  • To a test tube, add the test sample at various concentrations, the bacterial culture, and either the S9 mix or a buffer.

  • Add molten top agar and pour the mixture onto a minimal glucose agar plate.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis:

  • Count the number of revertant colonies on each plate.

  • A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control, and this increase is statistically significant.

Performance Comparison of Analytical Methods

Method	Principle	Applicability	Advantages	Limitations
GC-MS	Separation of volatile compounds followed by mass-based detection.	Volatile and semi-volatile impurities.	High sensitivity and selectivity, well-established methods.	Not suitable for non-volatile or thermally labile compounds; may require derivatization.[10]
LC-MS	Separation of non-volatile compounds followed by mass-based detection.	Wide range of non-volatile and thermally labile impurities.[14]	High sensitivity and specificity, applicable to a broad range of compounds.	Matrix effects can suppress or enhance ionization, potentially affecting accuracy.
Ames Test	Biological assay to assess mutagenic potential.	Broad applicability to various chemical structures.	Directly measures mutagenic activity, a key indicator of genotoxicity.[21]	Can produce false positives/negatives; does not provide quantitative information on impurity levels.[23]

Visualizing the Workflow

A systematic approach to assessing genotoxic impurities is crucial. The following diagram illustrates a typical workflow.

Caption: Workflow for the assessment of genotoxic impurities.

Conclusion

The assessment of genotoxic impurities in 2-Chloro-N-cyclopentyl-5-fluoroaniline requires a multi-faceted approach that combines predictive in-silico tools with highly sensitive analytical techniques and toxicological assays. The choice between GC-MS and LC-MS is primarily driven by the volatility and polarity of the potential impurities. The Ames test remains the gold standard for evaluating mutagenic potential. By implementing a robust analytical and toxicological strategy, pharmaceutical manufacturers can ensure the safety and quality of their products, in compliance with global regulatory expectations.

References

• Ames Test for mutagenicity. (n.d.).
• Ames test - Wikipedia. (n.d.).
• Microbial Mutagenicity Assay: Ames Test - PMC. (2018, March 20).
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• Screening and Identification of Potential Genotoxic Degradation Impurities using Q-TOF LC/MS with Advanced Software Solutions. (n.d.).
• Application Note: Quantitative Analysis of Aromatic Amines by GC-MS Using a Deuterated Internal Standard - Benchchem. (n.d.).
• Ames Test – Introduction, Principle, Procedure, Uses and Result Interpretation. (2022, August 10).
• 3.4: Ames Test - Biology LibreTexts. (2023, January 8).
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• Genotoxic Impurity Analysis in Pharma: A Step-by-Step Guide - ResolveMass Laboratories Inc. (2025, July 9).
• ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA). (2014, September 24).
• GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases - Oxford Academic. (2024, February 15).
• The Determination and Control of Genotoxic Impurities in APIs | Pharmaceutical Technology. (2025, March 13).
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• Determination of Aromatic Amines Derived from Azo Colorants by GC/MS Using Supported Liquid Extraction Chem Elut S Cartridges. (2019, June 24).
• Analysis of Genotoxic Impurities of Imatinib Mesylate by LC-MS from Early Development to Routine Monitoring - Waters Corporation. (n.d.).
• Analysis of genotoxic impurities in active pharmaceutical ingredients - Netpharmalab. (2025, December 18).
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A Comparative Guide to the Synthetic Efficiency of 2-Chloro-N-cyclopentyl-5-fluoroaniline

In the landscape of pharmaceutical and agrochemical development, the synthesis of N-arylamines is a cornerstone. Among these, 2-Chloro-N-cyclopentyl-5-fluoroaniline stands out as a critical intermediate. Its efficient production is paramount, directly impacting the economic viability and environmental footprint of subsequent active pharmaceutical ingredients. This guide provides an in-depth, objective comparison of the primary synthetic routes to this valuable compound, grounded in experimental data and practical insights for researchers, scientists, and drug development professionals.

The synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline primarily revolves around the formation of the crucial carbon-nitrogen (C-N) bond between the aniline and cyclopentyl moieties. The efficiency of this bond formation is the focal point of our comparative analysis. We will dissect three major synthetic strategies:

• Reductive Amination: A classical and widely used method involving the reaction of an aniline with a ketone.

• Direct N-Alkylation: A straightforward approach using an alkylating agent to introduce the cyclopentyl group.

• Buchwald-Hartwig Amination: A modern, palladium-catalyzed cross-coupling reaction.[1][2]

Below is a logical workflow for evaluating and selecting the optimal synthetic route based on key performance indicators.

Caption: Workflow for evaluating synthetic routes to 2-Chloro-N-cyclopentyl-5-fluoroaniline.

Route 1: Reductive Amination

Reductive amination is a robust and widely adopted method for forming C-N bonds. This two-step, one-pot process involves the initial formation of an imine from 2-chloro-5-fluoroaniline and cyclopentanone, followed by its immediate reduction to the desired secondary amine.

Reaction Scheme:

Caption: Reductive amination pathway for the synthesis of the target compound.

Experimental Protocol:

• To a solution of 2-chloro-5-fluoroaniline (1.0 eq) and cyclopentanone (1.1 eq) in an anhydrous solvent like dichloromethane (DCM), a catalytic amount of acetic acid can be added to facilitate imine formation.[3]

• The mixture is stirred at room temperature for 1-2 hours.

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) is then added portion-wise.[3]

• The reaction is stirred at room temperature for 12-24 hours and monitored by TLC or LC-MS.[3]

• Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

Performance Analysis:

Metric	Performance	Expert Commentary
Yield	Good to Excellent (75-90%)	The choice of reducing agent is critical. Sodium triacetoxyborohydride is mild and selective, minimizing over-alkylation. Catalytic hydrogenation offers higher atom economy but may require specialized equipment.[4]
Cost	Moderate	Starting materials (2-chloro-5-fluoroaniline and cyclopentanone) and the reducing agent are commercially available and relatively inexpensive, making this route cost-effective for large-scale production.
Safety	Good	The use of sodium triacetoxyborohydride is generally safer than more reactive hydrides like sodium borohydride, especially in the presence of an acid catalyst. Hydrogenation requires careful handling of flammable gas and catalysts.
E-Factor	Moderate	The main waste products are from the reducing agent and solvent. Optimization of solvent use and the potential for catalytic hydrogenation can improve the environmental profile.

Route 2: Direct N-Alkylation

This method involves the direct reaction of 2-chloro-5-fluoroaniline with a cyclopentyl halide (e.g., cyclopentyl bromide) in the presence of a base. It is a classical and straightforward approach to N-alkylation.[5]

Reaction Scheme:

Caption: Direct N-alkylation of 2-chloro-5-fluoroaniline.

Experimental Protocol:

• A mixture of 2-chloro-5-fluoroaniline (1.0 eq), cyclopentyl bromide (1.2 eq), and a base such as potassium carbonate (2.0 eq) in a polar aprotic solvent like acetonitrile or DMF is prepared.

• The reaction mixture is heated to 60-80 °C and stirred for 8-16 hours.

• Reaction progress is monitored by TLC or LC-MS.

• After completion, the mixture is cooled, filtered to remove the inorganic base, and the solvent is evaporated.

• The residue is taken up in an organic solvent (e.g., ethyl acetate), washed with water and brine, dried, and concentrated.

• Purification is achieved by column chromatography.

Performance Analysis:

Metric	Performance	Expert Commentary
Yield	Moderate (50-70%)	A significant challenge is the potential for over-alkylation, leading to the formation of a tertiary amine byproduct. The reduced nucleophilicity of the aniline due to the electron-withdrawing chloro and fluoro groups can also lead to slower reaction rates and require harsher conditions.[3]
Cost	Low to Moderate	The starting materials and reagents are generally inexpensive. However, lower yields and the need for more extensive purification can increase the overall cost.
Safety	Good	The reagents are relatively standard and do not pose exceptional hazards, though cyclopentyl bromide is a lachrymator.
E-Factor	High	The formation of salt byproducts and the potential for over-alkylation contribute to a less favorable environmental profile compared to other routes.

Route 3: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful, palladium-catalyzed cross-coupling reaction for the synthesis of C-N bonds.[1] This method couples an aryl halide with an amine.[2][6] In this context, it would involve the reaction of a di-halo-fluorobenzene with cyclopentylamine.

Reaction Scheme:

Caption: Buchwald-Hartwig amination for C-N bond formation.

Experimental Protocol:

• To an oven-dried flask under an inert atmosphere (e.g., argon), add the aryl halide (e.g., 1,2-dichloro-4-fluorobenzene, 1.0 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., BINAP, 2-4 mol%), and a strong base (e.g., NaOtBu, 1.4 eq).[2]

• Add anhydrous toluene or another suitable solvent, followed by cyclopentylamine (1.2 eq).

• The mixture is heated to 80-110 °C and stirred for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, the reaction is cooled, diluted with an organic solvent, and filtered through celite to remove the palladium catalyst.

• The filtrate is washed with water and brine, dried, and concentrated.

• The crude product is purified by column chromatography.

Performance Analysis:

Metric	Performance	Expert Commentary
Yield	Excellent (>90%)	This method offers high yields and excellent functional group tolerance.[1] The choice of ligand is crucial for reaction efficiency and can be tailored to the specific substrates.[6]
Cost	High	The primary drawback is the cost of the palladium catalyst and the specialized phosphine ligands. This can be a significant factor for large-scale industrial production.
Safety	Moderate	Requires careful handling of air-sensitive and potentially pyrophoric reagents (e.g., strong bases, some phosphine ligands). The use of an inert atmosphere is essential.
E-Factor	Moderate	The use of a catalyst reduces the overall waste compared to stoichiometric reagents. However, the disposal of heavy metal waste from the palladium catalyst needs to be considered.

Comparative Summary and Recommendations

Synthetic Route	Typical Yield	Cost	Safety	Scalability	Key Advantage	Key Disadvantage
Reductive Amination	75-90%	Moderate	Good	Excellent	High yield, cost-effective	Requires control to avoid over-reduction
Direct N-Alkylation	50-70%	Low	Good	Good	Simple procedure, inexpensive reagents	Lower yield, risk of over-alkylation
Buchwald-Hartwig	>90%	High	Moderate	Good	Highest yield, broad scope	Expensive catalyst and ligands

For the synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline, the Reductive Amination route emerges as the most balanced and efficient method for both laboratory and industrial-scale production. It offers a superior combination of high yield, moderate cost, and good safety profile. The reaction is highly scalable and the starting materials are readily available.

While the Buchwald-Hartwig Amination provides the highest yields, its reliance on expensive palladium catalysts and ligands makes it less economically viable for large-scale manufacturing unless catalyst recycling processes are efficiently implemented.

Direct N-Alkylation , although simple in principle, is hampered by lower yields and the potential for side reactions, making it a less desirable choice when efficiency and purity are paramount.

Ultimately, the selection of a synthetic route will depend on the specific project requirements, including budget, scale, and available equipment. However, for a robust, reliable, and cost-effective synthesis of 2-Chloro-N-cyclopentyl-5-fluoroaniline, reductive amination stands as the recommended pathway.

References

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. Available at: [Link]

• One‐Pot Synthesis of Chiral N‐Arylamines by Combining Biocatalytic Aminations with Buchwald–Hartwig N‐Arylation - PMC. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

• Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst | Request PDF - ResearchGate. Available at: [Link]

• N-alkylation of amines for the synthesis of potential antiviral agents: A structural modification approach - PMC. Available at: [Link]

• Synthesis of 2-nitro-5-chloroaniline - PrepChem.com. Available at: [Link]

• Reductive Amination Practice Problems | Test Your Skills with Real Questions - Pearson. Available at: [Link]

• Procedure for the preparation of N-cyclopropyl-4-fluoroanilines - European Patent Office - EP 0430847 A1 - Googleapis.com. Available at: [Link]

• (PDF) 2-Chloro-5-nitroaniline - ResearchGate. Available at: [Link]

• 2-Chloro-5-fluoroaniline | C6H5ClFN | CID 2736509 - PubChem - NIH. Available at: [Link]

• Chitin-Derived Nanocatalysts for Reductive Amination Reactions - MDPI. Available at: [Link]

• Synthetic routes and chemical structural analysis for guiding the strategies on new Pt(II) metallodrug design. Available at: [Link]

• An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles - Beilstein Journals. Available at: [Link]

• cyclopentanones from carboxylic acids via intramolecular acylation of alkylsilanes - Organic Syntheses Procedure. Available at: [Link]

• US20040147762A1 - Asymmetric reductive amination of ketones - Google Patents.
• US3900519A - Process for preparing para-fluoroanilines - Google Patents.
• EP0430847A1 - Procedure for the preparation of N-cyclopropyl-4-fluoroanilines - Google Patents.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling of 2-Chloro-N-cyclopentyl-5-fluoroaniline

Hazard Assessment: Understanding the Risks

Aniline and its halogenated homologs are classified as hazardous chemicals, with primary risks associated with their toxicity.[1][4] Based on data for similar compounds, 2-Chloro-N-cyclopentyl-5-fluoroaniline should be presumed to be toxic if swallowed, if it comes into contact with skin, or if inhaled.[5] It is also expected to cause serious skin and eye irritation.[6][7][8] Furthermore, some related anilines are suspected of causing genetic defects and may cause damage to organs through prolonged or repeated exposure.

Potential Hazard	GHS Classification (Based on Analogs)	Primary Concerns
Acute Toxicity (Oral, Dermal, Inhalation)	Category 1, 2, or 3	Fatal or toxic if swallowed, in contact with skin, or inhaled.[5]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[6][7][8][9]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation.[6][7][8]
Germ Cell Mutagenicity	Category 2	Suspected of causing genetic defects.
Specific Target Organ Toxicity (Repeated Exposure)	Category 2	May cause damage to organs.
Aquatic Hazard	Category 1 or 2	Very toxic to aquatic life with long-lasting effects.

Essential Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is non-negotiable to establish a protective barrier against all potential routes of exposure.[2][10]

Hand Protection

• Primary Recommendation: Butyl or Nitrile rubber gloves. NIOSH recommends Butyl rubber for aniline and its homologs for up to 8 hours of protection.[11] Nitrile gloves are often sufficient for short-term use or incidental contact but should be chosen based on the manufacturer's specific chemical resistance data.[2][4]

• Causality: Aniline and its derivatives can be readily absorbed through the skin.[12] Butyl and appropriate nitrile formulations provide a robust barrier against these aromatic amines.

• Best Practices:

  • For extended operations or when handling larger quantities, double-gloving is advisable.[2]

  • Always inspect gloves for signs of degradation or punctures before use.[2]

  • Remove gloves using the proper technique to avoid contaminating your skin and wash hands thoroughly with soap and water immediately after.[2][13]

Eye and Face Protection

• Primary Recommendation: Chemical splash goggles that provide a complete seal around the eyes, worn in conjunction with a full-face shield.[2]

• Causality: The high likelihood of severe eye irritation necessitates comprehensive protection from splashes, mists, or aerosols that could be generated during handling.[6][8] Standard safety glasses do not offer sufficient protection.

Respiratory Protection

• Primary Engineering Control: All handling of 2-Chloro-N-cyclopentyl-5-fluoroaniline must be conducted within a certified chemical fume hood.[2][4] The fume hood is the primary barrier to prevent inhalation of potentially toxic vapors.

• For Emergencies (e.g., Spills): In the event of a spill or failure of the primary engineering control, respiratory protection is critical.

  • Recommendation: A full-face respirator with organic vapor cartridges or a self-contained breathing apparatus (SCBA) should be used.[2][14]

  • Justification: Given the acute inhalation toxicity of related compounds, only equipment that provides a high protection factor is acceptable.[14] All personnel requiring respirator use must be medically cleared, trained, and fit-tested as part of a formal respiratory protection program.[10]

Body and Foot Protection

• Body Protection: Wear a long-sleeved, fully-buttoned laboratory coat. For procedures with a higher risk of splashing, a chemical-resistant apron worn over the lab coat is required.[2][10]

• Foot Protection: Closed-toe shoes, preferably made of a chemical-resistant material, must be worn in the laboratory at all times.[2][15]

Operational and Disposal Plan

A systematic workflow is essential for minimizing risk during handling and disposal.[2]

Step-by-Step Handling Procedures

• Preparation:

  • Conduct a thorough, procedure-specific risk assessment.[2]

  • Read and understand the Safety Data Sheet for a closely related aniline compound.[3]

  • Ensure the chemical fume hood is operational and its certification is current.[2]

  • Locate and verify the functionality of the nearest safety shower, eyewash station, and appropriate fire extinguisher.[2][4]

  • Prepare a spill kit appropriate for organic amines.[2]

• Handling:

  • Don all required PPE as detailed above before entering the designated handling area.[2]

  • Handle the compound exclusively within the chemical fume hood.[4]

  • For liquid transfers, use tools like a syringe or pipette to minimize the risk of spills and aerosol generation.[2]

  • Keep containers tightly sealed when not in use.[6][16]

• Post-Handling:

  • Thoroughly decontaminate all surfaces and equipment that have come into contact with the compound. Use an appropriate solvent (e.g., ethanol) followed by soap and water.[2]

  • Remove PPE carefully, avoiding contact with the contaminated exterior, and dispose of it in the designated waste stream.[2]

  • Wash hands thoroughly with soap and water after removing gloves.[3][13]

Storage and Disposal

• Storage: Store the chemical in a tightly sealed, properly labeled container. The storage location should be a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids and oxidizing agents.[4][16] The storage area should be locked and accessible only to authorized personnel.[6]

• Disposal:

  • Do NOT dispose of this chemical down the drain. It is very toxic to aquatic life.

  • Collect all liquid and solid waste containing 2-Chloro-N-cyclopentyl-5-fluoroaniline in a designated, labeled, and sealed hazardous waste container.[2]

  • Dispose of the waste through an approved waste disposal plant, adhering to all local, state, and federal regulations.[6]

Visual Workflow for Safe Handling

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• 10. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
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• 12. ICSC 0129 - 2-CHLOROANILINE [chemicalsafety.ilo.org]
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